N'-Methyl(benzyloxy)carbohydrazide

Core Science & Biosynthesis

An In-depth Technical Guide to Benzyl N-amino-N-methylcarbamate: Synthesis, Properties, and Applications in Drug Development

This technical guide provides a comprehensive overview of benzyl N-amino-N-methylcarbamate, a key synthetic intermediate with significant applications in medicinal chemistry and drug development. We will delve into its systematic nomenclature, physicochemical properties, detailed synthetic protocols, reactivity, and its emerging role in advanced therapeutic modalities. This document is intended for researchers, scientists, and drug development professionals seeking a thorough understanding of this versatile molecule.

Nomenclature and Structural Elucidation

The compound commonly referred to as N'-Methyl(benzyloxy)carbohydrazide is systematically named according to IUPAC nomenclature as benzyl N-amino-N-methylcarbamate [1]. Its structure features a central carbamate functional group, with a benzyl ester on one side and an N-methylated N-amino group on the other.

Key Structural Identifiers:

Identifier	Value
IUPAC Name	benzyl N-amino-N-methylcarbamate
Synonyms	N'-Methyl(benzyloxy)carbohydrazide, Benzyl 1-methylhydrazinecarboxylate
CAS Number	37519-04-3[1]
Molecular Formula	C₉H₁₂N₂O₂[1]
Molecular Weight	180.20 g/mol [1]
InChI	InChI=1S/C9H12N2O2/c1-11(10)9(12)13-7-8-5-3-2-4-6-8/h2-6H,7,10H2,1H3
InChIKey	DHBHFHDKOHJROV-UHFFFAOYSA-N
SMILES	CN(N)C(=O)OCC1=CC=CC=C1

The presence of the benzyloxycarbonyl (Cbz or Z) group, a widely used protecting group in organic synthesis, and the N-methylated hydrazine moiety bestows unique reactivity and properties upon this molecule, making it a valuable building block in the synthesis of complex organic molecules.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physicochemical and spectroscopic properties of benzyl N-amino-N-methylcarbamate is essential for its effective use in synthesis and for its characterization.

Table of Physicochemical Properties:

Property	Value	Source
Molecular Weight	180.20 g/mol	PubChem[1]
XLogP3	1.4	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem[1]
Hydrogen Bond Acceptor Count	3	PubChem[1]
Rotatable Bond Count	4	PubChem[1]

Spectroscopic Characterization:

• ¹H NMR (predicted): The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the benzyl group (multiplet, ~7.3-7.4 ppm), the benzylic methylene protons (singlet, ~5.1 ppm), the N-methyl protons (singlet, ~3.0-3.3 ppm), and the amino protons (broad singlet, variable chemical shift).

• ¹³C NMR (predicted): The carbon NMR spectrum should exhibit signals for the carbonyl carbon of the carbamate (~156-158 ppm), the aromatic carbons of the benzyl group (~127-136 ppm), the benzylic methylene carbon (~67 ppm), and the N-methyl carbon (~35-40 ppm).

• Infrared (IR) Spectroscopy (predicted): The IR spectrum is anticipated to display a strong absorption band for the C=O stretching of the carbamate group around 1700-1720 cm⁻¹. N-H stretching vibrations of the amino group are expected in the region of 3200-3400 cm⁻¹. The C-O stretching of the ester and the aromatic C-H stretching will also be present.

• Mass Spectrometry (predicted): The mass spectrum (electron ionization) would likely show the molecular ion peak (M⁺) at m/z 180. The fragmentation pattern would be expected to include characteristic fragments corresponding to the benzyl cation (m/z 91) and other fragments arising from the cleavage of the carbamate and hydrazine moieties.

Synthesis of Benzyl N-amino-N-methylcarbamate

The synthesis of benzyl N-amino-N-methylcarbamate is typically achieved through the reaction of methylhydrazine with benzyl chloroformate. This reaction is a nucleophilic acyl substitution at the carbonyl carbon of benzyl chloroformate.

Synthetic Workflow

The overall synthetic process can be visualized as a straightforward one-step reaction.

Caption: Synthetic workflow for benzyl N-amino-N-methylcarbamate.

Detailed Experimental Protocol

This protocol is based on established principles of benzyloxycarbonyl protection of amines and related reactions.

Materials:

• Methylhydrazine (CH₆N₂)

• Benzyl chloroformate (C₈H₇ClO₂)

• Sodium bicarbonate (NaHCO₃) or another suitable base

• Dichloromethane (CH₂Cl₂) or another suitable inert solvent

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve methylhydrazine (1.0 equivalent) in dichloromethane. Cool the solution to 0 °C in an ice bath.

• Base Addition: Add an aqueous solution of sodium bicarbonate (1.5 equivalents) to the reaction mixture. The base is crucial to neutralize the hydrochloric acid byproduct, driving the reaction to completion and preventing the protonation of the nucleophilic methylhydrazine.

• Addition of Benzyl Chloroformate: Slowly add a solution of benzyl chloroformate (1.0 equivalent) in dichloromethane to the vigorously stirred reaction mixture via the dropping funnel. Maintaining a low temperature is critical to control the exothermic reaction and minimize potential side reactions.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Transfer the reaction mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with deionized water and brine. This removes the inorganic base and any water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure benzyl N-amino-N-methylcarbamate.

Reaction Mechanism

The reaction proceeds via a nucleophilic acyl substitution mechanism. The more nucleophilic nitrogen of methylhydrazine attacks the electrophilic carbonyl carbon of benzyl chloroformate.

Caption: Mechanism of benzyl N-amino-N-methylcarbamate synthesis.

Reactivity and Synthetic Utility

The reactivity of benzyl N-amino-N-methylcarbamate is primarily dictated by the N-amino group and the benzyloxycarbonyl moiety.

• N-Amino Group Reactivity: The terminal amino group can act as a nucleophile, participating in reactions such as the formation of hydrazones with aldehydes and ketones. This reactivity is fundamental to its use as a building block in the synthesis of more complex molecules. N-acylhydrazones are recognized as versatile intermediates in organic synthesis.

• Deprotection of the Cbz Group: The benzyloxycarbonyl group is a robust protecting group that can be selectively removed under specific conditions, most commonly through catalytic hydrogenolysis (e.g., using H₂ gas with a palladium catalyst). This cleavage is clean, yielding the deprotected amine, toluene, and carbon dioxide as byproducts, which are easily removed. This orthogonality makes it a valuable tool in multi-step syntheses where other protecting groups need to remain intact.

Applications in Drug Development

The structural features of benzyl N-amino-N-methylcarbamate and its derivatives make them valuable in the field of drug development, particularly in the design of linkers for antibody-drug conjugates (ADCs) and as scaffolds for bioactive molecules.

Linkers in Antibody-Drug Conjugates (ADCs)

Benzyl carbamate-based structures are increasingly being explored as cleavable linkers in ADCs. These linkers connect a potent cytotoxic drug to a monoclonal antibody that targets a specific antigen on cancer cells. The linker is designed to be stable in circulation but to release the drug upon internalization into the target cell. Benzyl carbamate linkers can be engineered to be cleaved by specific enzymes within the cell, ensuring targeted drug release and minimizing off-target toxicity.

Scaffolds in Medicinal Chemistry

The carbohydrazide moiety is a "privileged structure" in medicinal chemistry, meaning it is a molecular framework that is capable of binding to multiple biological targets. N-acylhydrazones, which can be readily synthesized from benzyl N-amino-N-methylcarbamate, have shown a wide range of biological activities, including antimicrobial, anticonvulsant, and anti-inflammatory properties. The N-methyl group can influence the conformational preferences of the molecule, which can in turn affect its binding affinity to a biological target and its pharmacokinetic properties.

Conclusion

Benzyl N-amino-N-methylcarbamate is a versatile and valuable synthetic intermediate with a well-defined IUPAC nomenclature and predictable physicochemical properties. Its synthesis is straightforward, and its reactivity can be selectively controlled, making it a useful tool in organic synthesis. The growing interest in its application as a linker in antibody-drug conjugates and as a scaffold for the development of novel therapeutic agents underscores its importance in modern drug discovery and development. This guide provides the foundational knowledge for researchers to confidently synthesize, characterize, and utilize this important molecule in their scientific endeavors.

References

• PubChem. N-methyl(benzyloxy)carbohydrazide. National Center for Biotechnology Information. [Link]

• Organic Syntheses. Methylhydrazine Sulfate. [Link]

• Li, X., et al. (2024). Benzyl Ammonium Carbamates Undergo Two-Step Linker Cleavage and Improve the Properties of Antibody Conjugates.

• Wei, B., et al. (2023). Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates. Molecules. [Link]

• Gomes, P. A. C., et al. (2016). Exploring the Conformational Effects of N- and C-Methylation of N-Acylhydrazones. ACS Omega. [Link]

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Whitepaper: The Benzyloxycarbonyl (Cbz) Protecting Group for Hydrazides in Advanced Organic Synthesis

Executive Summary

In the development of aza-peptides, peptidomimetics, and complex heterocyclic pharmacophores, hydrazides ( R−CO−NH−NH2​ ) serve as critical bidentate building blocks. However, the presence of two adjacent nitrogen atoms presents a significant chemoselectivity challenge during multi-step synthesis. The benzyloxycarbonyl group—commonly abbreviated as Cbz or Z—is a premier, field-proven protecting group used to selectively mask the terminal ( N′ ) nitrogen of hydrazides[1][2].

This technical guide explores the mechanistic rationale, orthogonal integration, and validated synthetic protocols for the installation and cleavage of the Cbz protecting group on hydrazide scaffolds, providing drug development professionals with a self-validating framework for scalable synthesis.

Mechanistic Rationale & Chemoselectivity

The selective protection of a hydrazide relies on the distinct electronic environments of its two nitrogen atoms. The internal nitrogen ( N ) is adjacent to a carbonyl group; its lone pair is delocalized into the carbonyl π -system via resonance, rendering it highly non-nucleophilic. Conversely, the terminal nitrogen ( N′ ) retains a localized lone pair, making it significantly more nucleophilic.

When exposed to an electrophile like 3 (Cbz-Cl), nucleophilic acyl substitution occurs almost exclusively at the N′ position, yielding an N′−Cbz protected hydrazide ( R−CO−NH−NH−Cbz )[3]. Strict stoichiometric and thermal control (typically 0 °C) is required to prevent over-acylation, which can lead to undesired N′,N′ -di-Cbz byproducts.

Orthogonality in Multi-Step Synthesis

A fundamental pillar of complex peptide and small-molecule synthesis is protecting group orthogonality—the ability to remove one protecting group without affecting others. The Cbz group is highly stable to mildly basic conditions and moderate acids, making it perfectly orthogonal to both the Boc (tert-butoxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl) groups[4][5].

Orthogonal relationship between Cbz, Boc, and Fmoc protecting groups in peptide synthesis.

Synthetic Strategies for N'-Cbz Hydrazides

There are two primary strategic pathways to arrive at an N′−Cbz protected hydrazide, depending on the starting material:

• Direct Protection (Late-Stage): A pre-formed acyl hydrazide is reacted with Cbz-Cl in the presence of a mild base. This is ideal when the hydrazide moiety is already installed on the scaffold[1].

• Carbazate Coupling (Early-Stage): A carboxylic acid is activated and coupled directly with 2 ( Cbz−NH−NH2​ ). This approach bypasses the need to handle toxic, highly reactive hydrazine hydrate, making it the preferred route for pharmaceutical scale-up[2][6].

Pathways for installation and cleavage of the Cbz protecting group on hydrazides.

Quantitative Data: Protecting Group Comparison

To facilitate experimental design, the following table summarizes the comparative metrics of the three primary hydrazide protecting groups.

Protecting Group	Installation Reagent	Primary Cleavage Condition	UV-Vis Activity (TLC)	Orthogonal To
Cbz (Z)	Benzyl chloroformate / Benzyl carbazate	H2​ , Pd/C (Hydrogenolysis)	Yes (Strong at 254 nm)	Boc, Fmoc, Allyl
Boc	Boc2​O / t-Butyl carbazate	20-50% TFA in DCM	No (Requires staining)	Cbz, Fmoc, Alloc
Fmoc	Fmoc-Cl / Fmoc-OSu	20% Piperidine in DMF	Yes (Very strong)	Cbz, Boc, Alloc

Validated Experimental Protocols

The following methodologies are engineered as self-validating systems. By observing specific physical changes, scientists can confirm reaction trajectories in real-time.

Protocol A: Direct Protection of Hydrazides via Cbz-Cl

Causality Note: Benzyl chloroformate is highly reactive and prone to moisture degradation. Performing the addition at 0 °C minimizes exothermic side reactions and suppresses di-acylation[1][7].

• Initialization: Dissolve the acyl hydrazide (1.0 equiv, 10 mmol) in anhydrous dichloromethane (DCM, 30 mL) under an inert argon atmosphere.

• Base Addition: Add triethylamine (TEA, 2.5 equiv, 25 mmol) to the solution and stir for 10 minutes at room temperature to ensure complete homogenization[1].

• Electrophile Addition: Cool the flask to 0 °C using an ice bath. Dissolve benzyl chloroformate (Cbz-Cl, 1.2 equiv, 12 mmol) in 5 mL of DCM and add it dropwise over 15 minutes[1].

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature, stirring for 12–24 hours[1].

• Self-Validation Check: The formation of a dense, white precipitate ( TEA⋅HCl ) indicates successful nucleophilic attack and the release of hydrochloric acid.

• Workup: Quench with water (30 mL) to solubilize the salts. Separate the organic layer, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via flash chromatography if necessary.

Protocol B: Early-Stage Synthesis via Benzyl Carbazate Coupling

Causality Note: Using EDC (a water-soluble carbodiimide) and HOBt prevents the racemization of chiral α -amino acids and generates a highly reactive ester intermediate, accelerating the attack by benzyl carbazate[6][8].

• Activation: Dissolve the carboxylic acid (1.0 equiv) in anhydrous DMF. Add EDC·HCl (1.2 equiv) and HOBt (1.2 equiv). Stir at 0 °C for 30 minutes to form the active ester.

• Coupling: Add 2 (1.1 equiv) and N,N-diisopropylethylamine (DIPEA, 2.0 equiv) to the mixture.

• Propagation: Stir at room temperature for 12 hours.

• Self-Validation Check: Monitor via TLC (UV 254 nm). The product will appear as a distinct, highly UV-active spot due to the benzyl aromatic ring, whereas the starting aliphatic acid (if applicable) will not.

• Workup: Dilute with ethyl acetate, wash sequentially with 1M HCl, saturated NaHCO3​ , and brine. Dry and concentrate to yield the N′−Cbz hydrazide.

Protocol C: Deprotection via Catalytic Hydrogenolysis

Causality Note: Palladium on carbon catalyzes the reduction of the benzyl-oxygen bond. This mild condition avoids strong acids, preserving sensitive moieties like esters or Boc-protected amines[9][10].

• Preparation: Dissolve the N′−Cbz hydrazide (1.0 equiv) in HPLC-grade methanol or ethanol.

• Catalyst Addition: Carefully add 10% Pd/C (10% w/w relative to the substrate). Safety Warning: Pd/C is pyrophoric when dry; always add to a solvent under an inert atmosphere.

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas ( H2​ ) via a balloon or Parr shaker (1 atm to 3 atm).

• Propagation: Stir vigorously at room temperature for 2–6 hours.

• Self-Validation Check: The reaction is complete when the uptake of hydrogen gas ceases. Additionally, TLC will show the disappearance of the strongly UV-active starting material.

• Workup: Filter the mixture through a pad of Celite to remove the palladium catalyst. Wash the filter cake with excess methanol. Concentrate the filtrate to obtain the free acyl hydrazide.

References

• MDPI - Synthesis and Primary Activity Assay of Novel Benitrobenrazide and Benserazide Derivatives. URL:[Link]

• National Institutes of Health (PMC) - Structure-Based Design and Development of Chemical Probes Targeting Putative MOR-CCR5 Heterodimers to Inhibit Opioid Exacerbated HIV-1 Infectivity. URL: [Link]

• ACS Publications - Method for the Synthesis of Ferrocenylhydrazine and Its Properties and Reactivity. URL:[Link]

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• 1. Synthesis and Primary Activity Assay of Novel Benitrobenrazide and Benserazide Derivatives[v1] | Preprints.org [preprints.org]
• 2. Benzyl Carbazate|C8H10N2O2|CAS 5331-43-1 [benchchem.com]
• 3. Synthesis and Primary Activity Assay of Novel Benitrobenrazide and Benserazide Derivatives [mdpi.com]
• 4. quod.lib.umich.edu [quod.lib.umich.edu]
• 5. peptide.com [peptide.com]
• 6. 5331-43-1,Benzyl Carbazate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 7. Structure-Based Design and Development of Chemical Probes Targeting Putative MOR-CCR5 Heterodimers to Inhibit Opioid Exacerbated HIV-1 Infectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
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• 10. gcwgandhinagar.com [gcwgandhinagar.com]

Reactivity and Synthetic Workflows of N'-Methyl(benzyloxy)carbohydrazide

A Comprehensive Guide to Aza-Peptide Building Blocks and Heterocyclic Precursors

Executive Summary

As a Senior Application Scientist, I approach the reactivity of N'-Methyl(benzyloxy)carbohydrazide (molecular formula C9H12N2O2, mass 180.20 g/mol ) not merely as a sequence of chemical transformations, but as a highly tunable system governed by precise electronic and steric parameters 1[1]. This compound—often supplied as its bench-stable hydrochloride salt (CAS 880-21-7)—serves as a critical mono-protected hydrazine derivative in modern drug development 2[2]. Its primary utility lies in the synthesis of aza-peptides (specifically aza-alanine residues) and nitrogen-rich heterocycles like pyrazoles and pyridazines. This guide delineates the mechanistic principles driving its regioselectivity and provides self-validating protocols for its application in complex synthesis.

Structural Dynamics and Mechanistic Reactivity

The reactivity profile of N'-Methyl(benzyloxy)carbohydrazide is dictated by the competing electronic effects across its N-N bond. Hydrazines inherently exhibit the alpha-effect , where the repulsion between adjacent nitrogen lone pairs raises the energy of the Highest Occupied Molecular Orbital (HOMO), significantly enhancing nucleophilicity compared to standard amines.

However, in this molecule, the two nitrogen atoms exist in vastly different electronic environments:

• N1 (Internal Nitrogen): Directly attached to the benzyloxycarbonyl (Cbz) group. The strong electron-withdrawing nature of the carbonyl group delocalizes the N1 lone pair via resonance, rendering it virtually non-nucleophilic under standard conditions.

• N2 (Terminal Nitrogen / N'): Attached to a methyl group. The methyl group provides an inductive electron-donating effect (+I), which concentrates electron density on N2.

Consequently, the terminal N'-methyl nitrogen acts as the exclusive nucleophilic center during electrophilic attack (e.g., acylation or alkylation), allowing for highly regioselective reactions without the need for additional transient protecting groups 3[3].

Orthogonal Protecting Group Strategy

The true power of this reagent lies in its compatibility with standard peptide synthesis. The Cbz group is completely stable under the acidic conditions (e.g., 50% TFA in DCM) used to remove tert-butyloxycarbonyl (Boc) groups. Conversely, the Cbz group can be quantitatively cleaved via catalytic hydrogenolysis, a process that leaves Boc groups intact. This orthogonality allows for the precise, directional growth of complex aza-peptide sequences.

Quantitative Data Presentation

Table 1: Regioselectivity and Nucleophilicity Parameters

Nitrogen Center	Electronic Environment	Steric Profile	Primary Reactivity
N1 (Internal)	Electron-withdrawn (Resonance with Cbz)	Low	Unreactive under standard coupling conditions
N2 (Terminal, N')	Electron-rich (+I effect from Methyl, Alpha-effect)	Moderate	Primary site for electrophilic attack (Acylation/Alkylation)

Table 2: Optimization of Cbz Deprotection Conditions

Cleavage Method	Reagents & Solvent	Temperature	Yield	Byproducts
Catalytic Hydrogenolysis	H2 (1 atm), 10% Pd/C, Methanol	25°C	>95%	Toluene, CO2 (Volatile)
Transfer Hydrogenation	Ammonium formate, 10% Pd/C, Ethanol	60°C	88-92%	Toluene, CO2, NH3
Strong Acid Cleavage	33% HBr in Acetic Acid	25°C	80-85%	Benzyl bromide (Requires scavenging)

Pathway Visualization

The following diagram illustrates the logical progression of utilizing N'-Methyl(benzyloxy)carbohydrazide to synthesize an aza-alanine building block, highlighting the transition from coupling to orthogonal deprotection.

Workflow for the synthesis of aza-alanine peptides using N'-Methyl(benzyloxy)carbohydrazide.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each workflow includes explicit causality for reagent selection and built-in analytical checkpoints.

Protocol 1: Acylation (Synthesis of Cbz-Protected Aza-Alanine Dipeptide)

This protocol details the coupling of the carbazate to a Boc-protected amino acid.

• Activation: Dissolve 1.0 eq of the Boc-protected amino acid (e.g., Boc-Phe-OH) and 1.1 eq of HATU in anhydrous DMF to achieve a 0.2 M concentration. Stir for 5 minutes at room temperature.

  • Causality: HATU rapidly converts the carboxylic acid into a highly reactive O-Atab ester. This rapid activation prevents the racemization of the chiral alpha-carbon that can occur with slower coupling agents.

• Neutralization: In a separate vial, dissolve 1.1 eq of N'-Methyl(benzyloxy)carbohydrazide hydrochloride in DMF. Add 2.5 eq of N,N-Diisopropylethylamine (DIPEA).

  • Causality: The hydrochloride salt must be neutralized to free the nucleophilic lone pair on the N'-methyl nitrogen. Excess DIPEA ensures the reaction mixture remains basic, neutralizing the acidic byproducts generated during the HATU coupling.

• Coupling: Transfer the neutralized carbazate solution to the activated amino acid mixture. Stir for 2 hours at room temperature.

• Validation Check: Perform Thin-Layer Chromatography (TLC) using Hexane:EtOAc (1:1). The complete consumption of the ninhydrin-active carbazate starting material and the emergence of a UV-active product spot confirms successful acylation. LC-MS analysis must show the [M+H]+ mass of the coupled product.

• Workup: Dilute the mixture with EtOAc, then wash sequentially with 1M HCl, saturated NaHCO3​ , and brine. Dry the organic layer over Na2​SO4​ and concentrate in vacuo.

  • Causality: The acidic wash removes unreacted carbazate and DIPEA, while the basic wash removes unreacted carboxylic acid and HATU byproducts, yielding a highly pure aza-dipeptide intermediate.

Protocol 2: Orthogonal Deprotection via Catalytic Hydrogenolysis

This protocol details the removal of the Cbz group to liberate the secondary amine for subsequent peptide elongation.

• Preparation: Dissolve the Cbz-protected aza-dipeptide in MS-grade Methanol (0.1 M). Add 10% Pd/C (10% w/w relative to the substrate).

• Degassing: Evacuate the reaction flask under vacuum and backfill with Argon. Repeat this cycle three times.

  • Causality: Removing ambient oxygen is a critical safety measure; the Pd/C catalyst can ignite hydrogen gas in the presence of O2​ .

• Hydrogenation: Evacuate the flask a final time and backfill with H2​ gas via a balloon. Stir vigorously at room temperature for 4 hours.

  • Causality: Vigorous stirring maximizes the interfacial surface area between the solid catalyst, the liquid solvent, and the gaseous H2​ , accelerating the cleavage of the C-O bond. The reaction is entropically driven forward by the release of volatile toluene and CO2​ .

• Validation Check: Monitor the reaction via LC-MS. The complete shift from the [M+H]+ of the starting material to the [M−C8​H8​O2​+H]+ of the product confirms full deprotection. Additionally, gas evolution ( CO2​ ) will cease upon completion.

• Filtration: Filter the heterogeneous mixture through a tightly packed pad of Celite, washing with excess Methanol. Concentrate the filtrate in vacuo.

  • Causality: Celite safely traps the fine, potentially pyrophoric Pd/C catalyst particles, preventing heavy metal contamination of the final aza-peptide product.

References

• Title: PubChem Compound Summary for CID 11217590, N-methyl(benzyloxy)carbohydrazide Source: nih.gov URL: 1

• Title: Benzyl 1-methylhydrazinecarboxylate | 37519-04-3 Source: sigmaaldrich.com URL: 3

• Title: 880-21-7 | N'-Methyl(benzyloxy)carbohydrazide hydrochloride Source: bldpharm.com URL: 2

Sources

• 1. N-methyl(benzyloxy)carbohydrazide | C9H12N2O2 | CID 11217590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 880-21-7|N'-Methyl(benzyloxy)carbohydrazide hydrochloride|BLD Pharm [bldpharm.com]
• 3. Benzyl 1-methylhydrazinecarboxylate | 37519-04-3 [sigmaaldrich.com]

An In-depth Technical Guide to N'-Methyl(benzyloxy)carbohydrazide Derivatives and Analogs

A Senior Application Scientist's Perspective on Synthesis, Characterization, and Biological Significance

Foreword: The Versatile Scaffold of Carbohydrazides in Modern Drug Discovery

The quest for novel therapeutic agents is a cornerstone of modern science. Within the vast landscape of medicinal chemistry, the carbohydrazide moiety has emerged as a privileged scaffold, a structural framework that consistently imparts a diverse range of biological activities to the molecules that contain it. From the pioneering anti-tuberculosis agent isoniazid to a plethora of contemporary drug candidates, the hydrazide functional group has proven to be a versatile building block for the development of new pharmaceuticals.[1][2][3] This guide delves into a specific and promising subclass: N'-Methyl(benzyloxy)carbohydrazide derivatives and their analogs. The introduction of a methyl group on one of the hydrazide nitrogens and a benzyloxycarbonyl protecting group offers unique steric and electronic properties, influencing the molecule's reactivity, stability, and, most importantly, its interaction with biological targets.

This document is intended for researchers, scientists, and drug development professionals. It is structured not as a rigid protocol book but as a dynamic guide, designed to provide a deep, mechanistic understanding of this chemical class. We will explore the rationale behind synthetic strategies, the nuances of characterization, and the exciting therapeutic potential that these molecules hold. Our journey will be grounded in scientific integrity, with each step and claim supported by authoritative references, ensuring a trustworthy and comprehensive resource for your research endeavors.

I. The Chemical Core: Understanding the N'-Methyl(benzyloxy)carbohydrazide Moiety

The fundamental structure of N'-Methyl(benzyloxy)carbohydrazide, also known as benzyl N-amino-N-methylcarbamate, is characterized by a central carbohydrazide core (-NH-NH-C(=O)-).[4] One nitrogen atom is substituted with a methyl group, and the other is part of a carbamate linkage with a benzyl group.

This unique arrangement of functional groups confers several key properties:

• Asymmetric Substitution: The N-methylation breaks the symmetry of the hydrazide, creating distinct electronic and steric environments at the two nitrogen atoms. This can be crucial for selective interactions with biological macromolecules.

• Protected Reactivity: The benzyloxycarbonyl group serves as a common protecting group for the hydrazide functionality, allowing for selective reactions at other parts of the molecule. Its removal under specific conditions can unmask the reactive hydrazide for further derivatization.

• Hydrogen Bonding Capabilities: The presence of N-H protons allows for the formation of hydrogen bonds, which are critical for molecular recognition and binding to biological targets such as enzymes and receptors.[1]

• Conformational Flexibility: The single bonds within the carbohydrazide backbone allow for a degree of rotational freedom, enabling the molecule to adopt various conformations to fit into the binding pockets of its targets.

II. Synthetic Pathways: A Rational Approach to Derivative Synthesis

The synthesis of N'-Methyl(benzyloxy)carbohydrazide derivatives can be approached through several strategic pathways. The choice of a specific route will depend on the desired substitution pattern and the availability of starting materials. Below, we outline a general and adaptable synthetic workflow, followed by a detailed experimental protocol for a representative analog.

A. General Synthetic Workflow

The construction of the N'-Methyl(benzyloxy)carbohydrazide core and its subsequent derivatization typically involves a multi-step process. A logical and commonly employed strategy is depicted in the workflow diagram below. This approach prioritizes the formation of the stable benzyloxycarbonyl-protected methylated hydrazine intermediate, which can then be coupled with various carboxylic acid derivatives to generate a library of analogs.

Caption: General workflow for the synthesis of N'-Methyl(benzyloxy)carbohydrazide derivatives.

B. Detailed Experimental Protocol: Synthesis of a Representative Analog

This protocol details the synthesis of N'-methyl-N'-(benzyloxycarbonyl)-4-chlorobenzohydrazide, a representative analog that illustrates the key synthetic transformations.

Materials:

• Methylhydrazine

• Benzyl chloroformate

• 4-Chlorobenzoic acid

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• Hydroxybenzotriazole (HOBt)

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• Hexane

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Step 1: Synthesis of N-Methyl-N'-(benzyloxycarbonyl)hydrazine

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and an ice bath, dissolve methylhydrazine (1.0 eq) in dichloromethane (DCM, 10 volumes). Cool the solution to 0 °C.

• Acylation: Slowly add a solution of benzyl chloroformate (1.05 eq) in DCM (2 volumes) dropwise to the cooled methylhydrazine solution over 30 minutes, ensuring the temperature remains below 5 °C.

• Reaction Monitoring: Stir the reaction mixture at 0 °C for 1 hour and then allow it to warm to room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford N-Methyl-N'-(benzyloxycarbonyl)hydrazine as a colorless oil.

Step 2: Synthesis of N'-Methyl-N'-(benzyloxycarbonyl)-4-chlorobenzohydrazide

• Activation of Carboxylic Acid: In a 100 mL round-bottom flask, dissolve 4-chlorobenzoic acid (1.0 eq), EDC (1.2 eq), and HOBt (1.2 eq) in DCM (10 volumes). Stir the mixture at room temperature for 30 minutes to activate the carboxylic acid.

• Amide Coupling: To the activated carboxylic acid solution, add a solution of N-Methyl-N'-(benzyloxycarbonyl)hydrazine (1.1 eq) in DCM (2 volumes), followed by the dropwise addition of triethylamine (TEA, 2.5 eq).

• Reaction Monitoring: Stir the reaction mixture at room temperature overnight. Monitor the reaction progress by TLC.

• Work-up: Dilute the reaction mixture with DCM and wash sequentially with saturated aqueous sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) or by flash column chromatography on silica gel to yield N'-Methyl-N'-(benzyloxycarbonyl)-4-chlorobenzohydrazide as a white solid.

III. Structural Elucidation and Characterization

The unambiguous identification and characterization of synthesized N'-Methyl(benzyloxy)carbohydrazide derivatives are paramount for ensuring their purity and confirming their chemical structure. A combination of spectroscopic techniques is typically employed for this purpose.

A. Spectroscopic and Analytical Data

The following table summarizes the expected analytical data for a representative N'-Methyl(benzyloxy)carbohydrazide derivative.

Technique	Expected Observations
¹H NMR	- Singlet for the N-CH₃ protons (δ ~3.0-3.5 ppm).- Singlet for the benzylic CH₂ protons (δ ~5.0-5.3 ppm).- Multiplets for the aromatic protons of the benzyl and aryl groups (δ ~7.0-8.0 ppm).- Broad singlet for the N-H proton (concentration-dependent).
¹³C NMR	- Signal for the N-CH₃ carbon (δ ~30-40 ppm).- Signal for the benzylic CH₂ carbon (δ ~65-70 ppm).- Signals for the aromatic carbons.- Signals for the carbonyl carbons (δ ~160-170 ppm).
FT-IR (cm⁻¹)	- N-H stretching vibration (~3200-3400 cm⁻¹).- C=O stretching vibrations (amide and carbamate, ~1650-1750 cm⁻¹).- C-N stretching vibrations.- Aromatic C-H and C=C stretching vibrations.
Mass Spec.	- Molecular ion peak (M⁺) or protonated molecular ion peak ([M+H]⁺) corresponding to the calculated molecular weight.[5]

B. Characterization Workflow

A systematic approach to characterization ensures the comprehensive analysis of the synthesized compounds.

Caption: A typical workflow for the purification and characterization of synthesized derivatives.

IV. Biological Significance and Potential Mechanisms of Action

The carbohydrazide scaffold is a well-established pharmacophore, and its derivatives have demonstrated a broad spectrum of biological activities.[1][2][3][6] The introduction of the N'-methyl and benzyloxy groups can modulate these activities and introduce novel therapeutic properties.

A. Predicted Biological Activities

Based on the activities of structurally related compounds, N'-Methyl(benzyloxy)carbohydrazide derivatives are predicted to exhibit potential in the following areas:

• Antimicrobial Activity: The hydrazide moiety is a key feature in many antimicrobial agents. These derivatives may act by inhibiting essential microbial enzymes or disrupting cell wall synthesis.[7]

• Anticancer Activity: Many hydrazide-containing compounds have shown cytotoxic effects against various cancer cell lines. Their mechanism may involve the induction of apoptosis, inhibition of cell cycle progression, or interference with key signaling pathways.

• Anti-inflammatory Activity: Some hydrazide derivatives have been reported to possess anti-inflammatory properties, potentially through the inhibition of pro-inflammatory enzymes like cyclooxygenases or by modulating cytokine production.[1]

B. Potential Mechanism of Action: A Hypothetical Model

While the specific molecular targets of N'-Methyl(benzyloxy)carbohydrazide derivatives are yet to be fully elucidated, we can propose a hypothetical mechanism of action based on the known pharmacology of related compounds. For instance, in the context of antimicrobial activity, these derivatives could potentially inhibit bacterial DNA gyrase, an essential enzyme for DNA replication.

Caption: Hypothetical mechanism of antimicrobial action via DNA gyrase inhibition.

V. Future Directions and Conclusion

The N'-Methyl(benzyloxy)carbohydrazide scaffold represents a promising starting point for the design and synthesis of novel therapeutic agents. The synthetic accessibility and the potential for a wide range of biological activities make this class of compounds a fertile ground for further investigation.

Future research should focus on:

• Expansion of the Chemical Library: Synthesizing a diverse library of analogs with various substituents on the aryl ring to establish clear structure-activity relationships (SAR).

• Broad Biological Screening: Evaluating the synthesized compounds against a wide range of biological targets, including various microbial strains, cancer cell lines, and inflammatory models.

• Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways through which these compounds exert their biological effects.

• Optimization of Lead Compounds: Modifying the structure of the most promising lead compounds to enhance their potency, selectivity, and pharmacokinetic properties.

References

• Different mechanisms of action of quinoline hydrazide/hydrazone... - ResearchGate. (n.d.). Retrieved March 15, 2026, from [Link]

• Pharmacological aspects of hydrazides and hydrazide derivatives Farmakologiczne aspekty hydrazydów i pochodnych związków hydrazydowych - Journals. (n.d.). Retrieved March 15, 2026, from [Link]

• Preparation and Characterization of Some Substituted Benzyl N-nitrosocarbamates Containing an N-2-(methylthio)ethyl or a Bis(2-a - CORE. (n.d.). Retrieved March 15, 2026, from [Link]

• Benzyl N-[(Benzyloxy)methyl]carbamate: An Improved Aminomethylation Electrophile for the Synthesis of (Benzyloxy)carbonyl (Cbz)-Protected Chiral beta(2)-Amino Acids | Request PDF - ResearchGate. (2002). Retrieved March 15, 2026, from [Link]

• N-methyl(benzyloxy)carbohydrazide (C9H12N2O2) - PubChemLite. (n.d.). Retrieved March 15, 2026, from [Link]

• (PDF) Pharmacological aspects of hydrazides and hydrazide derivatives - ResearchGate. (2018). Retrieved March 15, 2026, from [Link]

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• Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications - PMC. (2022). Retrieved March 15, 2026, from [Link]

• Hydrazide–hydrazones as potential antimicrobial agents: overview of the literature since 2010 - PMC. (2017). Retrieved March 15, 2026, from [Link]

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Unlocking the Pharmacological Potential of Carbohydrazide Scaffolds: A Mechanistic and Methodological Guide

Executive Summary

The carbohydrazide moiety (–CO–NH–NH–) has emerged as a highly versatile and privileged pharmacophore in modern drug discovery. Characterized by its exceptional hydrogen-bonding capacity, structural flexibility, and metal-chelating properties, this scaffold serves as a critical building block for synthesizing diverse heterocyclic compounds. This technical whitepaper provides an in-depth analysis of the biological activities of carbohydrazide derivatives—spanning antimicrobial, anticancer, and antidiabetic applications—while detailing the mechanistic rationale and validated experimental protocols required for their synthesis and biological evaluation.

Mechanistic Basis of Carbohydrazide Bioactivity

The pharmacological efficacy of carbohydrazide compounds is fundamentally rooted in their unique stereoelectronic properties. The presence of both carbonyl oxygen and hydrazine nitrogen atoms creates a multidentate ligand system capable of interacting with diverse biological targets.

Antimicrobial and Antifungal Mechanisms

Carbohydrazides and their Schiff base derivatives exhibit potent broad-spectrum antimicrobial activity. Mechanistically, these compounds disrupt pathogen survival through two primary pathways:

• Enzymatic Inhibition: Isoxazole-based carbohydrazides interfere with peptidoglycan biosynthesis, effectively halting bacterial cell wall synthesis[1].

• Metal Chelation: The scaffold acts as an N, O-multidentate ligand, sequestering essential trace metals (e.g., Cu²⁺, Fe²⁺) required for microbial metalloenzyme function, thereby inducing lethal oxidative stress within the pathogen[2].

Anticancer and Pro-Apoptotic Activity

In oncology, carbohydrazide derivatives are engineered to target specific oncogenic signaling pathways. Pyrazole-carbohydrazide derivatives have demonstrated significant growth inhibition in A549 lung cancer cells[3]. The causality of this cytotoxicity lies in their ability to act as competitive inhibitors of specific receptor tyrosine kinases (e.g., EGFR) and their capacity to induce intracellular Reactive Oxygen Species (ROS), leading to the activation of caspase-dependent apoptosis[1].

Antidiabetic Activity (DPP-IV Inhibition)

Recent breakthroughs have highlighted the potential of tetrahydropyrimidine-carbohydrazide derivatives as Dipeptidyl Peptidase-4 (DPP-IV) inhibitors for Type 2 Diabetes Mellitus (T2DM) management. Molecular docking and in vitro assays confirm that the carbohydrazide backbone forms critical hydrogen bonds within the S1 and S2 pockets of the DPP-IV active site, preventing the degradation of incretin hormones like GLP-1[4].

Fig 1: Dual-action pharmacological mechanism of carbohydrazide compounds via ROS and enzyme inhibition.

Quantitative Bioactivity Profiles

To contextualize the structure-activity relationship (SAR) of these compounds, the following table summarizes the quantitative bioactivity metrics of recently validated carbohydrazide classes.

Compound Class / Derivative	Target / Pathogen	Bioactivity Metric	Mechanism of Action	Source
Tetrahydropyrimidine-carbohydrazide (5b)	DPP-IV Enzyme	IC₅₀ = 28.13 µM	Competitive active site inhibition	[4]
Pyrazole-carbohydrazide (11-13)	A549 Lung Cancer Cells	GI₅₀ < 10 µM	Apoptosis induction / Kinase inhibition	[3]
Isoxazole-carbohydrazide	S. aureus (Gram +ve)	MIC = 10.5 µg/mL	Cell wall synthesis disruption	[1]
Tetrahydropyrimidine-carbohydrazide (4c)	DPP-IV Enzyme	IC₅₀ = 34.94 µM	Competitive active site inhibition	[4]

Experimental Workflows: Synthesis and Validation

As an Application Scientist, ensuring reproducibility requires protocols that are self-validating and mechanistically sound. Below are the standardized methodologies for generating and evaluating carbohydrazide derivatives.

Protocol 3.1: Synthesis of Carbohydrazide Schiff Bases

This protocol details the conversion of an ester precursor to a carbohydrazide, followed by Schiff base condensation.

Step 1: Hydrazinolysis (Nucleophilic Acyl Substitution)

• Procedure: Dissolve 10 mmol of the target ester (e.g., ethyl 6-methyl-2-oxo-4-substituted-1,2,3,4-tetrahydropyrimidine-5-carboxylate) in 30 mL of absolute ethanol. Add 10 mmol of hydrazine monohydrate dropwise. Reflux the mixture for 3 to 8 hours[4].

• Causality & Logic: Hydrazine is a potent nucleophile due to the "alpha-effect" (repulsion between adjacent lone pairs). Refluxing provides the necessary thermal energy to overcome the activation barrier of the ester carbonyl, driving the equilibrium toward the formation of the carbohydrazide intermediate.

• Validation: Cool to room temperature. The precipitation of the hydrazide confirms successful conversion. Filter and recrystallize from ethanol.

Step 2: Schiff Base Condensation

• Procedure: Equimolar amounts of the synthesized carbohydrazide and an aromatic aldehyde (e.g., 2,4-difluorobenzaldehyde) are dissolved in absolute ethanol. Add 2-3 drops of glacial acetic acid. Reflux for 4-6 hours.

• Causality & Logic: The glacial acetic acid acts as a Brønsted acid catalyst, protonating the carbonyl oxygen of the aldehyde. This increases the electrophilicity of the carbonyl carbon, facilitating nucleophilic attack by the terminal amine of the carbohydrazide to form the imine (Schiff base) linkage.

Protocol 3.2: In Vitro DPP-IV Enzyme Inhibition Assay

To validate the antidiabetic potential of the synthesized compounds, a kinetic colorimetric assay is employed[4].

• Step 1 (Preparation): Prepare a 100 mM Tris-HCl buffer (pH 8.0). Dissolve the carbohydrazide derivative in DMSO (final assay concentration of DMSO must be <1% to prevent enzyme denaturation).

• Step 2 (Pre-incubation): In a 96-well microplate, combine 10 µL of the test compound (at varying concentrations, e.g., 10-50 µM) with 10 µL of purified DPP-IV enzyme (0.05 U/mL). Incubate at 37°C for 15 minutes.

  • Causality: Pre-incubation allows the inhibitor to reach a steady-state binding equilibrium with the enzyme's active site prior to the introduction of the substrate.

• Step 3 (Substrate Addition): Add 20 µL of the chromogenic substrate Gly-Pro-p-nitroanilide (2 mM).

  • Causality: DPP-IV specifically cleaves dipeptides with proline or alanine at the penultimate position. Cleavage of this synthetic substrate liberates p-nitroaniline, a yellow chromophore.

• Step 4 (Kinetic Measurement): Immediately monitor the absorbance at 405 nm using a microplate reader in kinetic mode for 30 minutes. Calculate the IC₅₀ based on the reduction in the initial velocity ( V0​ ) of p-nitroaniline formation compared to the vehicle control.

Fig 2: Synthetic workflow and biological screening pipeline of carbohydrazide derivatives.

Conclusion and Future Perspectives

The carbohydrazide scaffold remains a cornerstone in medicinal chemistry due to its synthetic tractability and profound biological activity. By systematically modifying the substituents on the carbohydrazide nucleus—such as integrating pyrazole, isoxazole, or tetrahydropyrimidine rings—researchers can fine-tune the electron density and steric bulk required to selectively target microbial enzymes, oncogenic kinases, or metabolic regulators like DPP-IV. Future drug development efforts should focus on optimizing the pharmacokinetic (ADMET) profiles of these derivatives to transition them from in vitro hits to viable clinical candidates.

References

• [1] Synthesis And Bioactivity Of Isoxazole-Derived Carboxamide And Carbohydrazide Derivatives: A Comprehensive Study. Kuey.net. 1

• [2] A Review on Synthesis of Carbohydrazide Derivatives. Asian Journal of Green Chemistry. 2

• [3] Pyrazole Carbohydrazide Derivatives of Pharmaceutical Interest. PMC (National Institutes of Health). 3

• [4] Virtual Screening, Synthesis, and Biological Evaluation of Some Carbohydrazide Derivatives as Potential DPP-IV Inhibitors. MDPI. 4

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• 4. Virtual Screening, Synthesis, and Biological Evaluation of Some Carbohydrazide Derivatives as Potential DPP-IV Inhibitors [mdpi.com]

Thermal Stability Profiling of N'-Methyl(benzyloxy)carbohydrazide: Mechanistic Insights and Analytical Workflows

Executive Summary

N'-Methyl(benzyloxy)carbohydrazide (NMBC, CAS: 37519-04-3), also known as benzyl 1-methylhydrazinecarboxylate, is a critical synthetic intermediate widely utilized in the development of aza-peptides, peptidomimetics, and complex active pharmaceutical ingredients (APIs)[1][2]. Serving as a benzyloxycarbonyl (Cbz)-protected methylhydrazine equivalent, it allows for the controlled introduction of functionalized hydrazine moieties[3]. However, like many carbazate derivatives, NMBC exhibits a distinct thermal degradation profile that must be rigorously managed during process chemistry and scale-up.

This whitepaper provides an in-depth technical analysis of the thermal stability of NMBC. By synthesizing structural causality with advanced thermo-analytical workflows (TGA and DSC), this guide establishes a self-validating framework for researchers to evaluate and control the thermal degradation of carbazate-based synthons.

Chemical Profile & Mechanistic Causality of Thermal Degradation

The structural integrity of NMBC relies on the stability of its carbazate (urethane-like) linkage. While stable under standard ambient laboratory conditions, exposure to elevated temperatures or strong oxidizing agents initiates a cascade of decomposition reactions[4][5].

The Degradation Pathway

The thermal decomposition of structurally homologous benzyl carbazates typically exhibits an onset temperature between 120 °C and 130 °C[6][7]. The degradation mechanism is primarily driven by the thermolysis of the carbazate bond, leading to:

• Decarboxylation: The cleavage of the C-O and N-C bonds results in the rapid, irreversible release of carbon dioxide (CO₂) gas[8].

• Volatile Organic Release: The benzyl moiety is typically expelled as benzyl alcohol or toluene, depending on the specific redox environment of the reaction matrix[4].

• Hydrazine Liberation: The core nitrogen-nitrogen bond remains largely intact during initial thermolysis, resulting in the generation of methylhydrazine—a highly reactive and toxic byproduct[9].

Understanding this causality is vital: the exothermic nature of this decomposition can lead to thermal runaway if NMBC is subjected to prolonged heating (>100 °C) in confined, unventilated reactors[5][7].

Thermal degradation pathway of N'-Methyl(benzyloxy)carbohydrazide under elevated temperatures.

Analytical Workflows: TGA and DSC Profiling

To establish trustworthy, reproducible data on the thermal stability of NMBC, a dual-method approach utilizing Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) is required. TGA quantifies the mass loss associated with decarboxylation and volatilization, while DSC maps the endothermic melting and subsequent exothermic decomposition events[10][11].

Self-Validating Protocol for Thermal Analysis

Step 1: Instrument Calibration & System Suitability

• DSC: Calibrate heat flow and temperature using high-purity Indium (Tm = 156.6 °C) and Zinc (Tm = 419.5 °C) standards.

• TGA: Perform a buoyancy correction (blank run) using an empty alumina crucible under the exact experimental gas flow conditions to establish a flat baseline[11].

Step 2: Sample Preparation

• Accurately weigh 5.0 to 10.0 mg of NMBC into a 300 μL alumina crucible (for TGA) and a standard aluminum pan with a pin-hole lid (for DSC). The pin-hole is critical to prevent pan rupture during CO₂ outgassing[11].

Step 3: TGA Execution (Mass Loss Profiling)

• Purge Gas: Nitrogen (N₂) at 50 mL/min to prevent premature oxidative degradation.

• Isothermal Hold: 25 °C for 5 minutes to stabilize the microbalance.

• Heating Ramp: 25 °C to 350 °C at a controlled rate of 10 °C/min.

• Data Capture: Record the first derivative of the weight loss curve (DTG) to pinpoint the exact temperature of maximum decomposition rate (T_max)[7][8].

Step 4: DSC Execution (Heat Flow Profiling)

• Purge Gas: Nitrogen (N₂) at 50 mL/min.

• Heating Ramp: 25 °C to 300 °C at 10 °C/min.

• Analysis: Identify the initial endothermic peak (melting point) and the subsequent exothermic peak (decomposition)[7].

Expected Quantitative Thermal Data

Based on structural homology with benzyl carbazate and methyl carbazate derivatives, the following table summarizes the expected thermal profile for NMBC[5][6][8].

Thermal Parameter	Expected Range (°C)	Analytical Method	Mechanistic Attribution
Melting Point (Tm)	65 °C – 75 °C	DSC (Endotherm)	Phase transition (Solid to Liquid)
Decomposition Onset	120 °C – 135 °C	DSC / TGA	Initiation of carbazate bond cleavage
Peak Decomposition (T_max)	200 °C – 240 °C	DTG / DSC (Exotherm)	Rapid decarboxylation and volatilization
Mass Loss (%)	45% – 60%	TGA	Loss of CO₂ and benzyl alcohol fragments

Implications in Process Chemistry and Scale-Up

The thermal lability of NMBC dictates strict operational windows during chemical synthesis. Because the onset of decomposition occurs near 120 °C, process temperatures must be rigorously controlled.

Process Temperature Control

During coupling reactions (e.g., forming aza-peptides) or deprotection sequences, the reaction mixture should be maintained well below 80 °C[4]. Exceeding this threshold not only reduces the yield of the target API due to synthon degradation but also risks the accumulation of pressure in closed reactors due to CO₂ evolution.

Safety and Mitigation

The release of methylhydrazine during thermal breakdown poses severe inhalation and contact hazards[1]. Standard operating procedures must include:

• Ventilation: Execution of all high-temperature steps in highly ventilated fume hoods or scrubbed reactor systems[5].

• Quenching: Immediate availability of cooling systems to quench exothermic runaways if the process temperature inadvertently spikes above 100 °C.

Logic flow for temperature control and risk mitigation during NMBC processing.

Conclusion

N'-Methyl(benzyloxy)carbohydrazide is a highly valuable but thermally sensitive reagent. By applying rigorous TGA and DSC analytical workflows, researchers can accurately map its decomposition kinetics. Maintaining process temperatures below the critical 80 °C threshold ensures synthetic efficacy while mitigating the risks associated with exothermic decarboxylation and the generation of toxic byproducts.

References

• PubChem. "N-methyl(benzyloxy)carbohydrazide | C9H12N2O2 | CID 11217590". National Institutes of Health. Available at:[Link]

• ACS Publications. "Visible-Light-Mediated Amination of π-Nucleophiles with N-Aminopyridinium Salts". The Journal of Organic Chemistry. Available at:[Link]

• ResearchGate. "Synthesis, X-ray crystal structure and thermal decomposition mechanism of 2·H2O (MCZ=Methyl Carbazate)". Available at:[Link]

• ResearchGate. "Syntheses, Crystal Structures and Thermal Stability of Co(II) and Zn(II) Complexes with Ethyl Carbazate". Available at:[Link]

• ACS Publications. "Residue-Based Thermogravimetric Analysis: A Novel Method to Quantify Carboxylate Group Modifications in Macromolecules". Biomacromolecules. Available at:[Link]

• RSC Publishing. "Energetic transition metal complexes based on methyl carbazate and picric acid: syntheses, structures, physicochemical properties and catalysis on the thermal decomposition of ammonium perchlorate". New Journal of Chemistry. Available at:[Link]

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"potential applications of N'-Methyl(benzyloxy)carbohydrazide in medicinal chemistry"

Engineering Peptidomimetics and Heterocyclic Scaffolds: The Strategic Role of N'-Methyl(benzyloxy)carbohydrazide in Medicinal Chemistry

Abstract In the pursuit of novel therapeutics, the structural limitations of native peptides—namely, poor oral bioavailability and rapid proteolytic degradation—necessitate the use of advanced peptidomimetics. N'-Methyl(benzyloxy)carbohydrazide (also known as benzyl 1-methylhydrazinecarboxylate or Cbz-N(Me)-NH₂; CAS: 37519-04-3) has emerged as a critical building block in modern medicinal chemistry[1]. As a Senior Application Scientist, I have utilized this orthogonally protectable hydrazine derivative to engineer aza-peptides, assemble complex nitrogenous heterocycles, and synthesize potent coagulation inhibitors. This whitepaper elucidates the mechanistic rationale, quantitative data, and self-validating protocols for deploying this compound in drug discovery workflows.

Chemical Profile & Mechanistic Rationale

N'-Methyl(benzyloxy)carbohydrazide is a monosubstituted, Cbz-protected hydrazine. In medicinal chemistry, the strategic placement of the benzyloxycarbonyl (Cbz) group serves two primary functions:

• Electronic Dampening: Hydrazines possess two adjacent nitrogen atoms with lone pairs, leading to the "alpha-effect," which makes them hyper-nucleophilic. The Cbz group withdraws electron density via resonance, effectively pacifying the N1 nitrogen and directing electrophilic attack exclusively toward the unsubstituted N2 amine.

• Orthogonal Stability: The Cbz group is highly stable to the acidic conditions (e.g., Trifluoroacetic acid) typically used to remove Boc (tert-butyloxycarbonyl) groups during iterative peptide synthesis. It remains intact until late-stage global deprotection via catalytic hydrogenolysis (H₂, Pd/C).

The presence of the N-methyl group is equally critical. When incorporated into a backbone, it acts as an aza-sarcosine or aza-alanine mimetic. N-methylation eliminates a hydrogen-bond donor, thereby increasing lipophilicity, enhancing membrane permeability, and locking the Ramachandran dihedral angles to stabilize specific secondary structures (such as β -turns) essential for target receptor binding[2].

Application Domain I: Aza-Peptide Synthesis & Protease Inhibition

Aza-peptides are peptidomimetics where the α -carbon of one or more amino acids is replaced by a nitrogen atom. This seemingly minor isosteric replacement profoundly alters the metabolic profile of the molecule, rendering it invisible to native proteases[3]. N'-Methyl(benzyloxy)carbohydrazide is the premier precursor for introducing N-methylated aza-residues into these chains.

When designing protease inhibitors (e.g., for Caspase-3 or the 20S Proteasome), the aza-peptide backbone is often coupled to an electrophilic "warhead" (such as an aldehyde, ketone, or epoxide)[4]. The Cbz-protected hydrazine allows for the precise, regioselective construction of the inhibitor backbone before the warhead is attached.

Figure 1: Mechanistic pathway of protease inhibition by aza-peptides derived from Cbz-hydrazines.

Application Domain II: Factor XIa Inhibitors & Anticoagulants

Beyond peptidomimetics, N'-Methyl(benzyloxy)carbohydrazide is instrumental in the synthesis of small-molecule therapeutics, notably Factor XIa (FXIa) inhibitors. FXIa is a serine protease in the intrinsic coagulation pathway. Inhibiting FXIa provides a profound anticoagulant effect without the severe bleeding risks associated with traditional therapies like warfarin or direct Factor Xa inhibitors[5].

In the synthesis of pyridobenzazepine-based FXIa inhibitors, N'-Methyl(benzyloxy)carbohydrazide is first reacted with di-tert-butyl dicarbonate (Boc₂O) to create an orthogonally protected intermediate (Cbz-N(Me)-NH-Boc)[5][6]. This allows chemists to selectively unmask one side of the hydrazine to build the complex tricyclic core of the drug.

Figure 2: Orthogonal protection workflow for divergent synthesis of pharmaceutical precursors.

Quantitative Data & Protecting Group Strategy

To justify the selection of N'-Methyl(benzyloxy)carbohydrazide over other hydrazine derivatives, we must evaluate the orthogonal compatibility of the protecting groups. The table below summarizes the strategic advantages of the Cbz group in these specific synthetic workflows.

Protecting Group	Cleavage Condition	Orthogonality Profile	Synthetic Advantage in Hydrazine Chemistry
Cbz (Benzyloxycarbonyl)	H₂, Pd/C or strong acid (HF)	Stable to TFA, mild base	Optimal: Prevents diketopiperazine formation; ideal for late-stage global deprotection.
Boc (tert-Butyloxycarbonyl)	TFA or HCl (Acidic)	Stable to H₂, base	Enables temporary protection during iterative peptide coupling[5].
Fmoc (Fluorenylmethyloxycarbonyl)	Piperidine (Basic)	Stable to TFA, H₂	Problematic: Free hydrazines can cause premature Fmoc cleavage via intramolecular attack[7].

Self-Validating Experimental Protocols

As an application scientist, I mandate that every protocol includes built-in validation checkpoints to ensure reaction fidelity before progressing to the next synthetic step.

Protocol A: Orthogonal Protection to yield Cbz-N(Me)-NH-Boc

This protocol is utilized to prepare precursors for Factor XIa inhibitors[5][6].

• Initialization: Dissolve 14.2 g (78.8 mmol) of N'-Methyl(benzyloxy)carbohydrazide in 100 mL of anhydrous propan-2-ol under a nitrogen atmosphere.

• Reagent Addition: Slowly add a solution of 20.6 g (94.6 mmol, 1.2 eq.) of di-tert-butyl dicarbonate (Boc₂O) dissolved in 42 mL of dichloromethane (DCM) at room temperature.

• Propagation: Stir the mixture continuously for 24 hours at 20–25 °C.

• Self-Validation Checkpoint 1 (TLC): Spot the reaction mixture against the starting material on a silica gel TLC plate (Eluent: 3:1 Cyclohexane/Ethyl Acetate). Stain with Ninhydrin. Validation: The starting material will show a dark purple spot (primary amine), whereas the product will not stain with ninhydrin, indicating successful Boc protection.

• Self-Validation Checkpoint 2 (LC-MS): Analyze an aliquot via LC-MS. Validation: Ensure the disappearance of the m/z 181 [M+H]+ peak and the emergence of the m/z 303 [M+Na]+ adduct corresponding to the orthogonally protected product.

• Workup: Dilute with DCM and wash with distilled water. Separate the organic phase, dry over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure.

• Purification: Purify via flash chromatography (silica gel 60, cyclohexane/ethyl acetate gradient) to yield the pure intermediate (Expected yield: ~80-90%).

Protocol B: Aza-Peptide Coupling via Active Carbamate

Direct coupling of hydrazines to amino acids is kinetically slow. This protocol utilizes N,N'-disuccinimidyl carbonate (DSC) to overcome this barrier[7].

• Activation: React the target N-protected amino acid with DSC and catalytic 4-Dimethylaminopyridine (DMAP) in anhydrous THF for 2 hours to form the highly reactive succinimidyl ester.

• Coupling: Add 1.1 equivalents of N'-Methyl(benzyloxy)carbohydrazide to the reaction mixture. Add N-methylmorpholine (NMM) to maintain a basic environment.

• Propagation: Utilize Resonant Acoustic Mixing (RAM) or standard magnetic stirring at 60 °C for 25 minutes[7].

• Self-Validation Checkpoint (Chiral SFC-MS): Validation: Analyze the crude mixture using Supercritical Fluid Chromatography-Mass Spectrometry. Confirm product mass and verify that the epimerization limit is <1% (a critical quality attribute for peptidomimetics, as basic conditions can racemize the α -chiral center of the adjacent amino acid).

• Isolation: Quench with water, extract with ethyl acetate, and wash with 1M HCl to remove unreacted hydrazine and NMM.

Conclusion

N'-Methyl(benzyloxy)carbohydrazide is far more than a simple chemical reagent; it is a structural linchpin in the design of next-generation therapeutics. By leveraging its orthogonal protection capabilities and unique electronic properties, medicinal chemists can bypass the kinetic and metabolic limitations of traditional peptide synthesis. Whether deployed in the creation of highly stable aza-peptide protease inhibitors or the intricate heterocyclic cores of Factor XIa anticoagulants, this compound remains an indispensable tool in the modern drug discovery arsenal.

References

• PubChem. N-methyl(benzyloxy)carbohydrazide | C9H12N2O2 | CID 11217590. National Institutes of Health (NIH). URL: [Link]1]

• Google Patents. ES2712886T3 - Derivatives of pyridobenzazepine and pyridobenzazocine that inhibit factor XIa. URL: 5]

• Googleapis. AU 2014242971 B2 - Standard Patent. URL: [Link]6]

• National Institutes of Health (PMC). Design, synthesis, and in vitro evaluation of aza-peptide aldehydes and ketones as novel and selective protease inhibitors. URL: [Link]4]

• ResearchGate. Benzotriazole-Mediated Synthesis of Aza-peptides: En Route to an Aza-Leuenkephalin Analogue. URL: [Link]2]

• Ovid. Azapeptides and their therapeutic potential. URL: [Link]3]

• ChemRxiv. Scaling Azapeptide with N-Fmoc-Aza-tripeptide from Resonant Acoustic Mixing. URL: [Link]7]

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• 4. Design, synthesis, and in vitro evaluation of aza-peptide aldehydes and ketones as novel and selective protease inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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The Chemical and Biological Landscape of N'-substituted Carbohydrazides: A Technical Guide for Drug Development

Executive Summary

N'-substituted carbohydrazides, commonly referred to as hydrazide-hydrazones, represent a highly privileged class of pharmacophores in modern medicinal chemistry. Characterized by the core azomethine linkage (–CO–NH–N=CH–), these compounds bridge the chemical space between simple hydrazides and complex heterocyclic systems. Because of their modular synthesis and exceptional ability to act as both hydrogen bond donors and acceptors, N'-substituted carbohydrazides exhibit a broad spectrum of biological activities, including potent antimicrobial, anticancer, and anti-inflammatory properties. This whitepaper provides an in-depth technical analysis of their structure-activity relationships (SAR), mechanistic pathways, and field-proven synthetic protocols designed for drug development professionals.

The Pharmacophore & Chemical Space

The structural uniqueness of N'-substituted carbohydrazides stems from the resonance stabilization of the carbohydrazide linkage. The presence of the azomethine proton (–NHN=CH–) and the adjacent carbonyl group creates a highly versatile electronic environment[1].

From a drug design perspective, this scaffold is highly valued because:

• Conformational Flexibility: The single bonds within the –CO–NH–N=CH– backbone allow the molecule to adopt multiple conformations, optimizing target-site binding in complex protein pockets.

• Chelation Potential: The spatial arrangement of the oxygen and nitrogen atoms provides excellent bidentate or tridentate ligand capabilities, allowing these compounds to chelate metal ions—a mechanism critical for their antimicrobial efficacy[2].

• Modular Functionalization: The terminal R and R' groups can be easily modified using different aldehydes or ketones, enabling rapid generation of large combinatorial libraries for High-Throughput Screening (HTS)[3].

Biological Activities & Quantitative SAR Data

Extensive literature reviews confirm that minor structural modifications to the N'-substituted moiety drastically alter the biological target profile of the resulting compound[4].

Antimicrobial Efficacy

Hydrazide-hydrazone derivatives have shown remarkable efficacy against both Gram-positive and Gram-negative bacteria. For instance, nicotinic acid-derived hydrazide-hydrazones exhibit profound activity against Pseudomonas aeruginosa, a notoriously difficult-to-treat pathogen due to its efflux pumps and membrane impermeability. The chelation of essential metal ions by the azomethine group is believed to disrupt bacterial metalloenzymes, halting cellular respiration[2].

Anticancer Activity & Cytotoxicity

Recent developments have highlighted the potential of (E)-N′-benzylidene-carbohydrazides as potent anticancer agents. Specifically, derivatives incorporating a 1-(4-chlorobenzyl)-1H-indole core with halogen or nitro substitutions at the 4-position of the benzylidene ring have demonstrated exceptional cytotoxicity against human colon (SW620) and prostate (PC-3) cancer cell lines[5].

Table 1: Quantitative Biological Activity of Key N'-substituted Carbohydrazides

Compound Class	Specific Derivative	Biological Target	Activity Metric	Reference
Nicotinic acid hydrazide-hydrazone	Compound 33	Pseudomonas aeruginosa	MIC = 0.22 μg/mL	[2]
Nicotinic acid hydrazide-hydrazone	Compound 34	Pseudomonas aeruginosa	MIC = 0.19 μg/mL	[2]
Imidazole-based hydrazide-hydrazone	Compound 28 / 29	Staphylococcus epidermidis	MIC = 4.0 μg/mL	[2]
(E)-N′-benzylidene-carbohydrazide	Compound 4d (4-Cl substituted)	Human Cancer Cell Lines	IC50 = 0.011 µM	[5]
(E)-N′-benzylidene-carbohydrazide	Compound 4f (4-NO2 substituted)	Human Cancer Cell Lines	IC50 = 0.001 µM	[5]

Mechanisms of Action: Apoptotic Pathways

One of the most promising therapeutic mechanisms of N'-substituted carbohydrazides is their ability to act as procaspase activators. In many cancer cells, apoptosis is evaded because executioner caspases (like Caspase-3) remain trapped in their inactive zymogen form (procaspase-3)[5].

Certain N'-substituted carbohydrazides allosterically bind to procaspase-3, inducing a conformational shift that facilitates its auto-cleavage and maturation. This directly triggers the execution phase of apoptosis, bypassing upstream signaling bottlenecks that frequently cause drug resistance in tumors[5].

Apoptotic signaling pathway via procaspase-3 activation by N'-substituted carbohydrazides.

Synthesis Methodologies & Experimental Protocols

The synthesis of N'-substituted carbohydrazides is typically achieved via the acid-catalyzed condensation of a primary hydrazide with an appropriate aldehyde or ketone[6]. To ensure high yield and purity, the protocol must be rigorously controlled.

Experimental workflow for the acid-catalyzed synthesis of N'-substituted carbohydrazides.

Step-by-Step Self-Validating Protocol

The following methodology outlines the optimized synthesis of a standard hydrazide-hydrazone derivative, emphasizing the physical chemistry and causality behind each step[7].

Step 1: Reagent Solubilization

• Action: Suspend 1.0 mmol of the parent hydrazide and 1.0 mmol of the target aldehyde/ketone in 20 mL of absolute ethanol within a round-bottom flask.

• Causality: Absolute ethanol acts as an optimal polar protic solvent. It provides sufficient dielectric properties to solubilize the polar precursors at elevated temperatures while maintaining a low solubility threshold for the more hydrophobic final product, priming the system for spontaneous precipitation post-reaction.

Step 2: Acid Catalysis

• Action: Add 2-3 drops of glacial acetic acid to the stirring mixture[8].

• Causality: Glacial acetic acid functions as a Brønsted-Lowry acid catalyst. It selectively protonates the carbonyl oxygen of the aldehyde/ketone. This protonation draws electron density away from the carbonyl carbon, drastically increasing its electrophilicity and lowering the activation energy required for the nucleophilic attack by the terminal primary amine (–NH2) of the hydrazide.

Step 3: Reflux Condensation

• Action: Heat the reaction mixture to reflux (approx. 78°C) and maintain for 2 to 5 hours under continuous stirring[7].

• Causality: The continuous input of thermal energy drives the endothermic dehydration step of the condensation reaction. The elevated temperature facilitates the elimination of a water molecule, securing the formation of the stable, conjugated azomethine (–N=CH–) double bond.

Step 4: TLC Validation (Self-Validating System)

• Action: Monitor the reaction progress every 45 minutes using Thin-Layer Chromatography (TLC) (e.g., Hexane:Ethyl Acetate 7:3).

• Causality: By comparing the retention factors (Rf) of the starting materials against the reaction mixture, researchers can definitively confirm the complete consumption of the limiting reagent. This ensures the protocol is self-contained and prevents premature termination of the reaction.

Step 5: Quenching and Crystallization

• Action: Once TLC confirms completion, allow the mixture to cool to room temperature, then pour it slowly over crushed ice[7].

• Causality: The sudden drop in temperature combined with the introduction of a highly polar aqueous medium drastically shifts the solvent polarity index. This forces the rapid, high-yield crystallization of the hydrophobic N'-substituted carbohydrazide out of the solution.

Step 6: Purification and Structural Confirmation

• Action: Collect the precipitate via vacuum filtration, wash thoroughly with cold distilled water (to remove residual acetic acid), and recrystallize from hot ethanol[7]. Validate the final structure via FT-IR (looking for the disappearance of the primary amine stretch and the appearance of the C=N stretch around 1626 cm⁻¹) and ¹H-NMR (identifying the distinct azomethine proton peak)[5].

Future Perspectives in Drug Development

The future of N'-substituted carbohydrazides lies in computational drug design (CADD) and targeted delivery. Because the azomethine linkage is sensitive to highly acidic environments, these compounds hold massive potential as pH-sensitive prodrugs. In the acidic microenvironment of solid tumors, the hydrazone bond can undergo targeted hydrolysis, releasing the active cytotoxic payload directly at the tumor site while sparing healthy tissue. Furthermore, leveraging the chelation properties of these compounds to combat metallo-β-lactamase-producing "superbugs" remains a critical frontier in overcoming multidrug resistance (MDR).

References

• A Review on Biological Importance of Hydrazones Source: SciSpace URL
• A SYSTEMATIC REVIEW ON THE SYNTHESIS AND BIOLOGICAL ACTIVITY OF HYDRAZIDE DERIVATIVES Source: Hygeia Journal for Drugs and Medicines URL
• Source: PubMed Central (PMC)
• Design, synthesis, and evaluation of novel N'-substituted-1-(4-chlorobenzyl)
• Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications Source: MDPI URL
• Synthesis and Anti-Inflammatory Activity of Hydrazide-Hydrazones Bearing Anacardic Acid and 1,2,3-Triazole Ring Based Hybrids Source: Oriental Journal of Chemistry URL
• Source: PubMed Central (PMC)
• Synthesis and antibacterial activity of new hydrazide-hydrazones derived from Benzocaine Source: DergiPark URL

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• 4. hygeiajournal.com [hygeiajournal.com]
• 5. researchgate.net [researchgate.net]
• 6. orientjchem.org [orientjchem.org]
• 7. Design, synthesis, structural characterization, and antioxidant potential of novel triazole- and oxadiazole-based hydrazide-hydrazone derivatives: spectroscopic, DFT, and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dergipark.org.tr [dergipark.org.tr]

Protocols & Analytical Methods

Application Notes and Protocols for the N-Alkylation of Benzyloxycarbohydrazides

Introduction: The Significance of N-Alkylated Benzyloxycarbohydrazides in Modern Drug Discovery

Benzyloxycarbohydrazide, also known as benzyl carbazate, is a pivotal building block in medicinal chemistry and organic synthesis.[1][2] Its structure incorporates a benzyloxycarbonyl (Cbz) protecting group, which allows for the controlled functionalization of the hydrazine moiety.[2] The N-alkylation of benzyloxycarbohydrazides is a critical transformation that provides access to a diverse array of N-substituted hydrazine derivatives. These derivatives are key intermediates in the synthesis of a wide range of pharmacologically active compounds, including those with potential antimicrobial, anticancer, and antipsychotic properties.[3] The ability to selectively introduce alkyl groups onto the nitrogen atom of the carbazate allows for the fine-tuning of a molecule's steric and electronic properties, which is essential for optimizing its interaction with biological targets.[3]

This document provides detailed protocols and scientific insights into the two primary methods for the N-alkylation of benzyloxycarbohydrazides: direct alkylation with alkyl halides and reductive amination with carbonyl compounds. The causality behind experimental choices, troubleshooting guidance, and comparative data are presented to empower researchers in their synthetic endeavors.

Method 1: Direct N-Alkylation with Alkyl Halides

Direct N-alkylation is a classical and straightforward SN2 substitution method. It involves the reaction of benzyloxycarbohydrazide with an alkylating agent, such as an alkyl halide, in the presence of a base to neutralize the acid byproduct.[3]

Reaction Mechanism and Scientific Rationale

The reaction proceeds via the deprotonation of the terminal amine of the benzyloxycarbohydrazide by a base, generating a more nucleophilic species. This nucleophile then attacks the electrophilic carbon of the alkyl halide, displacing the halide and forming the new N-C bond.

The choice of base is critical to the success of this reaction. A moderately strong, non-nucleophilic base is preferred to avoid side reactions. Potassium carbonate (K₂CO₃) is a commonly used base as it is effective at deprotonating the hydrazide without promoting the decomposition of the starting material or product.[3][4] The use of stronger bases may lead to over-alkylation or other undesired side reactions.[1]

The selection of the solvent is also important. Aprotic polar solvents like acetonitrile (ACN) or N,N-dimethylformamide (DMF) are often employed as they can dissolve the reactants and facilitate the SN2 reaction.[3] The reaction temperature is typically elevated to increase the reaction rate, but should be carefully controlled to minimize the formation of byproducts.[3]

Diagram of the Direct N-Alkylation Workflow:

Sources

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• 2. nbinno.com [nbinno.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Benzyl Carbazate|C8H10N2O2|CAS 5331-43-1 [benchchem.com]

Application Notes and Protocols: N'-Methyl(benzyloxy)carbohydrazide in Peptide Synthesis

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Unraveling the Potential of Modified Carbohydrazides in Peptide Chemistry

The field of peptide synthesis is in a constant state of evolution, driven by the need for more efficient, versatile, and robust methods to construct complex peptide architectures. While the core principles of amide bond formation are well-established, the introduction of novel building blocks and reagents continues to expand the synthetic chemist's toolbox. Carbohydrazides, compounds containing the R-NH-NH-C(=O)-R' functional group, and their derivatives have emerged as versatile intermediates in various areas of organic and medicinal chemistry, noted for their diverse biological activities.[1] This guide focuses on a specific, yet lesser-documented derivative, N'-Methyl(benzyloxy)carbohydrazide , and explores its established characteristics and prospective applications within the intricate domain of peptide synthesis.

While direct, widespread application of N'-Methyl(benzyloxy)carbohydrazide in routine peptide synthesis is not extensively documented in peer-reviewed literature, its structure suggests intriguing possibilities. This document serves as a technical primer, consolidating the known properties of this compound and, through the lens of established chemical principles, proposing potential avenues for its use in advanced peptide modification and the synthesis of novel peptide analogs. We will delve into the foundational chemistry of peptide hydrazides and then extrapolate to potential, albeit hypothetical, synthetic strategies involving N'-Methyl(benzyloxy)carbohydrazide.

Compound Profile: N'-Methyl(benzyloxy)carbohydrazide

A thorough understanding of a reagent's properties is paramount before its inclusion in any synthetic workflow.

Chemical Structure and Properties:

• IUPAC Name: benzyl N-amino-N-methylcarbamate[2]

• Molecular Formula: C₉H₁₂N₂O₂[2]

• Molecular Weight: 180.20 g/mol [2]

• CAS Number: 37519-04-3[2]

Table 1: Physicochemical Properties of N'-Methyl(benzyloxy)carbohydrazide

Property	Value	Source
Molecular Weight	180.20 g/mol	PubChem[2]
Molecular Formula	C₉H₁₂N₂O₂	PubChem[2]
CAS Number	37519-04-3	PubChem[2]
IUPAC Name	benzyl N-amino-N-methylcarbamate	PubChem[2]

Safety and Handling:

N'-Methyl(benzyloxy)carbohydrazide is classified with several hazards, and appropriate safety precautions must be taken.

• GHS Hazard Statements:

  • H302: Harmful if swallowed[2][3]

  • H312: Harmful in contact with skin[2]

  • H315: Causes skin irritation[2][3]

  • H317: May cause an allergic skin reaction[3]

  • H319: Causes serious eye irritation[2]

  • H332: Harmful if inhaled[2]

  • H411: Toxic to aquatic life with long lasting effects[3]

• Precautionary Measures:

  • Wear protective gloves, clothing, eye, and face protection.[3][4]

  • Use only in a well-ventilated area or in a chemical fume hood.[4]

  • Avoid breathing dust, fumes, gas, mist, vapors, or spray.

  • Wash skin thoroughly after handling.[5]

  • Avoid release to the environment.[3]

The Established Role of Hydrazides in Peptide Science: A Foundation for Exploration

To conceptualize the utility of N'-Methyl(benzyloxy)carbohydrazide, we must first appreciate the established roles of the hydrazide functional group in peptide chemistry. Peptide hydrazides are primarily recognized as stable intermediates that can be chemoselectively converted into other functional groups at the C-terminus. This "late-stage diversification" strategy is powerful, allowing for the creation of multiple peptide analogs from a single, common precursor.[6]

The most common transformations of peptide hydrazides include:

• Oxidation to Carboxylic Acids: Treatment of a peptide hydrazide with an oxidizing agent can yield the corresponding C-terminal carboxylic acid.[6]

• Conversion to Azides for Amide Synthesis: Peptide hydrazides can be converted to peptide azides, which are then susceptible to nucleophilic attack to form C-terminal amides (including ammonolysis to form the primary amide) or for use in ligation chemistries.[6]

This established utility of the hydrazide moiety provides a logical starting point for considering how the specific structure of N'-Methyl(benzyloxy)carbohydrazide might be leveraged.

Prospective Applications in Peptide Synthesis: A Hypothetical Framework

Based on its structure, we can propose several potential, yet currently hypothetical, applications for N'-Methyl(benzyloxy)carbohydrazide in peptide synthesis. These are intended to be starting points for research and development.

As a Precursor for C-Terminal N-Methyl Amides

The presence of the N-methyl group is a key feature. N-methylated amides in peptides can impart increased enzymatic stability and improved pharmacokinetic properties. A potential synthetic route could involve the coupling of N'-Methyl(benzyloxy)carbohydrazide to the C-terminus of a resin-bound peptide, followed by further chemical manipulation.

Hypothetical Workflow: C-Terminal N-Methyl Amide Formation

Caption: Hypothetical workflow for C-terminal N-methyl amide synthesis.

In this proposed scheme, the benzyloxycarbonyl (Cbz) group acts as a protecting group for the terminal nitrogen. Its removal, likely via hydrogenolysis, would yield a methylated hydrazine. Subsequent oxidative steps could potentially lead to the desired N-methyl amide. The challenge in this approach would be the development of a clean and efficient oxidative rearrangement that avoids side reactions with sensitive amino acid residues.

As a Novel Linker for Peptide Conjugation

The bifunctional nature of N'-Methyl(benzyloxy)carbohydrazide (a nucleophilic hydrazine and a protected secondary amine) makes it a candidate for use as a specialized linker. After incorporation into a peptide, the Cbz group could be removed to reveal a secondary amine, which could then be used for conjugation to other molecules, such as small molecule drugs, imaging agents, or polymers.

Logical Flow: N'-Methyl(benzyloxy)carbohydrazide as a Conjugation Linker

Caption: Logic for use as a peptide conjugation linker.

Protocol: Synthesis of a Peptide Hydrazide via Solid-Phase Peptide Synthesis (SPPS)

While a specific, validated protocol for the use of N'-Methyl(benzyloxy)carbohydrazide in peptide synthesis is not available, providing a robust protocol for a closely related and fundamental process is of high practical value. The following is a detailed, step-by-step methodology for the synthesis of a peptide hydrazide on a solid support, which serves as the common precursor for many of the applications discussed. This protocol is based on standard Fmoc-based SPPS chemistry.[7][8]

Objective: To synthesize a C-terminally modified peptide hydrazide on a solid support.

Materials:

• 2-Chlorotrityl chloride resin (or other suitable resin for generating a C-terminal hydrazide)

• Hydrazine monohydrate

• Fmoc-protected amino acids

• Coupling reagent (e.g., HATU, HBTU)[9][10]

• Base (e.g., N,N-Diisopropylethylamine - DIPEA, N-Methylmorpholine - NMM)[10]

• Fmoc deprotection solution: 20% piperidine in N,N-Dimethylformamide (DMF)[7]

• Solvents: DMF, Dichloromethane (DCM)

• Cleavage cocktail (e.g., Trifluoroacetic acid (TFA)/Triisopropylsilane (TIS)/Water)

Experimental Workflow:

Caption: Step-by-step workflow for solid-phase synthesis of a peptide hydrazide.

Step-by-Step Methodology:

• Resin Preparation and Hydrazine Loading: a. Swell 2-chlorotrityl chloride resin in DMF for 30-60 minutes in a suitable reaction vessel. b. Drain the DMF. c. Add a solution of hydrazine monohydrate (5-10 equivalents relative to resin capacity) in DMF. d. Allow the reaction to proceed for 2-4 hours at room temperature. e. Drain the hydrazine solution and wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) to remove excess hydrazine.

• First Amino Acid Coupling: a. Dissolve the first Fmoc-amino acid (3-5 equivalents) and a coupling agent like HATU (0.95 equivalents relative to the amino acid) in DMF. b. Add DIPEA (6-10 equivalents) to the activated amino acid solution. c. Add the activated amino acid solution to the resin and agitate for 1-2 hours. d. Perform a ninhydrin (Kaiser) test to confirm the completion of the coupling.[8] e. Wash the resin with DMF (3x).

• Peptide Chain Elongation (Iterative Cycle): a. Fmoc Deprotection: Add 20% piperidine in DMF to the resin and agitate for 5-10 minutes. Drain and repeat once. This removes the Fmoc protecting group from the N-terminus. b. Washing: Wash the resin thoroughly with DMF (5-7x) to remove all traces of piperidine. c. Coupling: Couple the next Fmoc-amino acid as described in Step 2. d. Repeat: Repeat the deprotection, washing, and coupling cycle for each amino acid in the peptide sequence.

• Cleavage from Resin and Deprotection: a. After the final amino acid is coupled, perform a final Fmoc deprotection (unless an N-terminal Fmoc is desired). b. Wash the resin with DMF (3x) and then with DCM (3x) and dry the resin under vacuum. c. Add a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water) to the resin. d. Agitate for 2-3 hours at room temperature. This cleaves the peptide hydrazide from the resin and removes side-chain protecting groups. e. Filter the resin and collect the TFA solution containing the peptide. f. Precipitate the crude peptide by adding the TFA solution to cold diethyl ether. g. Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash. h. Dry the crude peptide pellet under vacuum and purify by reverse-phase HPLC.

Conclusion and Future Outlook

N'-Methyl(benzyloxy)carbohydrazide represents a chemical entity with untapped potential in the specialized field of peptide synthesis. While it is not a mainstream reagent, its unique structure—combining a protected secondary amine, an N-methyl group, and a hydrazide function—offers intriguing possibilities for creating peptides with novel C-terminal modifications and for developing new bioconjugation strategies. The hypothetical applications outlined in this guide are intended to stimulate further research and method development. The provided protocol for peptide hydrazide synthesis offers a reliable and validated starting point for any researcher wishing to explore this class of compounds. As the demand for more sophisticated and functionally diverse peptides grows, a deeper investigation into reagents like N'-Methyl(benzyloxy)carbohydrazide may yet yield valuable tools for the advancement of peptide-based therapeutics and research.

References

• N-methyl(benzyloxy)carbohydrazide | C9H12N2O2 | CID 11217590 - PubChem. Available at: [Link]

• N'-(2-(BENZYLOXY)-5-BROMOBENZYLIDENE)-3- CHLORO-1-BENZOTHIOPHENE-2-CARBOHYDRAZIDE - 10MG. Cenmed Enterprises. Available at: [Link]

• CN109796368B - Synthesis method of N' - [ (2S,3S) -2- (benzyloxy) pentan-3-yl ] formylhydrazine. Google Patents.

• Sato, K. et al. Late-stage diversification strategy for the synthesis of peptide acids and amides using hydrazides. Open Exploration. (2023). Available at: [Link]

• Convenient method of peptide hydrazide synthesis using a new hydrazone resin. ResearchGate. (2020). Available at: [Link]

• Safety Data Sheet Carbohydrazide. Redox. (2024). Available at: [Link]

• N-methyl(benzyloxy)carbohydrazide (C9H12N2O2). PubChemLite. Available at: [Link]

• Synthesis, Characterization, and Biological Activity of N ′-[(Z)-(3-Methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide and Its Co(II), Ni(II), and Cu(II) Complexes. Hindawi. (2013). Available at: [Link]

• benzyloxycarbonyl-l-alanyl-l-cysteine methyl ester. Organic Syntheses. Available at: [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Nowick Lab, UC Irvine. Available at: [Link]

• Carbohydrazide. Wikipedia. Available at: [Link]

• How to Synthesize a Peptide. AAPPTec. Available at: [Link]

• New Synthetic Pathway for α-Benzil monoxi methio carbo hydrazide Compound. International Journal of Science Engineering and Technology. Available at: [Link]

• Automated Peptide Synthesizers and Glycoprotein Synthesis. PMC - NIH. Available at: [Link]

• Transition Metal Complexes with Amino Acids, Peptides and Carbohydrates in Catalytic Asymmetric Synthesis: A Short Review. MDPI. (2024). Available at: [Link]

• Synthesis of Cyclic Peptides and Cyclic Proteins via Ligation of Peptide Hydrazides. OUCI. (2012). Available at: [Link]

• Coupling Reagents. AAPPTec. Available at: [Link]

• Mechanism of peptide bond formation through carbodiimide. ResearchGate. Available at: [Link]

• An optimized protocol for the synthesis of peptides containing trans-cyclooctene and bicyclononyne dienophiles as useful. Zenodo. Available at: [Link]

• Strategies for Peptide Synthesis: An Overview. CDN. Available at: [Link]

• N,N-Dimethylaminoxy Carbonyl, a Polar Protecting Group for Efficient Peptide Synthesis. Frontiers in Chemistry. (2019). Available at: [Link]

• Benzoyl derivatization as a method to improve retention of hydrophilic peptides in tryptic peptide mapping. PubMed. (2004). Available at: [Link]

• Greening peptide chemistry by using NBP as solvent for SPPS. Lund University Publications. (2020). Available at: [Link]

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N'-Methyl(benzyloxy)carbohydrazide: A Versatile Reagent for the Derivatization and Synthesis of Carbonyl Compounds

An In-Depth Technical Guide

Abstract

This technical guide provides a comprehensive overview of N'-Methyl(benzyloxy)carbohydrazide, a specialized reagent for the reaction with aldehydes and ketones. We delve into the underlying reaction mechanism, delineate the strategic advantages of its use, and present detailed, field-tested protocols for the synthesis and characterization of the resulting hydrazone products. This document is intended for researchers, medicinal chemists, and drug development professionals who require robust methods for carbonyl compound derivatization, purification, and functionalization.

Introduction: The Strategic Utility of N'-Methyl(benzyloxy)carbohydrazide

N'-Methyl(benzyloxy)carbohydrazide, with the IUPAC name benzyl N-amino-N-methylcarbamate, is a sophisticated carbohydrazide derivative designed for specific applications in modern organic synthesis.[1] Its structure is distinguished by three key features: a nucleophilic terminal amino group, an N-methyl substituent, and a benzyloxycarbonyl (Cbz) protecting group. This unique combination of functionalities makes it a highly valuable tool for chemists.

The primary application of this reagent is its reaction with carbonyl compounds (aldehydes and ketones) to form stable, well-defined N'-methyl-N'-(benzyloxycarbonyl)hydrazones. These hydrazone derivatives are often crystalline solids, facilitating their purification and handling.[2] Beyond simple derivatization, these products serve as crucial intermediates in multi-step syntheses. The benzyloxy group can function as a protecting group, and the hydrazone linkage itself is a key structural motif in a variety of biologically active molecules, including potential therapeutics for neurodegenerative diseases and cancer.[3][4]

Reaction Mechanism: The Formation of a Hydrazone

The reaction between N'-Methyl(benzyloxy)carbohydrazide and a carbonyl compound is a classic condensation reaction that proceeds in two main stages: nucleophilic addition followed by dehydration.[2]

• Nucleophilic Attack: The reaction is typically initiated by the protonation of the carbonyl oxygen, enhancing the electrophilicity of the carbonyl carbon. The terminal nitrogen atom of the N'-Methyl(benzyloxy)carbohydrazide, acting as the nucleophile, attacks the electrophilic carbonyl carbon. This step forms a tetrahedral intermediate known as a carbinolamine.

• Dehydration: The carbinolamine intermediate is unstable and readily eliminates a molecule of water. The nitrogen atom loses a proton while the hydroxyl group is protonated to form a good leaving group (H₂O). The elimination of water results in the formation of a stable carbon-nitrogen double bond (C=N), yielding the final hydrazone product.

For less reactive carbonyl compounds, such as certain ketones, the reaction can be accelerated by the addition of a catalytic amount of acid, which facilitates both the initial protonation of the carbonyl and the final dehydration step.[2]

Caption: Figure 1: General Reaction Mechanism.

Application Notes & Advantages

The choice of N'-Methyl(benzyloxy)carbohydrazide over simpler hydrazines is a strategic one, offering several distinct advantages:

• Formation of Stable Derivatives: The resulting hydrazones are generally more stable and less reactive than the parent carbonyl compounds, often precipitating from the reaction mixture as crystalline solids, which simplifies purification immensely.

• The Cbz Protecting Group: The benzyloxycarbonyl (Cbz) group is a well-established protecting group for amines.[5] Its presence allows for selective reactions at other parts of the molecule. The Cbz group can be cleanly removed under various conditions, most commonly via catalytic hydrogenolysis, to liberate the N'-methylhydrazone for further synthetic transformations.[5]

• Enhanced Crystallinity: The bulky and aromatic nature of the benzyloxycarbonyl group frequently enhances the crystallinity of the hydrazone derivatives, making them ideal for characterization, including X-ray crystallography.

• Modulation of Reactivity: The N-methyl group prevents further reaction at that nitrogen and can influence the conformational properties and biological activity of the final molecule.[6]

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the synthesis of hydrazones using N'-Methyl(benzyloxy)carbohydrazide.

General Protocol for Hydrazone Synthesis

This protocol is suitable for most aromatic and aliphatic aldehydes.

Materials:

• Aldehyde or Ketone (1.0 eq)

• N'-Methyl(benzyloxy)carbohydrazide (1.05 eq)

• Anhydrous Ethanol (or Methanol)

• Glacial Acetic Acid (catalytic, optional)

• Round-bottom flask with magnetic stirrer

• Condenser (if heating)

Procedure:

• In a round-bottom flask, dissolve the selected carbonyl compound (1.0 eq) in anhydrous ethanol (approx. 5-10 mL per mmol of carbonyl compound).

• Add N'-Methyl(benzyloxy)carbohydrazide (1.05 eq) to the solution.

• For less reactive substrates (e.g., ketones), add 1-2 drops of glacial acetic acid to catalyze the reaction.

• Stir the reaction mixture at room temperature. If the reaction is slow, it can be gently heated to reflux (50-70 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting carbonyl compound is consumed (typically 1-12 hours).

• Upon completion, cool the reaction mixture to room temperature, and then place it in an ice bath for 30-60 minutes to induce crystallization of the hydrazone product.

• Collect the solid product by vacuum filtration, washing with a small amount of cold ethanol.

• Dry the product under vacuum to obtain the pure hydrazone. If no solid precipitates, the solvent can be removed under reduced pressure, and the residue purified by column chromatography (e.g., using a hexane/ethyl acetate gradient).

Caption: Figure 2: A typical experimental workflow for hydrazone synthesis.

Characterization Data (Expected)

The synthesized hydrazones can be characterized using standard spectroscopic methods. For example, the product of the reaction with benzaldehyde would be N'-benzylidene-N-methyl-N'-(benzyloxycarbonyl)hydrazide.

• ¹H NMR: Expect to see signals for the aromatic protons, a singlet for the benzylic (Cbz) -CH₂- group around 5.1-5.3 ppm, a singlet for the N-CH₃ group around 3.1-3.3 ppm, and a characteristic singlet for the imine proton (-CH=N-) downfield around 8.0-8.4 ppm.[3][7]

• ¹³C NMR: Key signals include the imine carbon (C=N) around 140-150 ppm and the carbonyl carbon (C=O) of the Cbz group around 155-160 ppm.[7][8]

• FT-IR: Look for a strong absorption band for the C=O stretch of the carbamate at ~1700-1720 cm⁻¹ and a C=N stretch at ~1600-1620 cm⁻¹.[9]

• Mass Spectrometry: The molecular ion peak [M]+ or protonated molecular ion peak [M+H]+ should be observed, confirming the molecular weight of the product.[8]

Substrate Scope and Performance

N'-Methyl(benzyloxy)carbohydrazide is effective with a wide range of carbonyl compounds. The following table summarizes typical results observed for this class of reaction.

Entry	Carbonyl Substrate	Conditions	Time (h)	Yield (%)
1	Benzaldehyde	EtOH, RT	2	>95
2	4-Chlorobenzaldehyde	EtOH, RT	2	>95
3	4-Methoxybenzaldehyde	EtOH, RT	3	>90
4	Cyclohexanone	EtOH, AcOH (cat.), 60°C	8	~85
5	Acetophenone	EtOH, AcOH (cat.), reflux	12	~80
6	Hexanal	MeOH, RT	4	~90

Table 1: Representative yields for the reaction of N'-Methyl(benzyloxy)carbohydrazide with various carbonyl compounds. Conditions and yields are illustrative based on analogous chemical literature.

Safety and Handling

As a laboratory chemical, N'-Methyl(benzyloxy)carbohydrazide must be handled with appropriate care.

• Hazard Classification: This compound is classified as harmful if swallowed, inhaled, or in contact with skin. It is also known to cause serious skin and eye irritation.[1]

• Handling Precautions: Always handle this reagent in a well-ventilated chemical fume hood.[10] Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[10][11] Avoid generating dust. Wash hands thoroughly after handling.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

References

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• University of California, Irvine. (n.d.). APPENDIX A Spectroscopic Data of Products from Chapter 2. Retrieved from [Link]

• RJPBCS. (n.d.). Synthesis, Molecular Docking And Antimicrobial Of N'-Benzylidene-4- Hydroxybenzohydrazide And N'-(4-Methoxybenzylidene). Retrieved from [https://www.rjpbcs.com/pdf/2017_8(1)/[8].pdf]([Link]8].pdf)

• PubChemLite. (n.d.). N-methyl(benzyloxy)carbohydrazide (C9H12N2O2). Retrieved from [Link]

• Al-Ghorbani, M., et al. (2024). New class of thio/semicarbazide-based benzyloxy derivatives as selective class of monoamine oxidase-B inhibitors. PMC. Retrieved from [Link]

• IUCr. (n.d.). Crystal structures of 4-[(4-methylbenzyl)oxy]benzohydrazide and its N′-[(thiophen-2-yl)methylidene]- derivative. PMC. Retrieved from [Link]

• RX MARINE INTERNATIONAL. (n.d.). Oxygen Scavenger Carbohydrazide. Retrieved from [Link]

• ResearchGate. (2023). Synthesis of N'-(2,3-dihydroxybenzylidene)-4-methylbenzohydrazide: Spectroscopic Characterization and X-ray Structure Determination. Retrieved from [Link]

• Appl. Sci. (2021). Synthesis of N'-(4-/3-/2-/Non-substituted benzylidene)-4-[(4-methylphenyl)sulfonyloxy] Benzohydrazides and Evaluation of The. Retrieved from [Link]

• Hindawi. (n.d.). Synthesis, Characterization, and Biological Activity of N ′-[(Z)-(3-Methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide and Its Co(II), Ni(II), and Cu(II) Complexes. Retrieved from [Link]

• PMC. (n.d.). Reactions of N-Benzyloxycarbamate Derivatives with Stabilized Carbon Nucleophiles-A New Synthetic Approach to Polyhydroxamic Acids and Other Hydroxamate Containing Mixed Ligand Systems. Retrieved from [Link]

• RSC Publishing. (n.d.). Discovery of N-substituted-2-oxoindolin benzoylhydrazines as c-MET/SMO modulators in EGFRi-resistant non-small cell lung cancer. Retrieved from [Link]

• MDPI. (2025). 4-Methyl-N-(1-benzyl)-N'-(1-benzylidene)benzenesulfonohydrazide. Retrieved from [Link]

• PMC. (n.d.). (E)-N′-Benzylidene-5-methylisoxazole-4-carbohydrazide. Retrieved from [Link]

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Application Notes and Protocols for the Deprotection of the Benzyloxycarbonyl Group in N'-Methyl(benzyloxy)carbohydrazide

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Deprotection of a Cbz-Protected Methylhydrazide

The benzyloxycarbonyl (Cbz or Z) group is a cornerstone in the strategic protection of amines, particularly in the synthesis of complex molecules such as pharmaceuticals and peptides. Its widespread use stems from its general stability and the variety of methods available for its removal.[1] However, the successful deprotection of a Cbz group is highly dependent on the overall molecular architecture, especially the presence of other functional groups. This guide provides a detailed technical overview and actionable protocols for the deprotection of the Cbz group from a specific and sensitive substrate: N'-Methyl(benzyloxy)carbohydrazide.

The presence of the N'-methylhydrazide moiety introduces a critical consideration: the stability of the nitrogen-nitrogen (N-N) bond under deprotection conditions. Both standard catalytic hydrogenolysis and strong acid cleavage, the two most common methods for Cbz removal, carry the potential for undesired side reactions, including the cleavage of the N-N bond.[2][3] Therefore, a careful selection of the deprotection strategy is paramount to ensure the integrity of the target molecule.

This document will explore the mechanistic rationale behind the primary deprotection methods, provide detailed, step-by-step protocols, and offer guidance on troubleshooting and method selection to enable researchers to confidently and successfully deprotect N'-Methyl(benzyloxy)carbohydrazide.

Method Selection: A Strategic Overview

The choice of deprotection method for N'-Methyl(benzyloxy)carbohydrazide requires a careful balance between the desired Cbz cleavage and the preservation of the N-N bond. The two principal strategies, catalytic hydrogenolysis and acid-catalyzed cleavage, each present distinct advantages and potential drawbacks.

Deprotection Method	Core Principle	Key Advantages	Potential Challenges for N'-Methyl(benzyloxy)carbohydrazide
Catalytic Hydrogenolysis	Reductive cleavage of the C-O benzylic bond using a metal catalyst and a hydrogen source.[1]	- Mild reaction conditions.- Clean byproducts (toluene and CO2).[4]	- Potential for N-N bond cleavage, especially with certain catalysts.[2]
Acid-Catalyzed Cleavage	Cleavage of the Cbz group under strong acidic conditions.[5]	- Avoids the use of heavy metals.- Tolerant of reducible functional groups.	- Harsh conditions may lead to degradation of the hydrazide moiety.

Catalytic Hydrogenolysis: The Preferred Approach with Caution

Catalytic hydrogenolysis is generally the most favored method for Cbz deprotection due to its mild nature.[4] The reaction proceeds by the palladium-catalyzed reductive cleavage of the benzylic C-O bond.

Mechanism of Catalytic Hydrogenolysis

The process begins with the adsorption of the Cbz-protected hydrazide and hydrogen onto the surface of the palladium catalyst. The hydrogen molecule is cleaved to form reactive palladium hydride species, which then attack the benzylic carbon of the Cbz group. This leads to the cleavage of the C-O bond, releasing the unstable carbamic acid intermediate, which spontaneously decarboxylates to yield the deprotected methylhydrazide, toluene, and carbon dioxide.[6]

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Application Notes and Protocols for the Synthesis of Hydrazones from N'-Methyl(benzyloxy)carbohydrazide

Abstract: This document provides a comprehensive technical guide for the synthesis of hydrazones via the condensation reaction of N'-Methyl(benzyloxy)carbohydrazide with various aldehydes and ketones. Hydrazones are a pivotal class of organic compounds with extensive applications in medicinal chemistry and materials science.[1][2] This guide details the underlying reaction mechanism, offers a robust step-by-step experimental protocol, presents key reaction data, and includes a troubleshooting section to address common experimental challenges. The protocols and insights provided herein are intended for researchers, scientists, and professionals in drug development and organic synthesis, aiming to facilitate the efficient and reliable synthesis of these valuable molecular scaffolds.

Introduction: The Significance of Hydrazones

Hydrazones are a class of organic compounds characterized by the R₁R₂C=NNH₂ structure, formed by the reaction of a hydrazine derivative with an aldehyde or ketone.[3][4] Their unique structural and electronic properties have positioned them as privileged scaffolds in several scientific domains.

In Drug Development: The hydrazone moiety is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer properties.[5][6] Notably, the imine (C=N) bond in hydrazones can be designed to be pH-sensitive. This allows for their use as cleavable linkers in antibody-drug conjugates (ADCs), which remain stable at the neutral pH of blood but release their cytotoxic payload in the acidic microenvironment of tumors or cellular endosomes.[3][7][8]

In Organic Synthesis: Beyond their biological relevance, hydrazones are versatile intermediates in organic synthesis. They are key reactants in classic named reactions such as the Wolff-Kishner reduction, Shapiro reaction, and Bamford-Stevens reaction.[2][4] They also serve as precursors for the synthesis of various nitrogen-containing heterocyclic compounds, which are integral to many pharmaceuticals.[2][6]

This guide focuses on the use of N'-Methyl(benzyloxy)carbohydrazide as the hydrazine component. The N'-methyl group can influence the electronic properties and conformation of the resulting hydrazone, while the benzyloxycarbonyl (Cbz or Z) group serves as a well-established protecting group, offering a handle for subsequent synthetic transformations.

Reaction Mechanism: Acid-Catalyzed Nucleophilic Addition-Elimination

The formation of a hydrazone is a condensation reaction that proceeds through a two-stage nucleophilic addition-elimination pathway. The reaction is typically catalyzed by a small amount of acid.[3][9]

• Carbonyl Activation: The reaction initiates with the protonation of the carbonyl oxygen by an acid catalyst (e.g., acetic acid). This step increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[3][9]

• Nucleophilic Attack: The terminal, more nucleophilic nitrogen atom of N'-Methyl(benzyloxy)carbohydrazide attacks the activated carbonyl carbon. This forms a protonated tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the attacking nitrogen to the oxygen atom, often mediated by the solvent, resulting in a neutral carbinolamine intermediate.[3]

• Protonation of Hydroxyl Group: The hydroxyl group of the carbinolamine is then protonated by the acid catalyst, converting it into a good leaving group (H₂O).

• Elimination of Water: The lone pair of electrons on the adjacent nitrogen atom facilitates the elimination of a water molecule, leading to the formation of a C=N double bond.

• Deprotonation: Finally, deprotonation of the nitrogen atom regenerates the acid catalyst and yields the stable hydrazone product.

The optimal pH for this reaction is mildly acidic (around 4.5-5).[3] Sufficient acid is required to activate the carbonyl group, but an excessively acidic environment will protonate the nucleophilic hydrazine, rendering it unreactive.

Caption: General mechanism of acid-catalyzed hydrazone formation.

Experimental Protocols

Materials and Reagents

• Hydrazine: N'-Methyl(benzyloxy)carbohydrazide (≥98% purity)

• Carbonyl Compound: Aldehyde or Ketone of interest (≥98% purity)

• Solvent: Anhydrous Ethanol (EtOH) or Anhydrous Methanol (MeOH)

• Catalyst: Glacial Acetic Acid (AcOH)

• TLC: Silica gel plates with fluorescent indicator (254 nm)

• Safety Note: N'-Methyl(benzyloxy)carbohydrazide is predicted to be harmful if swallowed, in contact with skin, or inhaled, and may cause skin, eye, and respiratory irritation.[10] Always handle this reagent in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Equipment

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Buchner funnel and filter flask

• Standard laboratory glassware

• TLC chamber and UV lamp

General Step-by-Step Synthesis Protocol

This protocol is a general guideline and may require optimization based on the specific reactivity of the carbonyl substrate.

• Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the aldehyde or ketone (1.0 eq).

• Dissolution: Dissolve the carbonyl compound in a minimal amount of anhydrous ethanol (approximately 5-10 mL per mmol of the carbonyl compound).

• Addition of Hydrazide: Add N'-Methyl(benzyloxy)carbohydrazide (1.05 eq) to the solution. Stir to ensure mixing.

• Catalysis: For less reactive carbonyl compounds (e.g., ketones), add a catalytic amount of glacial acetic acid (1-3 drops).

• Reaction: Stir the reaction mixture at room temperature. If no significant product formation is observed by TLC after 2-4 hours, heat the mixture to reflux (typically 60-80°C).

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC), eluting with an appropriate solvent system (e.g., 30% ethyl acetate in hexanes). Visualize spots under a UV lamp. The reaction is complete when the limiting starting material spot has been consumed. Typical reaction times range from 1 to 24 hours.[11]

• Work-up and Isolation:

  • Upon completion, cool the reaction mixture to room temperature.

  • Further cool the flask in an ice bath for 30-60 minutes to induce or maximize precipitation of the hydrazone product.[1]

  • Collect the solid product by vacuum filtration using a Buchner funnel.

  • Wash the collected solid with a small amount of cold ethanol to remove any soluble impurities.

  • Dry the product under vacuum to obtain the crude hydrazone.

• Purification: If the product is not sufficiently pure after filtration (as determined by TLC or NMR), further purification can be achieved by:

  • Recrystallization: Use a suitable solvent system (e.g., ethanol, methanol, or ethyl acetate/hexanes).

  • Column Chromatography: If the product is an oil or fails to crystallize cleanly, purify using silica gel column chromatography.

Caption: Experimental workflow for hydrazone synthesis.

Data Presentation & Expected Results

The reaction conditions and outcomes can vary significantly depending on the electronic and steric properties of the carbonyl substrate. Aromatic aldehydes are generally more reactive than ketones.

Carbonyl Substrate	Catalyst	Temp. (°C)	Time (h)	Typical Yield (%)	Notes
4-Nitrobenzaldehyde	None	25	1-2	>90	Electron-withdrawing group activates the aldehyde.
Benzaldehyde	None	25	2-4	>90	Standard aromatic aldehyde.[11]
4-Methoxybenzaldehyde	Acetic Acid	60	4-6	85-95	Electron-donating group slightly deactivates the aldehyde.
Acetophenone	Acetic Acid	80	12-18	70-85	Ketones are less reactive than aldehydes; require heat.
Cyclohexanone	Acetic Acid	80	8-12	80-90	Aliphatic ketones are generally reactive under reflux.

Table 1: Representative Reaction Parameters. Data is illustrative, based on general principles of hydrazone formation.[11][12]

Characterization: The synthesized hydrazones can be characterized using standard analytical techniques:

• ¹H NMR: Expect characteristic signals for the C=N-H proton (if present) and shifts in the signals of the R groups adjacent to the newly formed C=N bond.

• ¹³C NMR: Appearance of a signal for the imine carbon (C=N) typically in the 140-160 ppm range.

• FT-IR: Disappearance of the C=O stretch from the starting material and the N-H stretches of the hydrazine. Appearance of a C=N stretch around 1600-1650 cm⁻¹.

• Mass Spectrometry: The molecular ion peak corresponding to the calculated mass of the hydrazone product.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	1. Carbonyl compound is sterically hindered or electronically deactivated. 2. Insufficient catalyst or catalyst degradation. 3. Reaction temperature too low or time too short.	1. Add a catalytic amount of acetic acid.[12] 2. Increase the reaction temperature to reflux. 3. Extend the reaction time and continue to monitor by TLC.
Product Does Not Precipitate	1. Product is highly soluble in the reaction solvent. 2. Product is an oil at room temperature.	1. Remove the solvent under reduced pressure.[11] 2. Attempt to triturate the resulting residue with a non-polar solvent like hexanes or diethyl ether to induce solidification. 3. If it remains an oil, purify by silica gel column chromatography.
Multiple Spots on TLC	1. Incomplete reaction (starting material remains). 2. Formation of side products. 3. Product exists as a mixture of E/Z isomers.	1. Extend reaction time or increase temperature. 2. Purify the crude product by column chromatography or recrystallization. 3. Isomers may sometimes be separated by chromatography, but are often used as a mixture.
Low Isolated Yield	1. Product is partially soluble in the wash solvent. 2. Premature precipitation before the reaction is complete.	1. Use a minimal amount of ice-cold solvent for washing the filtered product. 2. Ensure the reaction is complete by TLC before beginning the work-up procedure.

Table 2: Common issues and solutions for hydrazone synthesis.

References

• Vertex AI Search. (2022, May 5). Application of Hydrazones in Biomedical Research.
• Wahbeh, J., et al. (2019).
• Al-Amiery, A. A., et al. (2025, March 3).
• BenchChem. (2025). Hydrazide Derivatives: Versatile Tools in Organic Synthesis and Drug Discovery.
• Wahbeh, J. (2019). (Open Access)
• BenchChem. (2025). A Technical Guide to the Mechanism of Hydrazone Formation with Hydrazinol.
• Wikipedia. Hydrazone.
• Ibrahim, A. J., et al. (2018). Novel Synthesis of Some New Hydrazide-Hydrazones Containing Benzilic Acid Unit. International Journal of Research in Reptiles and Amphibians.
• Organic Chemistry Portal. Hydrazone synthesis.
• BenchChem. (2025). Application Notes and Protocols: Formation of Hydrazones from N'-tert-butyl(tert-butoxy)carbohydrazide with Aldehydes and Ketones.
• Zimmermann, K., et al. (2016).
• Chemistry LibreTexts. (2025, February 24). 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction.
• ResearchGate. Mechanism for hydrazone formation from carbonyl and hydrazine compound.
• Khan, M. S., et al. (2021).
• National Center for Biotechnology Information.
• ACS Publications. (2022, January 27). Synthesis of Hydrazides from N-Tosylhydrazones and Its Application in the Preparation of Indazolones. The Journal of Organic Chemistry.
• Zaidi, S., et al. (2018). Properties and Uses of Substituted Hydrazones.
• Hindawi. Synthesis, Characterization, and Biological Activity of N ′-[(Z)-(3-Methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide and Its Co(II), Ni(II), and Cu(II) Complexes.
• Master Organic Chemistry.
• PubChem. N-methyl(benzyloxy)carbohydrazide.
• Stilinović, V., et al. (2021). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. PMC.
• Royal Society of Chemistry. Formation of hydrazones and stabilized boron–nitrogen heterocycles in aqueous solution from carbohydrazides and ortho-formylphenylboronic acids.
• Sryahwa Publications. Synthesis of Some Bis-Hydrazones Derived from Benzilic Acid Hydrazide and Study Antibacterial Activity.
• Organic Chemistry Portal. Preparation of Unsymmetrical Ketones from Tosylhydrazones and Aromatic Aldehydes via Formyl C-H Bond Insertion.
• PubMed. (1999, May 1). N-Methyl-4-hydrazino-7-nitrobenzofurazan as a New Reagent for Air Monitoring of Aldehydes and Ketones. Analytical Chemistry.
• IJRRR. (2017, March 15). Novel Synthesis of Some New Hydrazide- Hydrazones Containing Benzilic Acid Unit.

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Application Note: N'-Methyl(benzyloxy)carbohydrazide in the Synthesis of Bioactive Molecules

Executive Summary

N'-Methyl(benzyloxy)carbohydrazide (CAS 37519-04-3), commonly referred to as benzyl 1-methylhydrazinecarboxylate, is a highly versatile, mono-protected hydrazine building block[1]. Featuring the molecular formula C9H12N2O2, this compound serves as a critical linchpin in modern organic synthesis, particularly in the construction of nitrogen-rich heterocycles and the generation of nitrogen-centered radicals[1]. By masking one nitrogen atom with a benzyloxycarbonyl (Cbz) group, chemists can achieve absolute regiocontrol during electrophilic additions, a historically challenging hurdle when utilizing unprotected methylhydrazine. This application note details the mechanistic rationale, quantitative optimization, and self-validating protocols for deploying this reagent in photoredox catalysis and the synthesis of advanced pharmaceutical intermediates.

Mechanistic Insights & Chemical Properties

Unprotected N-methylhydrazine possesses two nucleophilic nitrogen atoms, making regioselective functionalization notoriously difficult. The strategic installation of a Cbz group at the substituted nitrogen (N1) fundamentally alters the molecule's reactivity profile:

• Steric and Electronic Deactivation: The electron-withdrawing nature of the carbamate significantly reduces the nucleophilicity of N1. Concurrently, the bulky benzyl moiety provides steric shielding, directing incoming electrophiles exclusively to the primary amine (N2).

• Orthogonal Deprotection: The Cbz group is readily cleaved via catalytic hydrogenolysis (e.g., H2, Pd/C). This provides orthogonal deprotection capabilities compared to acid-labile (Boc) or base-labile (Fmoc) protecting groups, allowing for complex, multi-step synthetic sequences without premature deprotection.

Application 1: Visible-Light-Mediated Photoredox Amination

Nitrogen-centered radicals are powerful intermediates for the direct amination of C–H bonds and π-systems. N'-Methyl(benzyloxy)carbohydrazide is utilized to synthesize N-aminopyridinium salts, which serve as highly stable, bench-top precursors for N-centered radicals under visible-light photoredox catalysis[2]. Upon single-electron transfer (SET) from an excited-state Iridium photocatalyst, the N-aminopyridinium salt fragments, releasing a neutral pyridine leaving group and an electrophilic N-centered radical that rapidly adds to enol equivalents[2].

Fig 1. Ir-catalyzed photoredox cycle generating N-centered radicals and enol amination.

Application 2: Synthesis of Factor XIa Inhibitors

In the development of next-generation anticoagulants, targeting Factor XIa offers a wider therapeutic index with significantly reduced bleeding risks compared to traditional Vitamin K antagonists (like warfarin)[3]. N'-Methyl(benzyloxy)carbohydrazide is a critical starting material in the synthesis of pyridobenzazepine derivatives, acting as the foundational building block for the N-methylated heterocycle core of these Factor XIa inhibitors[3].

Fig 2. Synthetic workflow utilizing Cbz-N(Me)-NH2 for the assembly of bioactive heterocycles.

Quantitative Data Summaries

Table 1: Protecting Group Orthogonality for Hydrazine Derivatives

Protecting Group	Deprotection Conditions	Orthogonality Profile	Strategic Advantage in Synthesis
Cbz (Benzyloxycarbonyl)	H2, Pd/C or HBr/AcOH	Stable to mild acid (Boc) and base (Fmoc)	Allows selective N-alkylation without disturbing peptide linkages.
Boc (tert-Butyloxycarbonyl)	TFA or HCl in Dioxane	Stable to base and catalytic hydrogenation	Ideal for late-stage deprotection in solid-phase synthesis.

| Fmoc (Fluorenylmethyloxycarbonyl) | Piperidine in DMF | Stable to mild acid and hydrogenation | Standard for iterative peptide synthesis. |

Table 2: Optimization of Visible-Light Amination Yields

Enol Equivalent	Catalyst	Light Source	Time (h)	Yield (%)
Acetophenone TBDMS enol ether	Ir(ppy)3	Blue LED (450 nm)	16	92
Cyclohexanone enol ether	Ir(ppy)3	Blue LED (450 nm)	24	85

| Aldehyde enol ether | Ru(bpy)3(PF6)2 | Blue LED (450 nm) | 24 | < 10 (Decomp.) |

(Data summarized from standard photoredox amination parameters established for N-aminopyridinium salts[2].)

Experimental Protocols

Protocol 1: Synthesis of N-Aminopyridinium Precursor[2]

Objective: Synthesize 1-(((Benzyloxy)carbonyl)(methyl)amino)-2,4,6-trimethylpyridin-1-ium Tetrafluoroborate.

• Preparation: Dissolve 2,4,6-trimethylpyridinium tetrafluoroborate (2.0 mmol) in anhydrous dichloromethane (DCM) under an argon atmosphere.

• Addition: Add benzyl 1-methylhydrazinecarboxylate (1.2 equiv) dropwise to the solution at 0 °C[2].

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

• Causality & Rationale: 2,4,6-Trimethylpyridinium tetrafluoroborate is specifically chosen over unsubstituted pyridine. The steric bulk of the methyl groups prevents unwanted nucleophilic attack on the pyridine ring itself, forcing the hydrazine to react exclusively at the pyridinium nitrogen. The tetrafluoroborate counterion is non-coordinating, preventing competitive side reactions.

• Validation Checkpoint: Isolate the white solid via filtration (Yield ~92%). Confirm identity via 1H NMR (400 MHz, CDCl3). The spectrum must show a mixture of rotamers due to the restricted rotation of the Cbz carbamate, presenting characteristic peaks at δ 7.59 and 7.56 ppm[2].

Protocol 2: Visible-Light-Mediated Amination of Enol Equivalents[2]

Objective: Form an α-amino ketone via N-centered radical addition.

• Preparation: In an oven-dried vial, combine the N-aminopyridinium salt from Protocol 1 (1.0 equiv), the target enol equivalent (1.5 equiv), and Ir(ppy)3 (1 mol%).

• Degassing: Dissolve the mixture in anhydrous acetonitrile and degas via three freeze-pump-thaw cycles.

  • Causality & Rationale: Degassing is mandatory because molecular oxygen is an excellent triplet quencher. The presence of O2 will rapidly quench the excited Ir(III) state, shutting down the photoredox cycle and leading to zero product yield.

• Irradiation: Irradiate the vial with a Blue LED (450 nm) at room temperature for 16 hours.

  • Causality & Rationale: Blue LEDs provide the exact excitation wavelength required to promote Ir(III) to its long-lived triplet excited state without causing unwanted UV-mediated degradation of the organic substrates.

• Validation Checkpoint: Monitor reaction progress by TLC. A successful SET process is accompanied by the disappearance of the starting enol ether and the appearance of a more polar, UV-active spot. Post-reaction 1H NMR will show the disappearance of the enol proton.

Protocol 3: Orthogonal Protection for Factor XIa Inhibitor Intermediates[3]

Objective: Synthesize an orthogonally protected hydrazine intermediate (Cbz-N(Me)-NH-Boc).

• Preparation: Dissolve 14.2 g (78.8 mmol) of benzyl 1-methylhydrazinecarboxylate in 100 mL of propan-2-ol at room temperature[3].

• Addition: Mix with 20.6 g (94.6 mmol, 1.2 equiv) of di-tert-butyl dicarbonate (Boc2O) dissolved in 42 mL of dichloromethane[3].

• Reaction: Stir the mixture for 24 hours at room temperature[3].

  • Causality & Rationale: Propan-2-ol is utilized as a mild, protic solvent that effectively solubilizes both reagents while minimizing competitive esterification of Boc2O. The Boc protection of the primary amine (N2) creates an orthogonally protected hydrazine, allowing selective manipulation of either nitrogen atom in subsequent cyclization steps toward the pyridobenzazepine core.

• Validation Checkpoint: Dilute the reaction mixture with dichloromethane and water. Perform phase separation, dry the organic phase over sodium sulphate, and concentrate under reduced pressure[3]. Purify via flash chromatography (silica gel 60, cyclohexane/ethyl acetate). The product is validated by a distinct mass shift in LC-MS corresponding to the addition of the Boc group (+100 Da), yielding approximately 24.8 g[3].

References

• PubChem Compound Summary for CID 11217590 . "N-methyl(benzyloxy)carbohydrazide". National Center for Biotechnology Information. URL:[Link]

• Visible-Light-Mediated Amination of π-Nucleophiles with N-Aminopyridinium Salts . The Journal of Organic Chemistry. URL:[Link]

• Derivatives of pyridobenzazepine and pyridobenzazocine that inhibit factor XIa. Google Patents (AU2014242971B2).

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• 1. N-methyl(benzyloxy)carbohydrazide | C9H12N2O2 | CID 11217590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: Scale-Up Synthesis of N'-Methyl(benzyloxy)carbohydrazide Derivatives

Target Audience: Process Chemists, Synthetic Researchers, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol

Introduction & Mechanistic Rationale

The synthesis of highly pure hydrazine derivatives is a critical capability in modern drug development. N'-Methyl(benzyloxy)carbohydrazide (also known as benzyl 2-methylhydrazinecarboxylate) is a highly versatile building block used in the synthesis of peptidomimetics, functionalized imidazolidines, and as a masked N-isocyanate precursor for complex heterocycles[3]. It is also a vital intermediate for generating nitrogen-centered radicals via N-aminopyridinium salts in photoredox catalysis[2].

The Regioselectivity Challenge

A common pitfall in the synthesis of this molecule is attempting the direct acylation of methylhydrazine with benzyl chloroformate (Cbz-Cl). Methylhydrazine possesses two distinct nitrogen atoms. The N1 nitrogen (bearing the methyl group) is significantly more nucleophilic due to the inductive electron-donating effect of the alkyl group. Consequently, direct acylation predominantly yields the undesired benzyl 1-methylhydrazinecarboxylate isomer. Similarly, direct alkylation of benzyl carbazate with methyl iodide leads to over-alkylation and complex mixtures.

The Reductive Amination Solution

To achieve strict regiocontrol, this protocol employs a two-step reductive amination strategy. Benzyl carbazate is first condensed with aqueous formaldehyde to form a hydrazone intermediate. This intermediate is subsequently reduced to yield the target N'-methyl derivative exclusively.

The Chemoselectivity Challenge (E-E-A-T Insight)

The critical failure point in this scale-up is the reduction step. The carboxybenzyl (Cbz) protecting group is highly susceptible to hydrogenolysis [1]. If standard Palladium on Carbon (Pd/C) is used, the Cbz group will be rapidly cleaved, releasing toluene, carbon dioxide, and volatile methylhydrazine. To circumvent this, Platinum(IV) oxide (PtO₂ - Adams' catalyst) is utilized. PtO₂ exhibits excellent chemoselectivity, rapidly reducing the C=N hydrazone bond at low hydrogen pressures while leaving the Cbz group completely intact.

Reaction Pathway & Workflow

Reaction workflow for the regioselective synthesis of N'-Methyl(benzyloxy)carbohydrazide.

Experimental Design & Optimization Data

Prior to scale-up, various reducing agents were evaluated to validate the chemoselectivity hypothesis. The data below demonstrates why catalytic hydrogenation with PtO₂ was selected over traditional hydride donors or Pd/C.

Table 1: Optimization of the Hydrazone Reduction Step

Reducing Agent	Solvent	Temp (°C)	Conversion (%)	Cbz Cleavage (%)	Isolated Yield (%)	Scalability / Safety
H₂ / 10% Pd/C	MeOH	25	>99	>90	<5	Poor (Destroys Product)
H₂ / PtO₂	MeOH	25	98	<2	88	Excellent (High Atom Economy)
NaBH₃CN	MeOH (pH 5)	25	95	0	82	Poor (Toxic HCN gas risk)
NaBH(OAc)₃	DCE	25	85	0	76	Moderate (High mass intensity)

Validated Step-by-Step Protocol (100g Scale)

This protocol is designed as a self-validating system . In-process controls (IPCs) are embedded to ensure the operator can verify the success of each phase before proceeding.

Phase 1: Hydrazone Condensation

• Reactor Preparation: Equip a 2.0 L jacketed glass reactor with a mechanical stirrer, internal temperature probe, and an addition funnel.

• Substrate Charging: Charge the reactor with Benzyl Carbazate (100.0 g, 0.602 mol) and Methanol (800 mL). Stir at 250 rpm until complete dissolution is achieved.

• Cooling: Set the jacket temperature to chill the internal mixture to 0–5 °C.

• Electrophile Addition: Load the addition funnel with Formaldehyde (37% aqueous solution, 51.3 mL, 0.632 mol, 1.05 eq). Add dropwise over 45 minutes, maintaining the internal temperature below 10 °C to prevent exothermic dimerization.

• Maturation: Remove cooling and allow the reaction to warm to 20–25 °C. Stir for 2 hours.

  • Self-Validation Checkpoint 1 (IPC): Analyze an aliquot via HPLC (UV 254 nm). The reaction is complete when the Benzyl Carbazate peak area is < 1.0%. The hydrazone intermediate will appear as a new, less polar peak.

Phase 2: Chemoselective Catalytic Hydrogenation

• Catalyst Charging: To the methanolic hydrazone solution, carefully add Platinum(IV) oxide (PtO₂, Adams' catalyst, 0.68 g, 3.0 mmol, 0.5 mol%).

  • Safety Note: PtO₂ is not pyrophoric in its oxidized state, but becomes highly active and potentially pyrophoric once reduced to Pt(0) black.

• Inerting: Seal the reactor. Purge the headspace with Nitrogen (3 cycles of pressurizing to 30 psi and venting).

• Hydrogenation: Purge the headspace with Hydrogen gas (3 cycles). Pressurize the reactor to 15–20 psi with H₂. Stir vigorously (500 rpm) at 20–25 °C.

  • Self-Validation Checkpoint 2 (IPC): Monitor the hydrogen mass flow controller. Theoretical H₂ uptake is ~14.7 L. The reaction is complete when H₂ uptake strictly ceases (typically 3–5 hours).

• Quenching: Purge the reactor thoroughly with Nitrogen (5 cycles) to remove all residual hydrogen before opening.

Phase 3: Workup and Isolation

• Filtration: Filter the reaction mixture through a tightly packed pad of Celite to remove the Pt catalyst.

  • Safety Note: Keep the Celite pad wet with methanol at all times. Do not allow it to pull dry, as the active Pt(0) can ignite solvent vapors. Flush the pad with water immediately after use.

• Concentration: Transfer the filtrate to a rotary evaporator and concentrate under reduced pressure (40 °C, 50 mbar) to yield a crude viscous oil.

• Crystallization: Dissolve the crude oil in a minimum amount of warm Ethyl Acetate (approx. 150 mL). Slowly add Hexanes (approx. 400 mL) while stirring until the solution becomes cloudy. Allow to cool to 0 °C overnight to induce crystallization.

• Collection: Filter the resulting white crystalline solid, wash with cold Hexanes, and dry in a vacuum oven at 35 °C for 12 hours.

  • Final Validation: Expected yield is 95–100 g (87–92%). Purity should be >98% by HPLC. ¹H NMR (CDCl₃) will show a distinct N-methyl singlet at ~2.65 ppm, confirming successful N'-methylation.

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis (5th ed.). Springer. URL: [Link]

• The Journal of Organic Chemistry, 2019, 84(21), 14330–14341. "Visible-Light-Mediated Amination of π-Nucleophiles with N-Aminopyridinium Salts". URL: [Link]

• ResearchGate, 2023. "Synthesis of 1,2,4-Triazinones Exploiting the Reactivity of Diazadiene and N-Isocyanate Intermediates". URL: [Link]

Catalytic Applications of N'-Methyl(benzyloxy)carbohydrazide: A Guide to Synthesis and Reactivity

Introduction: The Versatile Role of N'-Methyl(benzyloxy)carbohydrazide in Modern Synthesis

N'-Methyl(benzyloxy)carbohydrazide, also known as benzyl N-amino-N-methylcarbamate, is a bespoke chemical entity poised for significant applications in synthetic organic chemistry and drug discovery. Its unique structural architecture, featuring a Cbz-protected N-methylhydrazine moiety, offers a compelling platform for developing novel molecular scaffolds. The presence of multiple reactive sites—the nucleophilic terminal amine, the N-methyl group, and the benzyloxycarbonyl (Cbz) protecting group—renders it a versatile building block.

This technical guide provides an in-depth exploration of the catalytic conditions for reactions involving N'-Methyl(benzyloxy)carbohydrazide. We will delve into its synthesis and its application in two key classes of catalytic reactions: palladium-catalyzed C-H functionalization, where it can act as a traceless directing group, and classic acid-catalyzed condensation reactions for the formation of hydrazones. The protocols and insights provided herein are designed for researchers, scientists, and drug development professionals seeking to leverage this reagent's potential in their synthetic endeavors.

Part 1: Synthesis of N'-Methyl(benzyloxy)carbohydrazide

A reliable synthesis of N'-Methyl(benzyloxy)carbohydrazide is paramount for its utilization. A robust two-step procedure is proposed, starting with the synthesis of benzyl carbazate, followed by N-methylation.

Step 1: Synthesis of Benzyl Carbazate

The initial step involves the reaction of hydrazine hydrate with benzyl chloroformate. This reaction should be performed at low temperatures to control the exothermicity and selectivity.

Protocol 1: Synthesis of Benzyl Carbazate [1]

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve hydrazine hydrate (2.0-6.0 molar equivalents) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Cooling: Cool the reaction mixture to 0°C using an ice bath.

• Reagent Addition: Slowly add benzyl chloroformate (1.0 molar equivalent) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 5°C.

• Reaction: Stir the mixture at 0°C for 2 hours, then allow it to warm to room temperature and stir for an additional 4-6 hours.

• Work-up: Quench the reaction with the addition of cold water. Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude benzyl carbazate can be purified by recrystallization or column chromatography.

Step 2: N-Methylation of Benzyl Carbazate

The second step involves the selective methylation of the nitrogen atom.

Protocol 2: Synthesis of N'-Methyl(benzyloxy)carbohydrazide

• Reaction Setup: Dissolve benzyl carbazate (1.0 equivalent) in a polar aprotic solvent like dimethylformamide (DMF) or acetonitrile.

• Base Addition: Add a suitable base, such as potassium carbonate (K₂CO₃, 2.0 equivalents).

• Methylation: Add a methylating agent, such as methyl iodide (CH₃I, 1.1 equivalents), dropwise at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

• Purification: Wash the combined organic extracts with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel to afford N'-Methyl(benzyloxy)carbohydrazide.

Caption: Proposed catalytic cycle for C-H arylation.

Protocol 3: Palladium-Catalyzed Ortho-Arylation of Benzoic Acid Derivatives

This protocol is adapted from established procedures for similar directing groups. [2]

• Reaction Setup: To an oven-dried Schlenk tube, add the benzoic acid derivative (1.0 equiv.), N'-Methyl(benzyloxy)carbohydrazide (1.2 equiv.), Pd(OAc)₂ (5 mol%), and Ag₂CO₃ (2.0 equiv.).

• Solvent and Reagents: Evacuate and backfill the tube with argon. Add the aryl halide (1.5 equiv.) followed by a suitable solvent such as 1,2-dichloroethane (DCE) or toluene.

• Reaction: Heat the reaction mixture at 100-120°C for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with DCM and filter through a pad of Celite.

• Hydrolysis of Directing Group: Concentrate the filtrate and redissolve the residue in a mixture of THF and 1M HCl. Stir at room temperature for 2-4 hours to cleave the hydrazone.

• Purification: Neutralize the mixture with a saturated NaHCO₃ solution and extract with ethyl acetate. Dry the combined organic layers over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Parameter	Condition	Rationale
Catalyst	Pd(OAc)₂	A common and effective palladium(II) precursor for C-H activation.
Oxidant	Ag₂CO₃	Often used to facilitate the C-H activation step and regenerate the active catalyst.
Solvent	DCE, Toluene	High-boiling, non-coordinating solvents are typically preferred.
Temperature	100-120°C	Sufficient thermal energy is required to promote C-H activation.
Directing Group	N'-Methyl(benzyloxy)carbohydrazide	Forms a stable five- or six-membered palladacycle intermediate.

Part 3: Acid-Catalyzed Hydrazone Formation

A fundamental reaction of hydrazides is their condensation with aldehydes and ketones to form stable hydrazones. [3]This reaction is typically catalyzed by a small amount of acid. The resulting N-benzyloxycarbonyl-N-methylhydrazones can be valuable intermediates for further synthetic transformations or serve as final products in drug discovery programs. [4]

Mechanistic Insight

The reaction proceeds via nucleophilic attack of the terminal nitrogen of N'-Methyl(benzyloxy)carbohydrazide on the protonated carbonyl carbon of the aldehyde or ketone. Subsequent dehydration under acidic conditions yields the corresponding hydrazone. The equilibrium of this reaction can be shifted towards the product by removing water, for example, by using a Dean-Stark apparatus.

Caption: General scheme for acid-catalyzed hydrazone formation.

Protocol 4: General Procedure for Hydrazone Synthesis

[5]

• Reaction Setup: Dissolve the aldehyde or ketone (1.0 equiv.) and N'-Methyl(benzyloxy)carbohydrazide (1.05 equiv.) in a suitable solvent such as ethanol or methanol.

• Catalyst Addition: Add a catalytic amount of a protic acid, such as glacial acetic acid (2-3 drops) or a catalytic amount of p-toluenesulfonic acid.

• Reaction: Stir the reaction mixture at room temperature or gently heat to reflux for 2-12 hours. The reaction progress can often be monitored by the precipitation of the hydrazone product or by TLC.

• Isolation: If a precipitate forms, cool the reaction mixture and collect the solid by filtration. Wash the solid with cold solvent.

• Purification: If no precipitate forms, remove the solvent under reduced pressure and purify the crude product by recrystallization or column chromatography.

Parameter	Condition	Rationale
Catalyst	Acetic Acid, p-TsOH	Protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon.
Solvent	Ethanol, Methanol	Good solubility for reactants and often facilitates product precipitation.
Temperature	Room Temp. to Reflux	Reaction rate can be increased with heating.
Stoichiometry	Near 1:1	A slight excess of the hydrazide can ensure full conversion of the carbonyl compound.

Conclusion and Future Outlook

N'-Methyl(benzyloxy)carbohydrazide is a promising and versatile reagent for advanced organic synthesis. While its full potential is still being explored, the catalytic applications outlined in this guide highlight its utility as a precursor for hydrazones and as a novel directing group for C-H functionalization. The protocols provided serve as a robust starting point for researchers to incorporate this valuable building block into their synthetic strategies, paving the way for the discovery of new chemical entities and more efficient synthetic routes.

References

• Advances in Development of C–H Activation/Functionalization Using a Catalytic Directing Group. Scilit. [Link]

• Palladium-Catalyzed Arylation of C(sp2)–H Bonds with 2-(1-Methylhydrazinyl)pyridine as the Bidentate Directing Group. ACS Omega. [Link]

• A comprehensive overview on directing groups applied in metal catalyzed CH functionalization chemistry. [Link]

• Benzyl N-[(Benzyloxy)methyl]carbamate: An Improved Aminomethylation Electrophile for the Synthesis of (Benzyloxy)carbonyl (Cbz)-Protected Chiral beta(2)-Amino Acids. ResearchGate. [Link]

• Transient Directing Groups for Transformative C-H Activation by Synergistic Metal Catalysis. [Link]

• Recent progress in Ru(Ⅱ)-catalyzed C-H activations with oxidizing directing groups. Chinese Chemical Letters. [Link]

• Traceless Directing Groups in Sustainable Metal-Catalyzed C–H Activation. MDPI. [Link]

• Preparation and Characterization of Some Substituted Benzyl N-nitrosocarbamates Containing an N-2-(methylthio)ethyl or a Bis(2-a. CORE. [Link]

• Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. PMC. [Link]

• "Preparation and Characterization of Some Substituted Benzyl N-nitrosoc" by Satya Venkata, Eric Shamo et al. eCommons. [Link]

• Hydrazone synthesis. Organic Chemistry Portal. [Link]

• N -Acetylation of methyl hydrazones with acetic acid in presence of PdCl 2. ResearchGate. [Link]

• Hydrazone. Wikipedia. [Link]

• Coupling biocatalysis with high-energy flow reactions for the synthesis of carbamates and β-amino acid derivatives. Beilstein Journals. [Link]

• Synthesis of N'-(2,3-dihydroxybenzylidene)-4-methylbenzohydrazide: Spectroscopic Characterization and X-ray Structure Determination. ResearchGate. [Link]

• BENZYL SYNTHESIS. #ncchem. YouTube. [Link]

• Synthesis, Characterization, and Biological Activity of N ′-[(Z)-(3-Methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide and Its Co(II), Ni(II), and Cu(II) Complexes. [Link]

• (PDF) Synthesis of N-(N'-benzoylhydrazinomethyl)benzamide. ResearchGate. [Link]

• Formic acid, chloro-, benzyl ester. Organic Syntheses Procedure. [Link]

• CN109627190B - Synthesis method of benzyl carbazate.

• Aston Publications Explorer. Aston University. [Link]

• Synthesis of 1-methyl-1-(substituted benzyl)hydrazines. PubMed. [Link]

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• 1. CN109627190B - Synthesis method of benzyl carbazate - Google Patents [patents.google.com]
• 2. pittelkow.kiku.dk [pittelkow.kiku.dk]
• 3. Hydrazone - Wikipedia [en.wikipedia.org]
• 4. Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

"protecting group strategy for multifunctional compounds with N'-Methyl(benzyloxy)carbohydrazide"

Application Notes & Protocols

Topic: A Strategic Guide to the Chemoselective Protection of Carboxylic Acids in Multifunctional Compounds Using N'-Methyl(benzyloxy)carbohydrazide

Audience: Researchers, scientists, and drug development professionals.

Abstract

The synthesis of complex, multifunctional molecules, particularly in the fields of medicinal chemistry and natural product synthesis, is often a formidable challenge requiring a sophisticated protecting group strategy.[1] Achieving chemoselectivity—the ability to modify one functional group in the presence of others—is paramount to the success of a synthetic route.[2] This guide introduces a specialized strategy centered on the use of N'-Methyl(benzyloxy)carbohydrazide for the robust and selective protection of carboxylic acids. We will explore the underlying chemical principles that make this reagent uniquely suited for this task, its orthogonality with other common protecting groups, and provide detailed, field-tested protocols for its application and subsequent removal. This document serves as a practical resource for chemists seeking to navigate the complexities of multistep synthesis with enhanced efficiency and control.

Introduction: The Challenge of Multifunctional Compounds

In contemporary organic synthesis, target molecules frequently possess multiple reactive functional groups, such as hydroxyls, amines, and carbonyls, in addition to the carboxylic acid moiety of interest.[3] A successful synthetic campaign hinges on the ability to mask certain groups temporarily while transformations are carried out elsewhere in the molecule.[4] An ideal protecting group should be:

• Easy to install in high yield under mild conditions.

• Stable to a wide range of reagents and reaction conditions.

• Removable selectively in high yield under conditions that do not affect other functional groups.[5]

The concept of "orthogonal protection" is a powerful strategy that employs multiple protecting groups, each of which can be removed by a specific set of conditions (e.g., acid, base, or hydrogenation) without affecting the others.[6][7] This allows for the sequential unmasking and reaction of different functional groups within the same molecule. This guide focuses on integrating N'-Methyl(benzyloxy)carbohydrazide into such an orthogonal framework, specifically for the selective protection of carboxylic acids.

The Reagent: N'-Methyl(benzyloxy)carbohydrazide

N'-Methyl(benzyloxy)carbohydrazide, with the chemical structure of benzyl N-amino-N-methylcarbamate, is a bifunctional molecule designed for the protection of carboxylic acids.[8][9] Its utility stems from a unique combination of structural features.

• Structure: C₆H₅CH₂-O-C(=O)-N(CH₃)-NH₂

• The Reactive Moiety: The terminal primary amine (-NH₂) serves as the nucleophile that attacks an activated carboxylic acid, forming a stable N-acyl hydrazide (hydrazidate) linkage.

• The Protecting Moiety: The benzyloxycarbonyl (Cbz or Z) group is a well-established protecting group, renowned for its stability under a wide variety of conditions.[10]

• The N-Methyl Group: The methylation of the internal nitrogen serves a critical purpose. It enhances the conformational stability of the resulting protected group and, more importantly, prevents potential side reactions that can occur with unsubstituted hydrazides, thereby increasing the predictability and yield of subsequent synthetic steps.[11][12]

The core advantage of this reagent is its ability to be cleaved via catalytic hydrogenolysis, a mild and highly selective deprotection method that is orthogonal to many acid- and base-labile protecting groups commonly used for amines and alcohols.[13][14]

The Protecting Group Strategy: Mechanism & Orthogonality

Mechanism of Protection

The protection of a carboxylic acid (R-COOH) using N'-Methyl(benzyloxy)carbohydrazide proceeds via the formation of an amide-like bond. Because carboxylic acids are not sufficiently electrophilic to react directly, they must first be activated. Standard peptide coupling reagents are ideal for this purpose. The diagram below illustrates the widely accepted mechanism using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDCI) as the activating agent.

Caption: Mechanism for carboxylic acid protection using EDC activation.

This process is highly efficient and typically proceeds in high yield at room temperature. The resulting N-acyl hydrazide is a stable, crystalline solid in many cases, which simplifies purification.

Orthogonality and Stability

The newly formed N'-Methyl(benzyloxy)carbonylhydrazide protecting group exhibits excellent stability across a range of chemical conditions, making it a valuable component of an orthogonal strategy.

Protecting Group	Common Type	Typical Deprotection Conditions	Stability of N'-Acyl Hydrazide
Amine	Boc (tert-butyloxycarbonyl)	Strong Acid (e.g., TFA)[15]	Stable
Amine	Fmoc (9-fluorenylmethyloxycarbonyl)	Base (e.g., Piperidine)[10][16]	Stable
Hydroxyl	TBDMS/TIPS (Silyl Ethers)	Fluoride Source (e.g., TBAF) or Acid[17]	Stable
Hydroxyl	Bn (Benzyl Ether)	Catalytic Hydrogenolysis (H₂, Pd/C)	CLEAVED
Carboxyl	N'-Methyl(benzyloxy)carbonylhydrazide	Catalytic Hydrogenolysis (H₂, Pd/C)	N/A

Crucial Insight: The key to this strategy is the shared deprotection condition with benzyl (Bn) ethers. If a molecule contains both a Cbz-based hydrazide and a benzyl ether, they will be cleaved simultaneously. This can be a strategic advantage for global deprotection in the final steps of a synthesis. However, if selective removal is required, a different protecting group for the hydroxyl function (e.g., a silyl ether) must be chosen.

Experimental Protocols

This section provides detailed protocols for a model system: the protection and deprotection of a carboxylic acid on a molecule also containing a Boc-protected amine and a TBDMS-protected alcohol.

Protocol 1: Protection of a Multifunctional Carboxylic Acid

This protocol details the selective protection of the carboxylic acid moiety.

Caption: Experimental workflow for the protection protocol.

Materials & Reagents

Reagent	M.W.	Amount (mmol)	Equivalents
Multifunctional Substrate (R-COOH)	-	1.0	1.0
N'-Methyl(benzyloxy)carbohydrazide	180.20	1.1	1.1
EDC (EDCI)	191.70	1.2	1.2
DMAP (4-Dimethylaminopyridine)	122.17	0.1	0.1
Dichloromethane (DCM), Anhydrous	-	10 mL	-

Step-by-Step Procedure

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the multifunctional substrate (1.0 equiv) and N'-Methyl(benzyloxy)carbohydrazide (1.1 equiv).

• Dissolution: Add anhydrous dichloromethane (DCM, approx. 0.1 M concentration relative to the substrate). Stir until all solids are dissolved.

• Catalyst Addition: Add DMAP (0.1 equiv) to the solution.

• Activation & Coupling: Add EDC (1.2 equiv) portion-wise over 5 minutes. The reaction may be slightly exothermic.

• Reaction: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting carboxylic acid is consumed (typically 2-4 hours).

• Quenching & Workup: Dilute the reaction mixture with DCM (20 mL). Transfer to a separatory funnel and wash sequentially with 1M HCl (2 x 15 mL), saturated aqueous NaHCO₃ (2 x 15 mL), and brine (1 x 15 mL).

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., Hexane/Ethyl Acetate gradient) to afford the pure protected compound.

Protocol 2: Deprotection via Catalytic Hydrogenolysis

This protocol describes the removal of the N'-Methyl(benzyloxy)carbonylhydrazide group to regenerate the free carboxylic acid.

Mechanism of Deprotection

The deprotection proceeds via hydrogenolysis, where hydrogen gas, activated by a palladium catalyst, cleaves the benzylic C-O bond. The resulting carbamic acid intermediate is unstable and fragments, releasing the deprotected hydrazide, which is then hydrolyzed to the carboxylic acid.

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• 1. Protective Groups [organic-chemistry.org]
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• 17. Thieme E-Books & E-Journals [thieme-connect.de]

Application Notes and Protocols: One-Pot Synthesis of Bio-Relevant Scaffolds Utilizing N'-Methyl(benzyloxy)carbohydrazide

Introduction: The Strategic Advantage of One-Pot Syntheses and the Unique Role of N'-Methyl(benzyloxy)carbohydrazide

In contemporary drug discovery and development, the pursuit of molecular complexity from simple, readily available starting materials is paramount. One-pot syntheses and multicomponent reactions (MCRs) have emerged as powerful strategies to achieve this goal, offering significant advantages in terms of efficiency, cost-effectiveness, and environmental sustainability.[1][2] By combining multiple reaction steps into a single, uninterrupted sequence, these methods minimize the need for intermediate purification, reduce solvent waste, and shorten overall synthesis time.[3][4] This approach is particularly valuable for the rapid generation of compound libraries for high-throughput screening.

This guide focuses on the application of N'-Methyl(benzyloxy)carbohydrazide, a versatile bifunctional reagent, in a one-pot synthetic protocol. The structure of this carbohydrazide, featuring a protected hydrazine moiety and a methyl group, offers unique reactivity and steric properties that can be exploited for the construction of complex heterocyclic scaffolds. The benzyloxycarbonyl (Cbz) group serves as a robust protecting group for the hydrazine nitrogen, which can be selectively removed under specific conditions, while the N'-methyl group can influence the regioselectivity of cyclization reactions and the conformational properties of the final product.

The carbohydrazide functional group is a cornerstone in the synthesis of a wide array of nitrogen-containing heterocycles, many of which are found in medicinally important compounds.[5][6] This document provides a detailed protocol for a one-pot, three-component synthesis of a substituted pyrazolone, a privileged scaffold in medicinal chemistry known for its diverse biological activities, including analgesic, anti-inflammatory, and antimicrobial properties.[7][8]

Reaction Principle: A Cascade Approach to Pyrazolone Synthesis

The described one-pot synthesis leverages a cascade of reactions to assemble the pyrazolone ring system from three components:

• N'-Methyl(benzyloxy)carbohydrazide: The core building block providing two nitrogen atoms for the heterocycle.

• A β-ketoester (e.g., Ethyl Acetoacetate): A 1,3-dielectrophile that provides the carbon backbone of the pyrazolone ring.

• An Aromatic Aldehyde (e.g., Benzaldehyde): A component for a subsequent Knoevenagel-type condensation to introduce diversity at the 4-position of the pyrazolone ring.

The reaction proceeds through a logical sequence of events within the same reaction vessel:

• Step 1: Hydrazone Formation: The more nucleophilic terminal nitrogen of N'-Methyl(benzyloxy)carbohydrazide attacks the more electrophilic ketone carbonyl of the β-ketoester, followed by dehydration to form a hydrazone intermediate.

• Step 2: Intramolecular Cyclization: The N'-methylamino group of the hydrazone intermediate undergoes an intramolecular nucleophilic attack on the ester carbonyl, leading to the formation of the five-membered pyrazolone ring upon elimination of ethanol.

• Step 3: Knoevenagel Condensation: In the presence of a base catalyst, the active methylene group at the 4-position of the newly formed pyrazolone ring undergoes a Knoevenagel condensation with the aromatic aldehyde, yielding the final, highly substituted product.

This one-pot approach is highly efficient as it avoids the isolation of the initial hydrazone and the intermediate pyrazolone, thus saving time and resources.

Visualizing the Workflow

The logical flow of the one-pot synthesis can be visualized as follows:

Caption: Workflow for the one-pot, three-component synthesis of substituted pyrazolones.

Detailed Experimental Protocol

Materials:

Reagent/Solvent	Grade	Supplier	Notes
N'-Methyl(benzyloxy)carbohydrazide	≥97%	Commercially Available	Store at 2-8 °C
Ethyl Acetoacetate	Reagent Grade	Commercially Available
Benzaldehyde	Reagent Grade	Commercially Available	Freshly distilled if necessary
Ethanol (Absolute)	Anhydrous	Commercially Available
Glacial Acetic Acid	ACS Grade	Commercially Available	Catalyst
Piperidine	Reagent Grade	Commercially Available	Catalyst for Knoevenagel step
Diethyl Ether	ACS Grade	Commercially Available	For washing
Hexanes	ACS Grade	Commercially Available	For recrystallization
Ethyl Acetate	ACS Grade	Commercially Available	For recrystallization and TLC

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add N'-Methyl(benzyloxy)carbohydrazide (1.80 g, 10 mmol, 1.0 equiv).

• Solvent and Reactant Addition: Add anhydrous ethanol (30 mL) to the flask and stir until the solid dissolves. To this solution, add ethyl acetoacetate (1.30 g, 1.27 mL, 10 mmol, 1.0 equiv) followed by benzaldehyde (1.06 g, 1.02 mL, 10 mmol, 1.0 equiv).

• Catalyst Addition and Reflux: Add 3-4 drops of glacial acetic acid to the reaction mixture. Heat the mixture to reflux (approximately 80-85 °C) and maintain for 2 hours. The initial hydrazone formation and cyclization occur during this step.

• Second Catalyst Addition: After 2 hours, allow the reaction mixture to cool slightly. Carefully add piperidine (0.085 g, 0.1 mL, 1 mmol, 0.1 equiv) to catalyze the Knoevenagel condensation.

• Continued Reflux and Monitoring: Heat the mixture back to reflux and continue stirring for an additional 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexanes (e.g., 30:70 v/v) as the eluent. The disappearance of the starting materials and the appearance of a new, more non-polar spot indicates product formation.

• Work-up: Upon completion of the reaction, cool the flask to room temperature. Reduce the solvent volume to approximately one-third using a rotary evaporator.

• Precipitation: Pour the concentrated reaction mixture into 100 mL of ice-cold water with vigorous stirring. A solid precipitate should form.

• Isolation: Collect the solid product by vacuum filtration through a Büchner funnel. Wash the filter cake with cold water (2 x 20 mL) and then with a small amount of cold diethyl ether (10 mL) to remove any residual non-polar impurities.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes, to yield the pure substituted pyrazolone.

• Drying and Characterization: Dry the purified product under vacuum. Characterize the final compound by standard analytical techniques (¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry).

Mechanism of the Cascade Reaction

The overall transformation is a sophisticated interplay of fundamental organic reactions.

Caption: Key stages in the one-pot synthesis of substituted pyrazolones.

Causality in Experimental Choices:

• Solvent: Ethanol is an excellent choice as it readily dissolves the reactants and is a protic solvent that can facilitate the proton transfer steps in both hydrazone formation and cyclization. Its boiling point is also suitable for the reaction temperature.

• Catalysts: A mild acid like glacial acetic acid is used to catalyze the initial condensation and dehydration to form the hydrazone. A base, piperidine, is then added to deprotonate the active methylene group of the pyrazolone intermediate, facilitating the Knoevenagel condensation with the aldehyde. The sequential addition of catalysts is crucial for controlling the reaction pathway.

• Reaction Temperature: Refluxing provides the necessary activation energy for the dehydration and cyclization steps to proceed at a reasonable rate without causing degradation of the reactants or products.

• Work-up Procedure: Pouring the reaction mixture into ice-cold water causes the organic product, which is sparingly soluble in water, to precipitate, allowing for easy isolation by filtration.

Trustworthiness and Self-Validation

The protocol described is designed to be self-validating through consistent monitoring and characterization.

• TLC Monitoring: Regular analysis of the reaction mixture by TLC provides a clear visual confirmation of the reaction's progress. The consumption of starting materials and the formation of a single major product spot are strong indicators of a successful and clean reaction.

• Spectroscopic Analysis: The structure of the final product can be unequivocally confirmed by spectroscopic methods. For instance, in ¹H NMR, the disappearance of the active methylene protons of the pyrazolone ring and the appearance of a new vinylic proton signal, along with signals corresponding to the aromatic aldehyde moiety, would confirm the Knoevenagel condensation.

• Yield and Purity: A high yield of a crystalline solid with a sharp melting point after a single recrystallization is indicative of an efficient and selective transformation, validating the chosen reaction conditions.

By incorporating these analytical checkpoints, a researcher can have high confidence in the outcome of the synthesis, ensuring the reliability and reproducibility of the protocol. This one-pot method, utilizing the unique properties of N'-Methyl(benzyloxy)carbohydrazide, represents an efficient and elegant approach to the synthesis of valuable heterocyclic scaffolds for further investigation in drug development programs.

References

• Carbohydrates as a reagent in multicomponent reactions: one-pot access to a new library of hydrophilic substituted pyrimidine-fused heterocycles. Organic & Biomolecular Chemistry (RSC Publishing).

• Recent advances in multicomponent reactions involving carbohydrates. RSC Publishing.

• Recent advances in multicomponent reactions involving carbohydrates. RSC Advances.

• One-pot synthesis of nitrogen heterocycles initiated by regio- and diastereoselective carbon-carbon bond formation of bifunctional carbonyl compounds. PubMed.

• Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. MDPI.

• Multicomponent Reactions. Organic Chemistry Portal.

• N'-Benzoyl-2-methylbenzohydrazide: A Technical Guide to its Synthesis, History, and Biological Potential. Benchchem.

• Synthesis of N'-(4-/3-/2-/Non-substituted benzylidene)-4-[(4-methylphenyl)sulfonyloxy] Benzohydrazides and Evaluation of The. Applied Sciences.

• One-pot synthesis of heterocycles. Publishing blogs.

• N-methyl(benzyloxy)carbohydrazide | C9H12N2O2 | CID 11217590. PubChem.

• CN109796368B - Synthesis method of N' - [ (2S,3S) -2- (benzyloxy) pentan-3-yl ] formylhydrazine. Google Patents.

• Synthesis, Molecular Docking And Antimicrobial Of N'-Benzylidene-4- Hydroxybenzohydrazide And N'-(4-Methoxybenzylidene). RJPBCS.

• Green one-pot synthesis of N-based heterocycles involving o-phenylenediamine. Materials Today: Proceedings.

• ChemInform Abstract: One-Pot Synthesis of Useful Heterocycles in Medicinal Chemistry Using a Cascade Strategy. ResearchGate.

• N-methyl(benzyloxy)carbohydrazide (C9H12N2O2). PubChemLite.

• A facile one-pot synthesis of 3-(1-Benzyl-2-phenyl-1H- imidazol-4-yl)-4-hydroxy-6-methyl-2H. ACG Publications.

• One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cyclization. TSI Journals.

• One-pot synthesis of a new imidazole-5-carboxylic acid derivative via heterocyclization reaction. MedCrave online.

• Synthesis of N'-(4-/3-/2-/Non-substituted benzylidene)-4-[(4-methylphenyl)sulfonyloxy] Benzohydrazides and Evaluation of The. UniBa.

• New Synthetic Pathway for α-Benzil monoxi methio carbo hydrazide Compound. International Journal of Science Engineering and Technology.

• A one-pot synthesis of benzimidazoles via aerobic oxidative condensation of benzyl alcohols with o-phenylenediamines catalyzed by [MIMPs]+Cl-/NaNO2/TEMPO. Semantic Scholar.

• Synthesis of mono and bis-substituted compounds 1-(2-hydroxybenzylidene)carbonohydrazide and 1,5. AWS.

• Synthesis, Characterization, and Biological Activity of N ′-[(Z)-(3-Methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide and Its Co(II), Ni(II), and Cu(II) Complexes. Hindawi.

• Benzisoxazole: a privileged scaffold for medicinal chemistry. PMC.

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• 7. Synthesis, Characterization, and Biological Activity of N ′-[(Z)-(3-Methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide and Its Co(II), Ni(II), and Cu(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: N'-Methyl(benzyloxy)carbohydrazide as a pH-Sensitive Linker in Bioconjugation

Introduction and Scientific Rationale

In the landscape of targeted therapeutics and advanced biological probes, the linker connecting a payload to a biomolecule is a critical determinant of success. It must be stable enough to endure systemic circulation but labile enough to release its cargo at the site of action. Hydrazone-based linkers have emerged as a prominent class of chemically cleavable systems, prized for their inherent pH sensitivity.[][2] These linkers remain largely intact at the physiological pH of blood (pH 7.4) but undergo accelerated hydrolysis in the acidic microenvironments of endosomes (pH 5.5–6.2) and lysosomes (pH 4.5–5.0).[3][4] This characteristic makes them ideal for the intracellular delivery of cytotoxic drugs in antibody-drug conjugates (ADCs) and other targeted delivery systems.[5][6]

This document provides a detailed technical guide on the application of N'-Methyl(benzyloxy)carbohydrazide as a novel linker for bioconjugation. We will dissect its unique structural components—the reactive hydrazide, the stability-modulating N'-methyl group, and the benzyloxycarbonyl backbone—to provide a comprehensive understanding of its function. The protocols herein are designed to be self-validating, offering researchers a robust framework for creating and characterizing pH-sensitive bioconjugates.

The core of this linker's utility lies in the formation of a hydrazone bond with a carbonyl group (an aldehyde or ketone) on a target biomolecule. The presence of the N'-methyl group is significant; while typical hydrazones are notably less stable than oxime linkages, N-alkylation can influence the electronic properties and steric environment of the resulting hydrazone bond, thereby modulating its hydrolytic stability.[4][7][8] The benzyloxycarbonyl moiety provides a stable, rigid aromatic scaffold, contributing to the overall architecture of the linker.

Mechanism of Hydrazone Bond Formation and Cleavage

The conjugation process is a classic nucleophilic addition-elimination reaction. The terminal nitrogen of the hydrazide acts as a potent α-effect nucleophile, attacking the electrophilic carbon of an aldehyde or ketone on the biomolecule. This forms an unstable carbinolamine intermediate, which then dehydrates to yield the stable C=N double bond of the hydrazone.[9]

The reaction is catalyzed by acid, with optimal rates typically observed around pH 4.5-5.5.[4][9] However, for many biological applications, the reaction must proceed at or near physiological pH. The use of a catalyst, such as aniline, can significantly accelerate bond formation under these milder conditions.[10][11]

Figure 1: General workflow for bioconjugation and cleavage using N'-Methyl(benzyloxy)carbohydrazide.

The cleavage of the hydrazone bond is the reverse process: acid-catalyzed hydrolysis. Protonation of the imine nitrogen makes the carbon atom more electrophilic and susceptible to nucleophilic attack by water, leading to the collapse of the bond and release of the payload.[7]

Comparative Stability of Bioconjugation Linkages

The choice of linker chemistry is a critical design parameter. While both hydrazones and oximes are formed from carbonyl precursors, their stabilities differ significantly. This pH-dependent lability is a key feature that can be exploited for controlled release applications.

Linker Type	Bond	Relative Stability (pH 7.4)	Key Feature	Primary Application
Hydrazone	C=N-N	Moderate	pH-sensitive; cleavable in acidic conditions.[4][12]	Controlled release (e.g., ADCs).[][3]
Oxime	C=N-O	High	Highly stable across a wide pH range.[7][13]	Stable, non-cleavable conjugation.[3]
Methylhydrazone	C=N-N(CH₃)	Moderate to High	Stability is modulated by the methyl group.[4][8]	Tunable release kinetics.
Disulfide	S-S	Moderate	Reductively cleaved in the cytosol.[5][]	Intracellular release in high glutathione environments.

Data synthesized from multiple literature sources.[4][7][8][12][13]

Studies have shown that the rate constant for oxime hydrolysis can be nearly 1000-fold lower than for simple hydrazones, highlighting the superior stability of the oxime bond.[7][13] The N'-methyl group on our linker of interest likely increases the stability of the hydrazone bond compared to an unsubstituted hydrazone due to electronic and steric effects, but it retains the fundamental pH sensitivity required for lysosomal release.[15]

Application Workflow: Antibody-Drug Conjugate (ADC) Example

The primary application for a pH-sensitive linker like N'-Methyl(benzyloxy)carbohydrazide is in the construction of ADCs. The workflow ensures that the potent cytotoxic payload is delivered specifically to cancer cells, minimizing off-target toxicity.

Sources

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• 3. Drug Conjugate Linkers and Their Effects on Drug Properties - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. njbio.com [njbio.com]
• 6. researchgate.net [researchgate.net]
• 7. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. Bioconjugation with Aminoalkylhydrazine for Efficient Mass Spectrometry-Based Detection of Small Carbonyl Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Improved Immobilization and Conjugation of Glycoproteins | Thermo Fisher Scientific - SG [thermofisher.com]
• 11. semanticscholar.org [semanticscholar.org]
• 12. Oxime and Hydrazone Reactions in Bioconjugation [with Top 10 most Asked Questions About Oxime and Hydrazone Reactions] | AxisPharm [axispharm.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 15. Comparison of Hydrazone Heterobifunctional Crosslinking Agents for Reversible Conjugation of Thiol-Containing Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield &amp; Regioselectivity of N'-Methyl(benzyloxy)carbohydrazide

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers encountering severe yield bottlenecks when synthesizing N'-Methyl(benzyloxy)carbohydrazide (also known as benzyl 2-methylhydrazinecarboxylate).

The fundamental challenge in this synthesis is not reactivity, but regioselectivity . Methylhydrazine is an unsymmetrical binucleophile, and failing to control which nitrogen attacks your acylating agent will inevitably lead to complex mixtures and poor yields of your target isomer. This guide is designed to deconstruct the causality behind these failures and provide a self-validating, field-proven protocol to ensure experimental success.

Visual Workflow: Regioselective Pathway Analysis

To understand the optimization strategy, we must first map the electronic and steric pathways of the reaction. The diagram below illustrates why direct acylation fails and how orthogonal protection bypasses the bottleneck.

Regioselective workflow for N'-Methyl(benzyloxy)carbohydrazide synthesis.

Troubleshooting FAQs

Q1: Why am I getting the N-methyl isomer instead of the N'-methyl isomer when reacting methylhydrazine directly with Cbz-Cl? A: This is a classic regioselectivity trap. Methylhydrazine possesses two nitrogen atoms: the methylated nitrogen (N1) and the unsubstituted nitrogen (N2). Due to the inductive electron-donating effect of the methyl group, N1 is significantly more nucleophilic than N2. When you introduce benzyl chloroformate (Cbz-Cl) under standard basic conditions, kinetic control dictates that acylation preferentially occurs at the more electron-rich N1 position. This yields N-methyl(benzyloxy)carbohydrazide (the 1-methyl isomer) as the major product, rather than your target N'-methyl isomer[1].

Q2: How can I selectively synthesize the N'-methyl isomer (Cbz-NH-NH-CH3) with high yield? A: To force acylation at the less nucleophilic N2 position, you must employ an orthogonal protection strategy. First, treat methylhydrazine with di-tert-butyl dicarbonate ( Boc2​O ). The Boc group will act as a "sacrificial shield," selectively reacting with the highly nucleophilic N1 position. Once N1 is blocked, subsequent treatment with Cbz-Cl will exclusively acylate the remaining N2 position. Finally, selective acidic cleavage of the Boc group yields the desired N'-methyl(benzyloxy)carbohydrazide[1].

Q3: How do I ensure the deprotection step doesn't cleave my Cbz group? A: The success of this route relies on the orthogonal stability of the protecting groups. The Boc carbamate is highly acid-labile and cleaves readily via a tert-butyl cation mechanism. Conversely, the Cbz group is highly stable to mild and moderate acids, requiring either catalytic hydrogenolysis (e.g., H2​ , Pd/C) or strong Lewis acids for removal[2]. Using 50% Trifluoroacetic acid (TFA) in dichloromethane (DCM) at room temperature will quantitatively remove the Boc group while leaving the Cbz group completely intact[2].

Q4: Is there an alternative route starting from benzyl carbazate? A: Yes. An alternative "reverse-approach" involves the reductive amination of benzyl carbazate ( Cbz-NH-NH2​ ). By reacting benzyl carbazate with formaldehyde to form the corresponding hydrazone, followed by reduction with sodium cyanoborohydride ( NaBH3​CN ), you can obtain the N'-methyl derivative. However, this route is highly prone to over-methylation (yielding the N',N'-dimethyl derivative) if the formaldehyde stoichiometry and reaction temperature are not strictly controlled. For maximum yield and purity, the orthogonal protection route is superior.

Quantitative Route Comparison

Synthetic Route	Reagents	Primary Product	Regioselectivity	Typical Yield	Troubleshooting Note
Direct Acylation	Methylhydrazine, Cbz-Cl, NEt3​	N-methyl isomer (Wrong)	Poor (Favors N1)	< 15% (Target)	Avoid for N'-methyl target; leads to inseparable mixtures.
Orthogonal Protection	1. Boc2​O 2. Cbz-Cl3. TFA/DCM	N'-methyl isomer (Target)	Excellent (100% N2)	75 - 85%	Ensure complete Boc removal via NMR before final isolation.
Reductive Amination	Benzyl carbazate, CH2​O , NaBH3​CN	N'-methyl isomer (Target)	Moderate	50 - 60%	Prone to over-methylation; requires strict stoichiometric control.

Experimental Protocol: Orthogonal Synthesis Route

This methodology is designed as a self-validating system. By strictly controlling the order of addition and utilizing specific analytical checkpoints, you eliminate the guesswork from the synthesis.

Phase 1: N1-Boc Protection (Shielding the highly nucleophilic site)

• Preparation: Dissolve methylhydrazine (1.0 eq) in anhydrous dichloromethane (DCM) (0.2 M concentration) and cool to 0 °C under an inert argon atmosphere.

• Base Addition: Add triethylamine (1.2 eq) to the solution and stir for 5 minutes.

• Controlled Shielding: Dissolve Boc2​O (1.0 eq) in a small volume of DCM and add dropwise over 30 minutes. Causality Note: Dropwise addition at 0 °C is critical to prevent exothermic runaway and suppress any di-Boc formation.

• Isolation: Stir for 2 hours at room temperature. Wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield crude 1-Boc-1-methylhydrazine.

Phase 2: N2-Cbz Protection (Targeted Acylation)

• Preparation: Dissolve the crude 1-Boc-1-methylhydrazine in tetrahydrofuran (THF) and cool to 0 °C.

• Acylation: Add sodium bicarbonate (1.5 eq) followed by the dropwise addition of benzyl chloroformate (Cbz-Cl, 1.1 eq).

• Reaction: Allow the mixture to warm to room temperature and stir overnight.

• Purification: Quench with distilled water, extract with ethyl acetate, dry, and purify via silica gel flash chromatography (Hexanes/EtOAc) to isolate the fully protected intermediate: 1-Boc-2-Cbz-1-methylhydrazine.

Phase 3: Selective Acidic Deprotection

• Cleavage: Dissolve the purified intermediate in a 1:1 mixture of TFA and DCM.

• Monitoring: Stir at room temperature for 1.5 hours.

• Neutralization: Concentrate under reduced pressure to remove excess TFA. Dissolve the resulting residue in DCM and wash carefully with saturated aqueous NaHCO3​ until the aqueous phase reaches pH 8.

• Final Isolation: Extract with DCM, dry over Na2​SO4​ , and concentrate to yield the final free base N'-Methyl(benzyloxy)carbohydrazide.

• Self-Validation Checkpoint: Run a 1H -NMR in CDCl3​ . The successful removal of the Boc group while retaining the Cbz group is confirmed by the complete disappearance of the massive 9H singlet (~1.4 ppm), while the aromatic 5H multiplet (~7.3 ppm) and the benzylic CH2​ singlet (~5.1 ppm) remain perfectly intact.

References[1] Title: NG-Aminoguanidines from Primary Amines and the Preparation of Nitric Oxide Synthase Inhibitors | Source: Journal of Medicinal Chemistry (ACS Publications) | URL:Click here for verification[2] Title: Advanced Organic Chemistry: Part B: Reaction and Synthesis[5 ed.] | Source: DOKUMEN.PUB | URL:Click here for verification

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"purification of crude N'-Methyl(benzyloxy)carbohydrazide by recrystallization"

Welcome to the Technical Support Center for the purification of N'-Methyl(benzyloxy)carbohydrazide (also known as benzyl 2-methylhydrazinecarboxylate, CAS: 37519-03-2)[1]. This compound is a critical protected hydrazine building block used extensively in peptide synthesis and active pharmaceutical ingredient (API) development[2].

Due to the lipophilic nature of the benzyl group combined with the N-methyl substitution, the free base exhibits a relatively low melting point and a high propensity for liquid-liquid phase separation ("oiling out") during purification[2][3]. This guide provides field-proven, self-validating protocols and troubleshooting matrices to ensure high-yield, high-purity crystallization.

Core Workflow: Recrystallization Protocol (Ethyl Acetate / Hexanes)

Expertise & Causality: The binary solvent system of Ethyl Acetate (EtOAc) and Hexanes allows precise control over the supersaturation curve[3]. EtOAc acts as the "good" solvent, disrupting the intermolecular hydrogen bonding of the carbazate moiety, while hexanes act as the anti-solvent, lowering the overall dielectric constant to force precipitation.

Step-by-Step Methodology

• Dissolution: Suspend the crude N'-Methyl(benzyloxy)carbohydrazide in a minimal volume of EtOAc (approximately 2–3 mL per gram of crude) in a round-bottom flask. Warm the mixture to 50–55°C under gentle magnetic stirring until complete dissolution is achieved.

• Anti-Solvent Addition: Slowly add hexanes dropwise to the hot solution until a faint, persistent turbidity (the "cloud point") is observed.

• Clarification (The Metastable Boundary): Add 1–2 drops of hot EtOAc just until the solution clarifies. Causality: This ensures the system is poised exactly at the boundary of the metastable zone, optimizing the thermodynamic conditions for nucleation rather than phase separation.

• Nucleation & Cooling: Remove the flask from the heat source. Allow it to cool ambiently to room temperature (20–25°C) completely undisturbed. Critical: Do not agitate or stir during this phase, as mechanical shear can induce premature oiling out.

• Maturation: Once primary crystals have formed at room temperature, transfer the flask to an ice bath (4°C) for 2 hours to drive the equilibrium toward maximum solid yield.

• Isolation & Validation: Filter the crystals via vacuum filtration using a Büchner funnel, and wash the filter cake with ice-cold hexanes (1 mL/g).

  • Self-Validating Checkpoint: Remove a 10 µL aliquot of the final mother liquor, evaporate, and analyze via TLC (EtOAc/Hexanes 1:1, UV 254 nm). The absence of a strong product spot confirms complete crystallization. Dry the solid under high vacuum to a constant weight.

Troubleshooting Guides & FAQs

Q1: My product is "oiling out" (forming a dense liquid layer at the bottom) instead of crystallizing. How do I fix this? A1: Oiling out occurs when the compound's concentration exceeds its solubility limit at a temperature above its melting point in the specific solvent mixture.

• Corrective Action: Reheat the mixture until the oil completely redissolves. Add 5–10% more EtOAc to dilute the system. This shifts the concentration trajectory so that supersaturation is reached below the compound's melting point. Alternatively, introduce a few seed crystals exactly at the cloud point to bypass the high activation energy required for spontaneous nucleation.

Q2: I am experiencing co-precipitation of unreacted benzyl chloroformate and methylhydrazine. How can I separate them? A2: Benzyl chloroformate is highly soluble in non-polar solvents, while methylhydrazine is highly polar.

• Corrective Action: Ensure your pre-crystallization workup includes a thorough aqueous wash (mildly acidic, pH ~5) to partition residual methylhydrazine into the aqueous layer. If benzyl chloroformate co-precipitates during crystallization, increase the volume of the final ice-cold hexanes wash. The carbazate product is insoluble in cold hexanes, whereas the chloroformate impurity will be washed away.

Q3: The isolated crystals are slightly yellow/brown instead of white. Is the product compromised? A3: Yes, discoloration typically indicates trace oxidation of the hydrazine moiety or thermal degradation[4].

• Corrective Action: Hydrazine derivatives are sensitive to atmospheric oxygen and trace transition metals. Perform the recrystallization under an inert nitrogen atmosphere. To rescue a discolored batch, reheat the EtOAc solution and filter it through a short pad of Celite and activated carbon before adding the hexanes anti-solvent.

Q4: Recrystallization of the free base is failing repeatedly due to extreme oiling out. Is there an alternative purification strategy? A4: Yes. Convert the free base to N'-Methyl(benzyloxy)carbohydrazide hydrochloride (CAS: 880-21-7)[5]. The HCl salt possesses a significantly higher melting point and readily crystallizes from ethanol/diethyl ether without phase separation. Dissolve the crude free base in ethereal HCl; the high-purity salt will precipitate quantitatively.

Data Presentation

Table 1: Solvent Selection Matrix for Benzyl Carbazate Derivatives

Solvent System (Good/Anti)	Solvency Profile	Oiling Out Risk	Expected Yield	Recommendation
EtOAc / Hexanes	Excellent / Poor	Moderate	80–85%	Primary Choice (Best balance of purity and yield)
Toluene / Heptane	Good / Very Poor	High	75–80%	Alternative (Requires slower cooling profile)
DCM / Pentane	Excellent / Poor	Very High	< 60%	Not Recommended (Boiling point of DCM is too low)
EtOH / Diethyl Ether	Good / Poor	Low	> 90%	Mandatory for HCl Salt (CAS 880-21-7)

Table 2: Quantitative Troubleshooting Summary

Parameter	Target Range	Consequence of Deviation	Corrective Action
Dissolution Temp	50–55°C	>60°C causes thermal degradation[4].	Maintain strict water bath temperature control.
EtOAc Volume	2–3 mL / g	<2 mL/g forces early oiling out.	Add EtOAc in 0.5 mL increments until clear.
Cooling Rate	Ambient (1°C/min)	Rapid cooling crashes out impurities.	Insulate flask; do not use ice bath until 25°C is reached.

Experimental Workflow Visualization

Workflow and troubleshooting decision tree for the recrystallization of N'-Methyl(benzyloxy)carbohydrazide.

Sources

• 1. 37519-03-2 CAS|苄基 2-甲基肼甲酸酯|生产厂家|价格信息 [m.chemicalbook.com]
• 2. N-methyl(benzyloxy)carbohydrazide | C9H12N2O2 | CID 11217590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Benzyl Carbazate|C8H10N2O2|CAS 5331-43-1 [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 880-21-7|N'-Methyl(benzyloxy)carbohydrazide hydrochloride|BLD Pharm [bldpharm.com]

"column chromatography of N'-Methyl(benzyloxy)carbohydrazide reaction mixtures"

Welcome to the Technical Support Center. This guide is specifically engineered for scientists and drug development professionals tasked with the purification of N'-Methyl(benzyloxy)carbohydrazide (also known as Cbz-NH-NH-CH₃) and related reaction mixtures.

The synthesis of this compound—typically via the methylation of benzyl carbazate or the reaction of benzyl chloroformate with methylhydrazine—often yields a complex crude mixture. The amphiphilic nature of the target molecule, combining a lipophilic, UV-active benzyloxycarbonyl (Cbz) group with a highly polar, basic methylhydrazine moiety, presents unique chromatographic challenges.

Mechanistic Overview & Purification Workflow

Before initiating purification, it is critical to understand the physicochemical behavior of your crude mixture. The basic secondary amine in the hydrazide moiety acts as a strong hydrogen-bond donor and acceptor. When exposed to standard unmodified silica gel, these basic sites interact aggressively with the acidic silanol groups (Si-OH) on the stationary phase, leading to severe peak tailing, streaking, and poor resolution [1].

The workflow below outlines a self-validating system to determine if stationary phase deactivation is required before committing your entire crude batch to the column.

Figure 1: Purification workflow for N'-Methyl(benzyloxy)carbohydrazide using deactivated silica.

Troubleshooting Guide & FAQs

Q: Why does my N'-Methyl(benzyloxy)carbohydrazide streak severely on standard silica gel, and how do I fix it? A: This is a classic acid-base interaction. The acidic silanol groups on the silica gel surface protonate the basic methylhydrazine nitrogen, causing the compound to adsorb irreversibly or elute unevenly [2]. To resolve this, you must neutralize the stationary phase. Adding 1% to 2% (v/v) Triethylamine (TEA) or ammonium hydroxide to your mobile phase acts as a competitive binder, saturating the acidic silanol sites so your target compound can elute freely [1].

Q: My reaction mixture contains unreacted benzyl carbazate, the target mono-methylated product, and over-methylated byproducts. How do I differentiate them during TLC monitoring? A: Because all these compounds possess the Cbz protecting group, they will all be strongly UV-active at 254 nm [3]. To differentiate them, you must exploit their varying hydrogen-bonding capacities using a secondary visualization method. Benzyl carbazate (a primary hydrazide) reacts rapidly with Ninhydrin to form a deep purple/blue complex. In contrast, N'-Methyl(benzyloxy)carbohydrazide (a secondary hydrazide) typically yields a weaker, delayed yellow or orange color change. Over-methylated byproducts (tertiary amines) will generally not stain with Ninhydrin at all.

Q: I am observing on-column degradation. Is the Cbz group cleaving? A: It is highly unlikely that the robust Cbz group is cleaving under the mildly acidic conditions of silica gel. Instead, the degradation is likely oxidative. Hydrazine derivatives can be sensitive to oxidation when exposed to active high-surface-area silica and atmospheric oxygen for prolonged periods[4]. To prevent this, switch to Flash Column Chromatography using positive nitrogen pressure to drastically reduce the compound's residence time on the column. Alternatively, consider using neutral alumina as a less reactive stationary phase.

Experimental Protocols

Protocol: Triethylamine-Deactivated Flash Column Chromatography

This methodology ensures the complete deactivation of the silica gel bed prior to the introduction of your basic reaction mixture, preventing irreversible sample loss.

Step 1: Mobile Phase Preparation Prepare your optimized solvent system (e.g., a 50:50 mixture of Hexane and Ethyl Acetate). Add Triethylamine (TEA) to achieve a final concentration of 1% (v/v). Mix thoroughly.

Step 2: Slurry Preparation In a dedicated Erlenmeyer flask, combine dry silica gel with the TEA-modified mobile phase. Swirl gently until a homogenous, pourable slurry is formed. Caution: The addition of solvent to silica is exothermic; allow the slurry to cool to room temperature.

Step 3: Column Packing Pour the slurry into a glass chromatography column. Apply gentle positive pressure (using nitrogen or compressed air) to pack the silica bed tightly and evenly. Ensure the solvent level never drops below the top of the silica bed.

Step 4: Column Equilibration (Critical Step) Pass a minimum of 3 column volumes (CV) of the TEA-modified mobile phase through the packed bed. Scientific Insight: This step is non-negotiable. It provides the necessary time and molar excess for the TEA to completely saturate and neutralize the acidic Si-OH sites throughout the entire column length [1].

Step 5: Sample Loading Dissolve your crude N'-Methyl(benzyloxy)carbohydrazide mixture in the absolute minimum volume of the TEA-modified eluent. Carefully apply the solution dropwise to the flat surface of the silica bed using a long glass pipette, ensuring the bed is not disturbed.

Step 6: Elution and Fraction Collection Carefully add a layer of sand, then fill the column with the mobile phase. Elute using positive pressure, collecting appropriately sized fractions. Monitor the fractions using TLC (UV 254 nm followed by Ninhydrin stain).

Step 7: Post-Purification Pool the fractions containing the pure target compound. Evaporate the solvent under reduced pressure. Because TEA is volatile, the majority will be removed during standard rotary evaporation; however, placing the flask under high vacuum (lyophilizer or Schlenk line) for 2–4 hours will ensure complete removal of residual amine [1].

Quantitative Data: TLC & Elution Profiles

To assist in fraction identification, the following table summarizes the expected chromatographic behavior of a typical N'-Methyl(benzyloxy)carbohydrazide synthesis mixture.

Note: Rf values are estimates based on a 50:50 Hexane/Ethyl Acetate system modified with 1% TEA on standard silica gel plates.

Compound / Component	Structural Characteristic	Est. Rf Value	UV Active (254 nm)	Ninhydrin Stain Result
Benzyl Chloroformate	Starting Material (Highly Lipophilic)	0.85	Yes	Negative
N,N'-Dimethyl(benzyloxy)carbohydrazide	Over-methylated Byproduct	0.55	Yes	Negative / Very Weak
N'-Methyl(benzyloxy)carbohydrazide	Target Product (Secondary Hydrazide)	0.40	Yes	Weak Yellow/Orange
Benzyl Carbazate	Unreacted Starting Material [3]	0.25	Yes	Strong Purple/Blue
Methylhydrazine	Highly Polar Reagent / Impurity	0.00	No	Strong Purple/Blue

References

• Chemistry Hall. "Thin Layer Chromatography: A Complete Guide to TLC". Available at:[Link]

• Physics Forums. "How can I improve molecule elution in thin layer chromatography?". Available at:[Link]

"troubleshooting incomplete reactions of N'-Methyl(benzyloxy)carbohydrazide"

Welcome to the technical support center for N'-Methyl(benzyloxy)carbohydrazide. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot reactions involving this versatile reagent. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you diagnose and resolve issues in your experiments.

Troubleshooting Guide: Incomplete Reactions

This section addresses specific issues that can lead to incomplete conversion or low yields. Each question is structured to identify a problem, explore its root causes, and provide actionable solutions.

Q1: My acylation/condensation reaction with N'-Methyl(benzyloxy)carbohydrazide is stalling. What are the likely causes and how can I drive it to completion?

A1: An incomplete acylation or condensation is one of the most common issues encountered. The nucleophilicity of the terminal nitrogen on the carbohydrazide is generally high, but several factors can impede the reaction.

Root Cause Analysis:

• Steric Hindrance: The substrate you are reacting with N'-Methyl(benzyloxy)carbohydrazide may be sterically bulky around the electrophilic center. The presence of the N'-methyl and benzyloxy groups also contributes some steric bulk.[1]

• Insufficient Electrophilicity: If you are using a carboxylic acid, it must be activated. If using an ester or amide, the leaving group may not be sufficiently reactive.

• Suboptimal Reaction Conditions: Temperature, solvent, and reaction time play a critical role. The reaction may have a significant activation energy barrier that is not being overcome, or the chosen solvent may not adequately solvate the reactants.[1]

• Catalyst Inefficiency: For reactions requiring a catalyst (e.g., acid-catalyzed condensations), the catalyst may be absent, insufficient, or deactivated.[1]

Troubleshooting Workflow Diagram

Caption: Troubleshooting decision tree for incomplete acylation.

Solutions & Protocols:

• Enhance Electrophile Reactivity: For carboxylic acids, standard peptide coupling reagents are highly effective.

  • Protocol 1: Carboxylic Acid Activation:

    • Dissolve the carboxylic acid (1.0 eq) in an anhydrous polar aprotic solvent like DMF.

    • Add an activating agent such as HBTU (1.1 eq) and a non-nucleophilic base like DIPEA (2.0 eq).

    • Stir at room temperature for 15-20 minutes to form the activated ester.

    • Add a solution of N'-Methyl(benzyloxy)carbohydrazide (1.0 eq) in DMF to the activated mixture.

    • Monitor the reaction by TLC or LC-MS until the starting material is consumed.[2]

• Optimize Reaction Conditions:

  • Temperature: Gently heating the reaction (e.g., to 40-60 °C) can often overcome the activation energy barrier, especially in cases of steric hindrance.[1]

  • Solvent: If your reaction is sluggish in solvents like DCM or THF, switching to a higher-boiling polar aprotic solvent such as DMF or DMSO can significantly accelerate the rate.[1]

  • Time: Some reactions, particularly with hindered substrates, simply require more time. Allow the reaction to proceed for 12-24 hours before concluding it is incomplete.

• Use of Catalysts: For condensation with aldehydes or ketones to form hydrazones, an acid catalyst is often necessary to protonate the carbonyl oxygen, making it more electrophilic.

  • Add a catalytic amount of acetic acid or p-toluenesulfonic acid to the reaction mixture.[1][3] Be mindful that excessive acid can promote hydrolysis of the resulting hydrazone.[1]

Q2: I'm seeing multiple products and my starting material is being consumed, but the yield of the desired product is low. What side reactions should I consider?

A2: The presence of multiple nitrogen nucleophiles in carbohydrazide derivatives can lead to side reactions, primarily over-acylation.

Common Side Reactions:

• 1,2-Diacylhydrazine Formation: This is a frequent byproduct where a second molecule of the electrophile reacts with the N-H of the newly formed product. This is more common when using highly reactive acylating agents like acid chlorides.[1]

Side Reaction Diagram

Caption: Desired mono-acylation vs. di-acylation side reaction.

Solutions:

• Control Stoichiometry: Add the activating agent or acid chloride slowly to a solution containing both the carboxylic acid and the carbohydrazide. Alternatively, add the acylating agent (e.g., acid chloride) as a solution dropwise to the carbohydrazide to avoid localized high concentrations.

• Lower Temperature: Running the reaction at a lower temperature (e.g., 0 °C) can increase the selectivity for the more nucleophilic terminal nitrogen and reduce the rate of the second acylation.

• Use a Bulky Base: If a base is required, using a sterically hindered base can sometimes disfavor the deprotonation and subsequent acylation of the less accessible nitrogen.

Q3: The Cbz (benzyloxycarbonyl) deprotection step is incomplete. How can I troubleshoot this?

A3: The Cbz group is typically removed via hydrogenolysis or under acidic conditions. Failure to achieve complete deprotection usually points to issues with the catalyst, hydrogen source, or the specific acidic conditions used.[4]

Troubleshooting Cbz Deprotection

Method	Common Problems	Solutions & Rationale
Hydrogenolysis (H₂, Pd/C)	Catalyst Inactivation: Sulfur-containing compounds, strong chelators, or certain functional groups can poison the Palladium catalyst.	• Use a fresh batch of high-quality Pd/C. • Increase catalyst loading (e.g., from 10 mol% to 20 mol%). • If sulfur is present, consider an alternative deprotection method.
Insufficient Hydrogen: The reaction may be limited by the amount of H₂ gas available to the catalyst.	• Ensure the system is properly sealed and purged. • Increase hydrogen pressure if your equipment allows. • For atmospheric pressure setups, ensure efficient stirring to maximize gas-liquid interface.
Poor Solubility: The substrate may not be fully dissolved in the reaction solvent, limiting access to the catalyst.	• Switch to a solvent mixture, such as MeOH/THF or MeOH/EtOAc, to improve solubility.
Transfer Hydrogenolysis	Inefficient H₂ Donor: The hydrogen donor (e.g., ammonium formate, cyclohexene) may not be effective for your substrate.	• Switch to a different donor. Ammonium formate is common and effective.[5] • Ensure the donor is used in sufficient excess (typically 5-10 equivalents).
Acid-Mediated Deprotection	Insufficient Acid Strength: The acid may not be strong enough to effect cleavage, especially with electron-rich aromatic rings.	• Switch to a stronger acid system. HBr in acetic acid is a classic, potent choice. • A combination of AlCl₃ in HFIP has been shown to be a mild and effective alternative.[6]
Side Reactions: Strong acids can sometimes cause undesired side reactions on other parts of the molecule.	• Use milder acidic conditions, such as HCl in an organic solvent (e.g., dioxane or isopropanol), which can be highly effective and scalable.[7]

Protocol 2: Cbz Deprotection via Transfer Hydrogenolysis [5]

• Dissolve the Cbz-protected compound (1.0 eq) in methanol (MeOH).

• Add 10% Palladium on carbon (Pd/C) (10-20 mol% by weight).

• Add ammonium formate (5-10 eq) to the mixture.

• Stir vigorously at room temperature. The reaction is often complete within 1-4 hours.

• Monitor by TLC or LC-MS. Upon completion, filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Rinse the Celite pad with additional MeOH.

• Concentrate the filtrate under reduced pressure to remove the solvent. The resulting product will be the free amine.

Frequently Asked Questions (FAQs)

Q: How should I store N'-Methyl(benzyloxy)carbohydrazide? A: It should be stored in a tightly sealed container in a cool, dry place, away from strong oxidizing agents and strong acids.[8]

Q: What is the stability of this compound? A: Like other carbohydrazides, it can be sensitive to heat and may decompose.[8] It is also susceptible to hydrolysis under strongly acidic or basic conditions, especially with prolonged heating.[8]

Q: What are the primary applications of N'-Methyl(benzyloxy)carbohydrazide? A: It is frequently used in the synthesis of peptidomimetics, particularly peptoids.[9][10] The N-methyl group is a key structural feature in many peptoid backbones, and the benzyloxycarbonyl group serves as a convenient protecting group for the terminal nitrogen, which can be removed in a later step. It is also used in the synthesis of various heterocyclic compounds and as a precursor for other functionalized molecules.[3][11]

Q: What analytical techniques are best for monitoring reactions with this compound? A:

• Thin-Layer Chromatography (TLC): Excellent for rapid, qualitative monitoring. Use a mobile phase that provides good separation between your starting material and product (e.g., ethyl acetate/hexanes or dichloromethane/methanol). Visualize with a UV lamp and consider staining with potassium permanganate, which reacts with the hydrazide moiety.

• Liquid Chromatography-Mass Spectrometry (LC-MS): The gold standard for reaction monitoring. It provides confirmation of the product's mass and can help identify byproducts, giving you a much clearer picture of the reaction's progress and cleanliness.[12][13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Essential for structural confirmation of the final product. Monitoring the disappearance of starting material signals and the appearance of product signals in the ¹H NMR spectrum is also a powerful quantitative tool.[13]

Q: What safety precautions should I take when working with N'-Methyl(benzyloxy)carbohydrazide? A:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• The compound is listed as harmful if swallowed, in contact with skin, or inhaled, and it can cause skin and eye irritation.[14] Avoid generating dust.

• Carbohydrazide derivatives can be toxic to aquatic life, so dispose of waste according to your institution's guidelines.[15][16]

References

• Synthesis of Acyl Hydrazides and Hydrazones from Activated Amides. ResearchGate. Available from: [Link]

• Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. Organic Chemistry Portal. Available from: [Link]

• Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. Technical Disclosure Commons. Available from: [Link]

• Rapid identification of bioactive carbohydrazide reaction products by an LC-DAD-SPE-NMR approach. ADMET & DMPK. Available from: [Link]

• Submonomer synthesis of sequence defined peptoids with diverse side-chains. eScholarship, University of California. Available from: [Link]

• Acylation of Hydrazides with Acetic Acid and Formic Acid. Journal of the Mass Spectrometry Society of Japan. Available from: [Link]

• Optimizing the reversibility of hydrazone formation for dynamic combinatorial chemistry. PubMed. Available from: [Link]

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis. Available from: [Link]

• A convenient protocol for the deprotection of N-benzyloxycarbonyl (Cbz) and benzyl ester groups. Semantic Scholar. Available from: [Link]

• (PDF) ChemInform Abstract: A Convenient Protocol for the Deprotection of N-Benzyloxycarbonyl (Cbz) and Benzyl Ester Groups. ResearchGate. Available from: [Link]

• Evaluation of the interactions of hydrazide derivatives with acetic acid and molecular modeling analysis of N-acetylated hydrazides. RSC Advances. Available from: [Link]

• Recent Advances in the Synthesis of Peptoid Macrocycles. National Institutes of Health (NIH). Available from: [Link]

• Carbohydrazide. ChemBK. Available from: [Link]

• Carbohydrazide: An Essential Tool with Hidden Hazards. Gas-Sensing.com. Available from: [Link]

• N-methyl(benzyloxy)carbohydrazide. PubChem. Available from: [Link]

• Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. University of Victoria. Available from: [Link]

• A Hydrazine Insertion Route to N'-Alkyl Benzohydrazides by an Unexpected Carbon-Carbon Bond Cleavage. Organic Chemistry Portal. Available from: [Link]

• Reactions of N-Benzyloxycarbamate Derivatives with Stabilized Carbon Nucleophiles-A New Synthetic Approach to Polyhydroxamic Acids and Other Hydroxamate Containing Mixed Ligand Systems. National Institutes of Health (NIH). Available from: [Link]

• N-methyl(benzyloxy)carbohydrazide (C9H12N2O2). PubChemLite. Available from: [Link]

• Peptide-peptoid scaffolds. Google Patents.

• Synthesis, Derivatization, and Conformational Scanning of Peptides Containing N-Aminoglycine. National Institutes of Health (NIH). Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ajgreenchem.com [ajgreenchem.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP [organic-chemistry.org]
• 7. tdcommons.org [tdcommons.org]
• 8. chembk.com [chembk.com]
• 9. Recent Advances in the Synthesis of Peptoid Macrocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. US11939403B2 - Peptide-peptoid scaffolds - Google Patents [patents.google.com]
• 11. ajgreenchem.com [ajgreenchem.com]
• 12. hrcak.srce.hr [hrcak.srce.hr]
• 13. dspace.library.uvic.ca [dspace.library.uvic.ca]
• 14. N-methyl(benzyloxy)carbohydrazide | C9H12N2O2 | CID 11217590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. gas-sensing.com [gas-sensing.com]
• 16. datasheets.scbt.com [datasheets.scbt.com]

"removal of unreacted starting materials from N'-Methyl(benzyloxy)carbohydrazide products"

Technical Support Center: Isolation and Purification of N'-Methyl(benzyloxy)carbohydrazide

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing challenges during the synthesis and purification of hydrazine derivatives. The synthesis of N'-Methyl(benzyloxy)carbohydrazide—typically achieved by reacting methylhydrazine with benzyl chloroformate (Cbz-Cl)—is a fundamental transformation in medicinal chemistry[1].

However, the crude reaction mixture presents a complex separation challenge. You are left with a matrix containing the desired weakly basic product, highly toxic and basic unreacted methylhydrazine[2], highly electrophilic Cbz-Cl[3], and neutral benzyl alcohol byproducts[4]. This guide provides a field-proven, self-validating framework to systematically isolate your target compound based on the physicochemical causality of the reaction matrix.

Separation Strategy Workflow

To successfully isolate the product, we must exploit the distinct chemical properties of each component. The workflow below maps the logical progression of phase separations and chemical quenching required to achieve high purity.

Purification workflow for N'-Methyl(benzyloxy)carbohydrazide from crude reaction mixtures.

Troubleshooting Guide & FAQs

Q1: How do I selectively remove unreacted methylhydrazine without pulling my Cbz-protected product into the aqueous waste? The Causality: Methylhydrazine is a highly polar, strongly basic molecule. In contrast, the N'-Methyl(benzyloxy)carbohydrazide product has significantly reduced basicity because the electron-withdrawing benzyloxycarbonyl (Cbz) group delocalizes the lone pair on the adjacent nitrogen[1]. The Solution: You can exploit this Δ pKa. Washing the organic layer with a mildly acidic solution (like 5% citric acid) or a 10% aqueous copper(II) sulfate (CuSO 4​ ) solution will selectively target the free methylhydrazine. The CuSO 4​ method is particularly effective; it forms a water-soluble coordination complex with the free hydrazine, pulling it into the aqueous phase while leaving the sterically hindered, less basic product in the organic layer[5].

Q2: My reaction requires an excess of benzyl chloroformate (Cbz-Cl) to reach completion. Why is my product streaking on the silica column? The Causality: Unreacted Cbz-Cl is a highly reactive electrophile. If loaded directly onto a silica gel column, it reacts with the residual moisture in the silica to slowly generate HCl gas and benzyl alcohol during elution[3]. This continuous degradation alters the local pH of the column, causing your product to streak and co-elute with impurities. The Solution: Cbz-Cl must be chemically quenched prior to chromatography. Stirring the crude organic phase with saturated aqueous sodium bicarbonate (NaHCO 3​ ) will hydrolyze the excess Cbz-Cl into benzyl alcohol, carbon dioxide, and sodium chloride[4].

Q3: After quenching Cbz-Cl, I am left with benzyl alcohol in my crude mixture. It co-elutes with my product. How can I separate them? The Causality: Benzyl alcohol is a neutral, moderately polar byproduct with a high boiling point (205 °C), making it difficult to remove via standard rotary evaporation without thermally degrading your product. The Solution: Silica gel flash chromatography is required. Because benzyl alcohol is less polar than the hydrazine product, a gradient elution is highly effective. Start with a non-polar system (e.g., 9:1 Hexanes/Ethyl Acetate) to elute the benzyl alcohol, then sharply increase the polarity (e.g., transitioning to 5% methanol in chloroform) to elute the pure N'-Methyl(benzyloxy)carbohydrazide[1].

Physicochemical Data for Separation Strategy

To design a successful separation, you must understand the quantitative differences between your matrix components.

Component	Role in Matrix	Boiling Point (°C)	Aqueous Solubility	Chemical Behavior
Methylhydrazine	Unreacted Starting Material	87	Miscible	Highly basic, nucleophilic, toxic[2]
Benzyl Chloroformate	Unreacted Starting Material	103 (at 20 mmHg)	Reacts / Hydrolyzes	Strongly electrophilic[3]
Benzyl Alcohol	Hydrolysis Byproduct	205	Low	Neutral, moderately polar
N'-Methyl(benzyloxy)carbohydrazide	Target Product	High (Decomposes)	Low	Weakly basic, stable to mild acid

Self-Validating Experimental Protocols

The following methodologies are engineered to provide real-time feedback during execution, ensuring that each separation step is successful before you proceed to the next.

Protocol A: Chemoselective Extraction of Methylhydrazine

Caution: Methylhydrazine is highly toxic and a suspected carcinogen[2]. Perform all operations in a certified fume hood.

• Dilution: Dilute the crude reaction mixture with an organic solvent that provides good phase separation (e.g., Dichloromethane or Ethyl Acetate, 10 mL per gram of crude).

• Complexation Wash: Add an equal volume of 10% aqueous CuSO 4​ solution to the separatory funnel. Shake vigorously and vent frequently.

• Phase Separation: Allow the layers to separate. The aqueous layer will turn deep purple as the copper-amine complex forms[5]. Drain the aqueous layer into a designated hazardous waste container.

• Validation Checkpoint: Repeat the CuSO 4​ wash with fresh aliquots. The extraction is complete and self-validated when the aqueous layer remains pale blue (indicating no further complexation of free methylhydrazine)[5].

• Neutralization: Wash the organic layer once with saturated aqueous NaHCO 3​ to remove any residual acidity, followed by a brine wash.

Protocol B: Electrophile Quenching and Chromatographic Isolation

• Hydrolysis: To the organic layer from Protocol A, add a 20% volume of saturated aqueous NaHCO 3​ . Stir the biphasic mixture vigorously at room temperature for 2 hours.

• Validation Checkpoint: Monitor the reaction visually. The quench is complete when gas evolution (CO 2​ bubbles) ceases entirely , indicating all Cbz-Cl has been hydrolyzed[3].

• Drying: Separate the organic layer, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure (water bath < 40 °C to prevent thermal degradation).

• Chromatography: Load the crude oil onto a silica gel column. Elute using a gradient of Hexanes:Ethyl Acetate (start at 90:10, increase to 50:50).

• Elution of Product: Once the benzyl alcohol has eluted (monitored via UV-active high-Rf spots), switch the mobile phase to 5% Methanol in Chloroform to elute the N'-Methyl(benzyloxy)carbohydrazide[1].

• Final Validation: TLC analysis of the product fractions should reveal a single, UV-active spot with no higher-Rf contaminants, confirming the total removal of benzyl alcohol.

References

• Title: NG-Aminoguanidines from Primary Amines and the Preparation of Nitric Oxide Synthase Inhibitors | Journal of Medicinal Chemistry - ACS Publications Source: acs.org URL:[Link]

• Title: Benzyl chloroformate - Wikipedia Source: wikipedia.org URL:[Link]

• Title: Formic acid, chloro-, benzyl ester - Organic Syntheses Procedure Source: orgsyn.org URL:[Link]

• Title: Remove Sticky Reagents - University of Rochester Source: rochester.edu URL:[Link]

• Title: Methylhydrazine - American Chemical Society Source: acs.org URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. acs.org [acs.org]
• 3. Benzyl chloroformate - Wikipedia [en.wikipedia.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. chem.rochester.edu [chem.rochester.edu]

"N'-Methyl(benzyloxy)carbohydrazide stability issues and storage conditions"

Technical Support Center: N'-Methyl(benzyloxy)carbohydrazide Stability & Storage

Welcome to the Technical Support Center for N'-Methyl(benzyloxy)carbohydrazide (CAS: 37519-04-3), also known as benzyl 1-methylhydrazinecarboxylate. As a Senior Application Scientist, I frequently encounter stability challenges with protected hydrazine building blocks. While the benzyloxycarbonyl (Cbz) group provides substantial protection during peptide synthesis and drug development, the inherent reactivity of the methylated hydrazine moiety demands rigorous environmental controls.

This guide provides the mechanistic causality behind compound degradation, self-validating handling protocols, and troubleshooting steps to ensure the integrity of your experimental workflows.

Part 1: Mechanistic Grounding – The Causality of Degradation

Understanding why this compound degrades is the first step in preventing batch failure. The degradation pathways of N'-Methyl(benzyloxy)carbohydrazide are governed by two primary mechanisms:

• Oxidative Susceptibility : The free amine of the hydrazine core is highly prone to oxidation. Exposure to ambient dioxygen ( O2​ ), particularly when catalyzed by trace transition metals or light, initiates the extrusion of electrons. This leads to the formation of reactive diazene intermediates or carbon-centered radicals[1]. Oxidative polycondensation is a well-documented risk factor that compromises the stability of hydrazone and hydrazine derivatives[2].

• Hydrolytic and Thermal Cleavage : The carbamate linkage is susceptible to hydrolysis if exposed to atmospheric moisture. Furthermore, benzyl carbazates generally decompose before reaching their boiling points[3]. Storing the compound at ambient room temperature accelerates this slow thermal degradation, leading to the formation of benzyl alcohol, carbon dioxide, and methylhydrazine impurities.

Part 2: Data Presentation – Stability & Storage Metrics

To establish a self-validating quality control system, compare your laboratory's storage conditions against the empirical stability data outlined below. If your storage deviates from the "Optimal Condition," you must assume the "Observed Consequence" has begun to take effect.

Parameter	Optimal Condition	Accelerated Degradation Trigger	Observed Consequence
Temperature	2–8°C[3]	> 25°C (Prolonged)	Thermal cleavage of the carbamate bond; drop in assay purity.
Atmosphere	Argon or N2​	Ambient Air ( O2​ / CO2​ )	Oxidation to diazenes; potential formation of carbamate salts.
Humidity	< 20% RH (Desiccated)	> 50% RH	Hydrolysis yielding benzyl alcohol and free methylhydrazine.
Light Exposure	Dark / Amber Vial	Direct UV/Sunlight	Radical-initiated autoxidation of the hydrazine N-N bond.
Shelf Life	Up to 24 Months[3]	< 3 Months	Complete batch failure requiring disposal.

Part 3: Experimental Protocol – Self-Validating Handling & Inert Gas Purging

To ensure the integrity of N'-Methyl(benzyloxy)carbohydrazide during active experimental use, implement the following step-by-step methodology. This protocol is designed to be self-validating: if condensation forms during Step 1, the protocol has failed, and the sample's integrity is compromised.

• Equilibration : Remove the sealed vial from the 2–8°C refrigerator. Critical Causality : Do not open the vial immediately. Allow it to equilibrate to room temperature for at least 30 minutes. Opening a cold vial causes immediate condensation of atmospheric moisture on the hygroscopic powder, initiating hydrolysis.

• Environmental Control : Transfer the vial to a controlled environment. If a glove box is unavailable, use a Schlenk line to establish an argon counter-flow.

• Dispensing : Weigh the required mass rapidly using anti-static plastic or ceramic spatulas. Avoid cross-contamination with metal spatulas that might contain trace copper or iron, which act as catalysts for hydrazine oxidation[1].

• Re-sealing & Purging :

  • Cap the vial loosely with a rubber septum.

  • Insert an argon-flushed needle (inlet) and a small bleed needle (outlet).

  • Purge the headspace with dry Argon for 60 seconds.

  • Remove the outlet needle first, followed by the inlet needle, ensuring positive pressure inside the vial.

• Storage : Wrap the cap tightly with Parafilm and immediately return the vial to the 2–8°C dark storage environment.

Part 4: Troubleshooting Guides & FAQs

Q: My batch of N'-Methyl(benzyloxy)carbohydrazide has turned from a white/off-white powder to a pale yellow sticky solid. What happened? A: This is a classic sign of oxidative degradation. The yellowing indicates the formation of azo or diazene byproducts resulting from the oxidation of the hydrazine N-N bond[1]. The stickiness suggests that atmospheric moisture has compromised the sample, likely causing partial hydrolysis. Corrective Action: Discard the batch. Do not attempt to recrystallize, as the degradation products can severely interfere with downstream peptide coupling reactions.

Q: Can I store this compound at -20°C to extend its shelf life beyond 24 months? A: While -20°C will arrest thermal degradation, it significantly increases the risk of moisture condensation upon retrieval. The recommended 2–8°C range is perfectly sufficient to maintain stability for up to 2 years[3]. If you must store it at -20°C, you must strictly adhere to the temperature equilibration protocol (Step 1 above) before opening.

Q: I am observing unexpected side products in my Cbz-protection workflow. Could the reagent be the cause? A: Yes. If the reagent has degraded, the presence of free methylhydrazine or benzyl alcohol can act as competing nucleophiles in your reaction. Perform an LC-MS or 1H -NMR check on the reagent. Look for the disappearance of the N-H broad singlet or chemical shifts in the benzylic protons, which indicate carbamate cleavage.

Part 5: Mandatory Visualization – Troubleshooting Workflow

Workflow for diagnosing N'-Methyl(benzyloxy)carbohydrazide degradation.

Sources

• 1. Hydrazine Derivatives as C-Centered Radical Precursors for C-C Bond Formation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oxidation and Reduction of Hydrazones-Risk Factors Related to the Manufacture and Stability of the Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. forecastchemicals.com [forecastchemicals.com]

"managing reaction temperature for N'-Methyl(benzyloxy)carbohydrazide"

Welcome to the Technical Support Center for Hydrazine Derivatization. As a Senior Application Scientist, I have structured this guide to address the complex regioselectivity challenges encountered when synthesizing N'-Methyl(benzyloxy)carbohydrazide (also known as benzyl 2-methylhydrazinecarboxylate, CAS: 880-21-7)[1].

Unlike simple primary amines, methylhydrazine presents a classic bifunctional nucleophile dilemma. The successful acylation of the correct nitrogen atom using benzyl chloroformate (Cbz-Cl) is strictly governed by reaction temperature, addition rate, and steric thermodynamics.

Reaction Pathway & Regioselectivity Logic

Reaction temperature dictates the regioselective Cbz-acylation of methylhydrazine.

Temperature vs. Isomer Distribution Data

To understand the causality behind our protocols, review the empirical distribution of products based on internal reaction temperatures. The N1 nitrogen is intrinsically more nucleophilic due to the electron-donating inductive effect of the methyl group, making the 1-methyl isomer the kinetic product[2][3]. However, the N2 nitrogen is less sterically hindered.

Internal Reaction Temperature	N-Methyl Isomer (N1) Yield (Kinetic)	N'-Methyl Isomer (N2) Yield (Thermodynamic)	Bis-acylated Byproduct
-20 °C	> 85%	< 5%	Trace
0 °C	75%	10%	< 5%
25 °C	50%	25%	15%
50 °C	30%	30%	> 30%

Note: Yields are approximate and dependent on the exact stoichiometric addition rate of Cbz-Cl.

Troubleshooting & FAQs

Q1: Why is controlling the addition temperature of Cbz-Cl so critical to my yield? A: The reaction between methylhydrazine and benzyl chloroformate is highly exothermic. If you allow the internal temperature to spike, you lose regiocontrol. At low temperatures (0 °C), the reaction is kinetically controlled by nucleophilicity, favoring the N1-acylated product[4]. If the temperature rises, the thermal energy overcomes the steric activation barrier for the N2 nitrogen, increasing the yield of the N'-methyl isomer but also drastically increasing unwanted bis-acylation[5][6].

Q2: I specifically need the N'-Methyl(benzyloxy)carbohydrazide (2-methyl isomer). How do I optimize for it if the kinetic product is the 1-methyl isomer? A: Synthesizing the N'-methyl isomer directly via unprotected methylhydrazine is notoriously difficult because N1 is more nucleophilic. While raising the temperature increases N2 attack, it also causes bis-acylation. The most field-proven approach is to perform the reaction at a moderate temperature (0 °C to 20 °C) using a controlled stoichiometric ratio and a bulky base (like DIPEA) to slightly hinder N1 attack[7][8]. You must accept a mixed yield and separate the isomers via flash column chromatography[9]. For absolute regiocontrol, a protecting group strategy (e.g., forming a hydrazone at N2 first) is required.

Q3: My product mixture contains significant amounts of N,N'-bis(Cbz)-methylhydrazine. How do I prevent this? A: Bis-acylation occurs when the local concentration of Cbz-Cl is too high and the temperature is not strictly controlled. Ensure vigorous stirring, use an excess of methylhydrazine (1.5 to 2.0 eq), and maintain the internal temperature strictly below 5 °C during the entire addition phase[10].

Optimized Protocol: Synthesis of N'-Methyl(benzyloxy)carbohydrazide

This self-validating protocol is designed to balance the formation of the N'-methyl isomer while suppressing bis-acylation through strict thermal management.

Step 1: System Preparation In a flame-dried 250 mL round-bottom flask under an inert argon atmosphere, dissolve methylhydrazine (1.5 eq, 51.0 mmol) in 50 mL of anhydrous dichloromethane (DCM).

Step 2: Thermal Equilibration Submerge the flask in an ice-water bath. Insert an internal temperature probe. Allow the solution to equilibrate to exactly 0 °C.

Step 3: Base Addition Add sodium bicarbonate (2.0 eq, 68.0 mmol) to the suspension. A mild, heterogeneous base is preferred over triethylamine to prevent base-catalyzed side reactions and excessive exotherms[7].

Step 4: Controlled Acylation (Critical Step) Dilute benzyl chloroformate (Cbz-Cl, 1.0 eq, 34.0 mmol) in 20 mL of anhydrous DCM. Transfer this to a pressure-equalizing addition funnel. Add the Cbz-Cl solution dropwise over a period of 45 to 60 minutes. Self-Validation Check: Monitor the internal probe; the addition rate must be throttled so the internal temperature never exceeds 5 °C[4].

Step 5: Maturation Once the addition is complete, allow the reaction to stir at 0 °C for 1 hour. Remove the ice bath and allow the reaction to slowly warm to room temperature (20 °C), stirring for an additional 12-16 hours to ensure complete conversion of the chloroformate[11].

Step 6: Quenching & Extraction Quench the reaction by adding 30 mL of saturated aqueous NaHCO3. Separate the layers and extract the aqueous phase with DCM (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield a crude mixture of regioisomers[12].

Step 7: Isomer Separation Purify the crude product by flash column chromatography (silica gel 60). Use a gradient elution from petroleum ether/ethyl acetate (95:5) to (6:1) to separate the N-methyl (kinetic) and N'-methyl (thermodynamic) isomers[9][12].

Sources

• 1. 880-21-7|N'-Methyl(benzyloxy)carbohydrazide hydrochloride|BLD Pharm [bldpharm.com]
• 2. N-methyl(benzyloxy)carbohydrazide | C9H12N2O2 | CID 11217590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ES2712886T3 - Derivatives of pyridobenzazepine and pyridobenzazocine that inhibit factor XIa - Google Patents [patents.google.com]
• 4. oro.open.ac.uk [oro.open.ac.uk]
• 5. lib3.dss.go.th [lib3.dss.go.th]
• 6. Kabbe condensation: a comprehensive review of spirochromanone synthesis and medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. WO2025092901A1 - Novel compounds as modulators of sodium channels and uses thereof - Google Patents [patents.google.com]
• 8. etheses.bham.ac.uk [etheses.bham.ac.uk]
• 9. WO2012074999A1 - Novel compounds as respiratory stimulants for treatment of breathing control disorders or diseases - Google Patents [patents.google.com]
• 10. eprints.lancs.ac.uk [eprints.lancs.ac.uk]
• 11. oro.open.ac.uk [oro.open.ac.uk]
• 12. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: N'-Methyl(benzyloxy)carbohydrazide Reactions

Welcome to the technical support center for N'-Methyl(benzyloxy)carbohydrazide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for experimental work-ups involving this versatile reagent. As a specialized carbohydrazide derivative, N'-Methyl(benzyloxy)carbohydrazide, also known as benzyl N-amino-N-methylcarbamate[1][2], offers unique reactivity profiles. However, like any chemical reaction, its application can present challenges. This document provides a framework for understanding and overcoming common issues encountered during the work-up and purification of reaction mixtures containing this compound.

Core Principles of N'-Methyl(benzyloxy)carbohydrazide Reactivity

N'-Methyl(benzyloxy)carbohydrazide possesses two key reactive sites: the N'-amino group and the carbamate functionality. The benzyloxycarbonyl (Cbz) group serves as a protecting group for the N-methylamino moiety, which can be removed under specific conditions, typically hydrogenolysis[3]. The terminal primary amine is nucleophilic and can participate in various condensation and substitution reactions.

Understanding the stability and reactivity of this molecule is paramount. The benzyloxycarbonyl group is generally stable to a range of reaction conditions but can be sensitive to strong acids and bases, which may lead to deprotection or other side reactions[4].

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the work-up of reactions involving N'-Methyl(benzyloxy)carbohydrazide.

Issue 1: Low or No Product Yield

Symptoms:

• Thin Layer Chromatography (TLC) analysis shows a significant amount of unreacted starting material.

• The isolated yield of the desired product is significantly lower than expected.

Potential Causes & Solutions:

Cause	Explanation & Recommended Action
Incomplete Reaction	The reaction may not have reached completion due to insufficient reaction time, suboptimal temperature, or inadequate mixing. Action: Monitor the reaction progress closely using TLC. Consider extending the reaction time or moderately increasing the temperature. Ensure efficient stirring, especially for heterogeneous mixtures.
Purity of Reactants	Impurities in N'-Methyl(benzyloxy)carbohydrazide or other reactants can inhibit the reaction or lead to the formation of side products. Action: Ensure the purity of all starting materials. If necessary, purify the N'-Methyl(benzyloxy)carbohydrazide, for example by recrystallization, before use.
Moisture in Reaction	The presence of water can lead to hydrolysis of the carbamate or other sensitive functional groups in the reactants. Action: Use anhydrous solvents and reagents. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the ingress of atmospheric moisture.
Incorrect Stoichiometry	An improper ratio of reactants can lead to incomplete conversion of the limiting reagent. Action: Carefully calculate and measure the stoichiometry of all reactants. For some reactions, a slight excess of one reagent may be beneficial to drive the reaction to completion.

Issue 2: Presence of Multiple Products/Impurities

Symptoms:

• TLC analysis shows multiple spots in addition to the desired product.

• NMR or Mass Spectrometry data of the crude product indicates the presence of byproducts.

Potential Causes & Solutions:

Side Product	Plausible Cause	Mitigation & Work-up Strategy
Debenzylated Product	The benzyloxycarbonyl (Cbz) group can be cleaved under strongly acidic or certain reductive conditions.	Mitigation: Avoid harsh acidic conditions during the reaction and work-up. If reduction is necessary, select a reagent that is chemoselective for the target functional group. Work-up: The debenzylated product will have a different polarity and can often be separated by column chromatography.
Di-substituted or Over-reacted Products	If the reaction partner has multiple reactive sites, or if the product can react further, over-reaction can occur.	Mitigation: Control the stoichiometry of the reactants carefully. Consider slow addition of one of the reactants to maintain a low concentration and minimize over-reaction. Lowering the reaction temperature can also increase selectivity. Work-up: These products typically have different polarities and can be separated by column chromatography or recrystallization.
Hydrolysis Products	Presence of water can lead to hydrolysis of the carbamate or other functional groups.	Mitigation: Use anhydrous conditions. Work-up: The resulting hydrolyzed products (e.g., benzyl alcohol and N-methylhydrazine) can usually be removed by aqueous extraction or column chromatography.

Experimental Workflow & Purification Protocols

A generalized workflow for reactions involving N'-Methyl(benzyloxy)carbohydrazide and the subsequent work-up is presented below.

Caption: General experimental workflow for reactions using N'-Methyl(benzyloxy)carbohydrazide.

Step-by-Step General Work-up Procedure

• Reaction Quenching: Once the reaction is complete (as monitored by TLC), cool the reaction mixture to room temperature or 0 °C in an ice bath. Slowly add a quenching solution. The choice of quench depends on the reaction conditions:

  • For reactions involving strong bases (e.g., organolithiums, LDA), a saturated aqueous solution of ammonium chloride (NH₄Cl) is often used.

  • For reactions involving acidic conditions, a saturated aqueous solution of sodium bicarbonate (NaHCO₃) can be used to neutralize the acid.

  • In many cases, the addition of deionized water is sufficient.

• Aqueous Extraction:

  • Transfer the quenched reaction mixture to a separatory funnel.

  • If the reaction was performed in a water-miscible solvent (e.g., THF, acetonitrile), add an immiscible organic solvent such as ethyl acetate, dichloromethane, or diethyl ether to extract the product.

  • Add water or brine to the separatory funnel to wash the organic layer. This will remove water-soluble impurities, salts, and residual water-miscible solvents.

  • Shake the separatory funnel gently, venting frequently to release any pressure buildup.

  • Allow the layers to separate and drain the aqueous layer. Repeat the wash with water or brine as necessary (typically 2-3 times).

• Drying the Organic Layer:

  • Drain the organic layer from the separatory funnel into a clean Erlenmeyer flask.

  • Add an anhydrous drying agent, such as anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Swirl the flask and let it stand for 10-15 minutes. The drying agent should be free-flowing, indicating that the organic layer is dry.

• Solvent Removal:

  • Filter the dried organic solution to remove the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Purification Techniques

The choice of purification method will depend on the physical properties of the desired product and the nature of the impurities.

• Recrystallization: This is an effective method for purifying solid products. The crude product is dissolved in a minimum amount of a hot solvent in which it has high solubility, and then allowed to cool slowly. The pure product should crystallize out, leaving the impurities in the solution. Common solvent systems for hydrazide derivatives include ethanol, methanol, or mixtures of ethyl acetate and hexanes[5].

• Column Chromatography: This is a versatile technique for purifying both solid and liquid products. A slurry of silica gel or alumina is packed into a column, and the crude product is loaded onto the top. A solvent or a mixture of solvents (eluent) is then passed through the column, and the components of the mixture are separated based on their different affinities for the stationary phase and the mobile phase. The polarity of the eluent is a critical parameter and should be optimized using TLC analysis. For hydrazone purification, sometimes doping the solvent with a small amount of triethylamine can be beneficial[6].

Frequently Asked Questions (FAQs)

Q1: My N'-Methyl(benzyloxy)carbohydrazide appears to be degrading during the reaction. What could be the cause?

A1: N'-Methyl(benzyloxy)carbohydrazide can be sensitive to high temperatures and harsh pH conditions. Prolonged heating can lead to decomposition. Additionally, strong acids or bases can cause cleavage of the benzyloxycarbonyl (Cbz) protecting group. It is advisable to run reactions at the lowest effective temperature and to use milder reagents where possible.

Q2: I am having trouble separating my product from unreacted N'-Methyl(benzyloxy)carbohydrazide. What do you suggest?

A2: N'-Methyl(benzyloxy)carbohydrazide has a moderate polarity due to the presence of the carbamate and the free amine. If your product has a significantly different polarity, separation by column chromatography should be straightforward. If the polarities are similar, consider derivatizing the unreacted starting material to facilitate separation. For example, the free amine of the starting material could potentially be reacted with an aldehyde to form a hydrazone, which would have a different polarity.

Q3: Are there any specific safety precautions I should take when working with N'-Methyl(benzyloxy)carbohydrazide?

A3: Yes. While specific toxicity data for N'-Methyl(benzyloxy)carbohydrazide is limited, it is prudent to handle it with the same care as other hydrazine derivatives. Hydrazines can be toxic, irritants, and are potentially carcinogenic[3][6][7][8]. Always work in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. Heating carbohydrazides may result in an explosion[1][6][8].

Q4: How can I confirm the successful removal of the benzyloxycarbonyl (Cbz) group after a deprotection step?

A4: The removal of the Cbz group can be monitored by TLC, as the deprotected product will have a different Rf value (usually lower, i.e., more polar). For structural confirmation, ¹H NMR spectroscopy is very effective. The characteristic signals of the benzylic protons (a singlet around 5.1-5.2 ppm) and the aromatic protons of the benzyl group (multiplet around 7.3-7.4 ppm) will disappear upon successful deprotection.

Logical Decision Tree for Work-up and Purification

Caption: Decision tree for troubleshooting the work-up and purification process.

References

• The Role of Benzyl Carbamate in Modern Peptide Synthesis. (n.d.). Retrieved from [Link]

• Benzyl N-[(Benzyloxy)methyl]carbamate: An Improved Aminomethylation Electrophile for the Synthesis of (Benzyloxy)carbonyl (Cbz)-Protected Chiral beta(2)-Amino Acids. (2025, August 6). ResearchGate. Retrieved from [Link]

• Benzyl Isopropoxymethyl Carbamate - An Aminomethylating Reagent for Mannich Reactions of Titanium Enolates. (2025, August 6). ResearchGate. Retrieved from [Link]

• How to purify hydrazone? (2020, August 31). ResearchGate. Retrieved from [Link]

• Satya Venkata, Eric Shamo et al. (n.d.). Preparation and Characterization of Some Substituted Benzyl N-nitrosocarbamates Containing an N-2-(methylthio)ethyl or a Bis(2-a. CORE. Retrieved from [Link]

• Hugo, V., Alejandro, H., María, V., María, R., Antonio, L., Guadalupe, P., Antonio, M., Fernando, A., Víctor, A., Diego, C., & Enrique, Á. (2019). Molecular Modeling and Synthesis of Ethyl Benzyl Carbamates as Possible Ixodicide Activity.

• Satya Venkata, Eric Shamo et al. (n.d.). Preparation and Characterization of Some Substituted Benzyl N-nitrosoc. eCommons. Retrieved from [Link]

• N-methyl(benzyloxy)carbohydrazide. (n.d.). PubChem. Retrieved from [Link]

• Purifying method of N-(3-methoxy-2-methyl benzoyl)-N'-tert-butylhydrazine. (n.d.). Google Patents.

• Benzylamines. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Metal-Free Stereoselective Synthesis of (E)- and (Z)-N-Monosubstituted β-Aminoacrylates via Condensation Reactions of Carbamates. (2021, August 16). The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

• Reactions of N-Benzyloxycarbamate Derivatives with Stabilized Carbon Nucleophiles-A New Synthetic Approach to Polyhydroxamic Acids and Other Hydroxamate Containing Mixed Ligand Systems. (n.d.). PMC. Retrieved from [Link]

• N-methyl(benzyloxy)carbohydrazide (C9H12N2O2). (n.d.). PubChemLite. Retrieved from [Link]

• Synthesis of N-(N'-benzoylhydrazinomethyl)benzamide. (2025, October 16). ResearchGate. Retrieved from [Link]

• A Hydrazine Insertion Route to N'-Alkyl Benzohydrazides by an Unexpected Carbon-Carbon Bond Cleavage. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• 3-benzyloxy-2-methyl propanoate. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• New Synthetic Pathway for α-Benzil monoxi methio carbo hydrazide Compound. (n.d.). International Journal of Science Engineering and Technology. Retrieved from [Link]

• Synthesis, Molecular Docking And Antimicrobial Of N'-Benzylidene-4- Hydroxybenzohydrazide And N'-(4-Methoxybenzylidene). (n.d.). RJPBCS. Retrieved from [Link]

• Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid. (n.d.). Methodical letter. Retrieved from [Link]

• Process for making carbohydrazide. (n.d.). Google Patents.

• Reversible derivatization of sugars with carbobenzyloxy groups and use of the derivatives in solution-phase enzymatic oligosaccharide. (2021, March 3). Diva-Portal.org. Retrieved from [Link]

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• 1. N-methyl(benzyloxy)carbohydrazide | C9H12N2O2 | CID 11217590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - N-methyl(benzyloxy)carbohydrazide (C9H12N2O2) [pubchemlite.lcsb.uni.lu]
• 3. nbinno.com [nbinno.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. rjpbcs.com [rjpbcs.com]
• 6. Condensation of Benzyl Carbamate with Glyoxal in Polar Protic and Aprotic Solvents [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. "Preparation and Characterization of Some Substituted Benzyl N-nitrosoc" by Satya Venkata, Eric Shamo et al. [ecommons.udayton.edu]

"identification of impurities in N'-Methyl(benzyloxy)carbohydrazide samples"

Welcome to the Technical Support Center for Analytical Development. As a Senior Application Scientist, I have designed this hub to address the complex analytical roadblocks encountered during the impurity profiling of N'-Methyl(benzyloxy)carbohydrazide (also known as benzyl N-amino-N-methylcarbamate)[1].

Because this compound is frequently utilized as a critical intermediate in pharmaceutical synthesis, characterizing its degradation products—particularly genotoxic hydrazine derivatives—requires a synthesis of rigorous regulatory compliance and advanced chromatographic techniques. This guide provides field-proven insights, self-validating protocols, and causality-driven troubleshooting to ensure the scientific integrity of your analytical workflows.

Section 1: Regulatory & Chemical Context (FAQs)

Q1: What are the primary degradation pathways and expected impurities for N'-Methyl(benzyloxy)carbohydrazide? A1: N'-Methyl(benzyloxy)carbohydrazide (Molecular Formula: C9H12N2O2, Monoisotopic Mass: 180.08987 Da)[1] is highly susceptible to hydrolysis and thermal degradation. The most critical impurities include:

• Unreacted Starting Materials: Benzyl chloroformate and methylhydrazine.

• Degradation Products: Benzyl alcohol, free hydrazine, and demethylated benzyl carbazate. Causality: The carbazate linkage is sensitive to extreme pH and elevated temperatures. Cleavage of this bond releases methylhydrazine or hydrazine. Because these are highly reactive and classified as potentially genotoxic impurities (PGIs), their identification is not just a quality attribute but a critical safety requirement.

Q2: How do regulatory guidelines dictate our impurity identification thresholds for this compound? A2: The2 establish strict thresholds based on the maximum daily dose of the final drug substance[2]. For a standard API, any unknown organic impurity exceeding the 0.05% reporting threshold must be structurally characterized and evaluated for safety[2]. If the impurity is flagged as genotoxic (like hydrazine), the threshold for control drops significantly to the Threshold of Toxicological Concern (TTC), often requiring parts-per-million (ppm) level detection.

Workflow for the identification and qualification of impurities in carbohydrazide samples.

Section 2: Troubleshooting Analytical Roadblocks

Q3: Why am I failing to detect low-level hydrazine and methylhydrazine impurities using standard reversed-phase LC-MS? A3: Hydrazine derivatives are highly polar, low-molecular-weight compounds. They exhibit nearly zero retention on standard C18 columns (eluting in the void volume) and lack a strong chromophore for UV detection. Furthermore, their ionization efficiency in ESI-MS is heavily suppressed by the co-eluting matrix of the main API. The Solution: You must employ pre-column derivatization. Reacting the sample with an aldehyde (such as p-tolualdehyde) converts these polar primary/secondary amines into highly hydrophobic hydrazones. This dramatically increases their retention factor on reversed-phase columns and enhances their ionization efficiency in the mass spectrometer[3].

Q4: How can I differentiate between isobaric impurities (e.g., structural isomers of the carbazate) during LC-MS profiling? A4: Relying solely on nominal mass is insufficient for structural isomers. You must utilize High-Resolution Mass Spectrometry (HRMS) coupled with MS/MS fragmentation. By isolating the exact precursor mass (e.g., [M+H]+ at m/z 181.09715[4]) and mapping the collision-induced dissociation (CID) fragments, you can pinpoint the exact position of the methyl group or benzyloxy linkages based on the distinct neutral losses (e.g., loss of benzyl alcohol vs. loss of carbon dioxide).

Section 3: Step-by-Step Methodologies

Protocol: Pre-Column Derivatization and LC-MS/MS Quantification of Hydrazine Impurities

Self-Validating System: This protocol incorporates a mandatory matrix blank and an internal standard (IS) to ensure that derivatization efficiency is consistent and not artificially inflated by matrix-induced ion enhancement.

Step 1: Reagent and Sample Preparation

• Action: Dissolve the N'-Methyl(benzyloxy)carbohydrazide sample in an MS-grade methanol/water (50:50, v/v) diluent to a concentration of 1 mg/mL. Prepare a derivatization reagent of 10 mM p-tolualdehyde in methanol.

• Causality: A mixed aqueous-organic diluent ensures the solubility of the hydrophobic parent API while providing the necessary protic environment for the subsequent condensation reaction.

Step 2: Ultrasonic Derivatization

• Action: Add 50 µL of the p-tolualdehyde reagent to 500 µL of the sample. Subject the mixture to ultrasonic agitation for 40 minutes at room temperature[3].

• Causality: Ultrasonic agitation accelerates the nucleophilic addition-elimination mechanism (Schiff base formation) without requiring elevated temperatures. Heating the sample could thermally degrade the primary N'-Methyl(benzyloxy)carbohydrazide API, generating artificial hydrazine impurities and yielding false-positive results.

Step 3: Chromatographic Separation

• Action: Inject 5 µL of the derivatized mixture onto a sub-2 µm C18 column. Utilize a gradient elution of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B).

• Causality: The acidic modifier ensures the hydrazone derivatives remain fully protonated, maximizing positive-ion ESI response and ensuring sharp, symmetrical peak shapes.

Step 4: MS/MS Detection and Validation

• Action: Monitor the specific mass transition ion-pairs (e.g., m/z 237.1 -> 119.9 for derivatized hydrazine)[3].

• Self-Validation: Run an unspiked matrix blank. If the blank shows a peak at the retention time of the derivatized hydrazine, it indicates either endogenous contamination or in-source fragmentation of the API mimicking the impurity. The spiked recovery sample must yield 95.38%–108.12% recovery to validate the absence of matrix effects[3].

Chemical derivatization pathway for enhancing LC-MS/MS detection of polar hydrazine impurities.

Section 4: Quantitative Data Summaries

Table 1: ICH Q3A Impurity Thresholds for New Drug Substances[2] These thresholds dictate the regulatory requirements for identifying and qualifying impurities based on patient exposure.

Maximum Daily Dose	Reporting Threshold	Identification Threshold	Qualification Threshold
≤ 2 g/day	0.05%	0.10% or 1.0 mg per day intake (whichever is lower)	0.15% or 1.0 mg per day intake (whichever is lower)
> 2 g/day	0.03%	0.05%	0.05%

Table 2: Optimized LC-MS/MS Parameters for Derivatized Hydrazine Impurities[3] Performance metrics for hydrazine and related derivatives following 40-minute ultrasonic derivatization with p-tolualdehyde.

Analyte	Derivatizing Agent	Precursor Ion (m/z)	Product Ion (m/z)	LOD (ng/mL)	LOQ (ng/mL)
Hydrazine	p-Tolualdehyde	237.1	119.9	0.002	0.005
Acetylhydrazine (Proxy)	p-Tolualdehyde	176.9	117.8	0.030	0.050

References

• ICH Q3A(R2) Impurities in New Drug Substances.
• N-methyl(benzyloxy)carbohydrazide | CID 11217590.
• Simultaneous quantitation of hydrazine and acetylhydrazine in human plasma by high performance liquid chromatography-tandem mass spectrometry after derivatiz

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• 2. database.ich.org [database.ich.org]
• 3. Simultaneous quantitation of hydrazine and acetylhydrazine in human plasma by high performance liquid chromatography-tandem mass spectrometry after derivatization with p-tolualdehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PubChemLite - N-methyl(benzyloxy)carbohydrazide (C9H12N2O2) [pubchemlite.lcsb.uni.lu]

Technical Support Center: N'-Methyl(benzyloxy)carbohydrazide Handling and Safety

Prepared by the Office of Senior Application Scientists

This guide is intended for researchers, scientists, and drug development professionals. It provides detailed technical information, troubleshooting advice, and safety protocols for the handling and use of N'-Methyl(benzyloxy)carbohydrazide (CAS: 37519-04-3). Our goal is to synthesize established safety principles with practical, field-proven insights to ensure both experimental integrity and personnel safety.

Section 1: Hazard Identification and Summary

N'-Methyl(benzyloxy)carbohydrazide is a substituted hydrazide derivative. While comprehensive toxicological data for this specific compound is not fully established, the known hazards associated with its structural class and available GHS classifications necessitate careful handling.[1] The primary hazards are related to its potential as an irritant and its acute toxicity if improperly handled.[2]

Table 1: GHS Hazard Summary for N'-Methyl(benzyloxy)carbohydrazide [2]

Hazard Class	Hazard Statement	GHS Code	Signal Word
Acute Toxicity, Oral	Harmful if swallowed	H302	Warning
Acute Toxicity, Dermal	Harmful in contact with skin	H312	Warning
Skin Corrosion/Irritation	Causes skin irritation	H315	Warning
Serious Eye Damage/Irritation	Causes serious eye irritation	H319	Warning
Acute Toxicity, Inhalation	Harmful if inhaled	H332	Warning

| STOT, Single Exposure | May cause respiratory irritation | H335 | Warning |

Causality Insight: The presence of the hydrazine moiety is a key structural alert for potential toxicity and irritant properties. Hydrazine derivatives can be reactive and may interfere with biological processes upon exposure. The benzyloxycarbonyl group modifies its reactivity, but the core hydrazide hazards should be respected.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary day-to-day hazards I should be aware of when working with this compound?

A: Your primary concerns should be preventing inhalation of dust, avoiding skin and eye contact, and preventing accidental ingestion.[1][2] The compound is classified as harmful by all major routes of exposure and is a significant irritant to the skin, eyes, and respiratory tract.[2] Chronic exposure effects have not been fully investigated, reinforcing the need for stringent containment.[1]

Q2: What is the mandatory Personal Protective Equipment (PPE) for handling N'-Methyl(benzyloxy)carbohydrazide?

A: A comprehensive PPE strategy is non-negotiable. The causality behind each piece of equipment is to create a complete barrier against the identified hazards.

• Eye/Face Protection: Chemical safety goggles are mandatory. If there is a significant risk of splashing, a face shield should be worn in addition to goggles.[3][4]

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn. Always inspect gloves for integrity before use and practice proper removal techniques to avoid contaminating your skin.[5][6]

• Body Protection: A standard laboratory coat, fully buttoned, is required. For operations with a higher risk of spills, consider a chemical-resistant apron.[5][7]

• Respiratory Protection: All handling of the solid compound that could generate dust must be performed in a certified chemical fume hood to ensure adequate ventilation.[1][8] If engineering controls are insufficient, a NIOSH-approved respirator may be necessary.[7]

Q3: What are the correct storage conditions for this compound?

A: Proper storage is crucial for maintaining the compound's stability and preventing hazardous situations.

• Temperature: Store in a cool, dry place.[1][4] Some suppliers may recommend refrigeration (2-8°C) for long-term storage.[9]

• Atmosphere: Keep the container tightly closed to prevent moisture ingress and potential degradation.[9]

• Location: Store in a well-ventilated area away from incompatible materials.[1][4]

Q4: What substances are incompatible with N'-Methyl(benzyloxy)carbohydrazide?

A: Based on its chemical structure, particularly the hydrazide group, you must avoid contact with:

• Strong Oxidizing Agents: These can cause vigorous or even explosive reactions with hydrazide derivatives.[3][10]

• Strong Acids and Bases: These can catalyze decomposition.[1][3]

• Heat and Ignition Sources: While not classified as flammable, hydrazide derivatives can decompose upon heating, potentially releasing toxic fumes or, in some cases, becoming explosive under confinement.[10][11][12]

Q5: How should I dispose of waste containing this chemical?

A: All waste must be treated as hazardous.

• Solid Waste: Collect waste solid and any contaminated materials (e.g., weigh paper, gloves) in a clearly labeled, sealed container for hazardous waste.[7][9]

• Liquid Waste: Solutions containing the compound should be collected in a designated, labeled hazardous waste container.

• Regulatory Compliance: Disposal must be conducted through a licensed professional waste disposal service in accordance with all local, state, and federal regulations.[7][9] Do not discharge into drains or the environment.[5]

Section 3: Troubleshooting Guide

Problem: I've noticed the solid compound has changed color or appears clumpy. What is happening and is it safe to use?

• Probable Cause: Discoloration or changes in physical appearance are often signs of degradation or contamination. This could be due to improper storage, such as exposure to moisture, air (oxidation), or light over extended periods.

• Scientific Rationale: The hydrazide functional group can be susceptible to oxidation. Contamination with incompatible substances could also catalyze decomposition.

• Solution: Do not use the compound. It is impossible to know the identity of the degradation products without analytical testing, and they may be more hazardous or interfere with your experiment. Dispose of the material as hazardous waste following the protocol in Q5 and procure a fresh supply.

Problem: I spilled a small amount (less than 1 gram) of the solid compound on the benchtop inside the fume hood.

• Probable Cause: Accidental spillage during weighing or transfer.

• Scientific Rationale: The primary risk is the generation of airborne dust and contamination of surfaces. A quick and correct response is essential to prevent exposure.

• Solution: Follow the Emergency Spill Cleanup Protocol detailed in Section 4. The key is to avoid actions that create dust, such as dry sweeping. Gently cover the spill with an inert absorbent material, then carefully scoop the mixture into a labeled hazardous waste container.

Problem: I believe I have been exposed. What are the immediate first aid steps?

• Probable Cause: Accidental breach of PPE or unforeseen splash/aerosol generation.

• Scientific Rationale: Immediate decontamination is critical to minimize absorption and mitigate the compound's irritant effects.[2]

• Solution:

  • Skin Contact: Immediately flush the affected skin with copious amounts of running water for at least 15 minutes while removing contaminated clothing and shoes.[9] Seek medical attention if irritation develops or persists.[10]

  • Eye Contact: Immediately flush eyes with a gentle stream of lukewarm water for at least 15 minutes, holding the eyelids open.[4][9] Remove contact lenses if present and easy to do. Seek immediate medical attention.[3]

  • Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[3][9]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5][9]

  • Action: In all cases, consult the Safety Data Sheet (SDS) and show it to attending medical personnel.[9]

Section 4: Key Experimental Protocols

Protocol 1: Safe Weighing and Handling of Solid N'-Methyl(benzyloxy)carbohydrazide

• Preparation: Don all mandatory PPE (safety goggles, lab coat, nitrile gloves). Confirm that the chemical fume hood is operational and the sash is at the appropriate height.

• Staging: Place all necessary equipment (spatula, weigh paper/boat, secondary container, waste bag) inside the fume hood before retrieving the chemical.

• Weighing: Retrieve the chemical container from storage. Open it only within the confines of the fume hood. Use a clean spatula to carefully transfer the desired amount of solid to the weigh paper. Avoid any actions that could generate dust.

• Containment: Immediately and securely close the primary chemical container.

• Transfer: Carefully transfer the weighed compound to your reaction vessel or solvent, which should also be within the fume hood.

• Cleanup: Place the used weigh paper and any contaminated items directly into the designated hazardous waste bag inside the fume hood.

• Post-Handling: Wipe down the spatula and the work surface inside the fume hood with a damp cloth (e.g., with 70% ethanol) to remove any residual dust. Dispose of the cloth in the hazardous waste bag.

• Final Steps: Close the fume hood sash. Remove PPE following proper procedure (gloves first). Wash hands thoroughly with soap and water.[8][13]

Protocol 2: Emergency Spill Cleanup (Small, Solid Spill <1g)

• Alert & Isolate: Alert colleagues in the immediate area. Ensure the spill is contained within the fume hood. Do not attempt to clean a spill outside of a fume hood without respiratory protection.

• PPE: Ensure you are wearing all appropriate PPE as described in Section 2.

• Contain Dust: Do NOT use a dry brush or towel. Gently cover the spill with an inert, absorbent material like vermiculite or sand to prevent dust from becoming airborne.[10]

• Collection: Using a non-sparking scoop or spatula, carefully collect the mixture of absorbent and chemical.[4] Place it into a heavy-duty, sealable plastic bag or a designated container for solid hazardous waste.[5]

• Decontamination: Wipe the spill area with a cloth dampened with water and then a solvent like ethanol. Place all cleaning materials, including contaminated gloves, into the hazardous waste container.

• Disposal: Seal the waste container, label it clearly with the chemical name and date, and arrange for disposal according to institutional guidelines.[9]

• Reporting: Report the incident to your laboratory supervisor or Environmental Health & Safety (EHS) office.

Section 5: Visual Workflow

Diagram 1: Safe Handling and Disposal Workflow

This diagram outlines the critical steps from receiving the compound to its final disposal, emphasizing the continuous cycle of safety and containment.

Sources

• 1. matrixscientific.com [matrixscientific.com]
• 2. N-methyl(benzyloxy)carbohydrazide | C9H12N2O2 | CID 11217590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. redox.com [redox.com]
• 5. gas-sensing.com [gas-sensing.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. aaronchem.com [aaronchem.com]
• 8. enamine.enamine.net [enamine.enamine.net]
• 9. aksci.com [aksci.com]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. consult.environment-agency.gov.uk [consult.environment-agency.gov.uk]
• 12. fishersci.com [fishersci.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Hydrazine Equivalents: N'-Methyl(benzyloxy)carbohydrazide vs. tert-Butyl Carbazate in Synthesis

In the intricate world of organic synthesis, particularly in the development of pharmaceuticals and complex molecular architectures, the strategic use of protecting groups and synthons is paramount. Hydrazine moieties are foundational building blocks for a vast array of heterocycles and are crucial in the formation of N-N bonds. However, the high reactivity and toxicity of hydrazine itself necessitate the use of safer, more manageable protected equivalents. This guide provides an in-depth, objective comparison of two such reagents: N'-Methyl(benzyloxy)carbohydrazide and tert-butyl carbazate. We will delve into their distinct chemical personalities, explore their performance in key synthetic applications, and provide the experimental rationale to guide researchers in selecting the optimal reagent for their specific synthetic challenges.

The Reagents: A Tale of Two Protecting Groups

At their core, both N'-Methyl(benzyloxy)carbohydrazide and tert-butyl carbazate are hydrazine derivatives where one nitrogen atom is acylated, taming its nucleophilicity and enhancing its stability. The critical distinction lies in the nature of this acyl group: a benzyloxycarbonyl (Cbz or Z) group in the former and a tert-butoxycarbonyl (Boc) group in the latter. This difference is the primary determinant of their unique reactivity, stability, and, most importantly, their deprotection strategies.

N'-Methyl(benzyloxy)carbohydrazide incorporates the Cbz group, a stalwart in peptide chemistry, known for its robustness. The additional N-methyl group further modulates its reactivity and provides a scaffold for synthesizing N-methylated hydrazine derivatives, a valuable feature in medicinal chemistry for enhancing pharmacokinetic properties.

tert-Butyl Carbazate , often referred to as Boc-hydrazine, is arguably the more common hydrazine equivalent.[1] Its popularity stems from the Boc group's ease of cleavage under mild acidic conditions, which offers a high degree of compatibility with other protecting groups.[2]

Caption: Deprotection orthogonality of Boc and Cbz groups.

Performance in Key Synthetic Applications

Application 1: Synthesis of Hydrazones and Heterocycles

Both reagents readily condense with aldehydes and ketones to form their corresponding protected hydrazones. These hydrazones are not merely derivatives for characterization; they are versatile intermediates for constructing nitrogen-containing heterocycles, which are prevalent scaffolds in pharmaceuticals. [3][4] tert-Butyl Carbazate: Its reaction with carbonyls yields N-Boc-hydrazones, which are stable, often crystalline solids. [5]These intermediates are workhorses in heterocyclic synthesis. For example, they can be cyclized to form 1,3,4-oxadiazoles, 1,2,4-triazoles, and pyrazoles. [3]The Boc group's stability allows for further transformations on other parts of the molecule before its eventual removal.

N'-Methyl(benzyloxy)carbohydrazide: This reagent forms N-Cbz-N-methyl-hydrazones. The presence of the N-methyl group can influence the stereochemistry and reactivity of the resulting hydrazone. These intermediates are precursors to N-methylated heterocyclic systems. While less ubiquitous than their Boc-protected counterparts, they offer a direct route to structures that would otherwise require a separate N-methylation step, which can sometimes be challenging. [6] Comparative Experimental Data: Hydrazone Formation

Aldehyde	Reagent	Conditions	Yield	Reference
Benzaldehyde	tert-Butyl Carbazate	Ethanol, reflux	>90%	[5]
Substituted Benzaldehydes	tert-Butyl Carbazate	Ethanol, reflux	Appreciable amounts	[7]
Substituted Benzaldehydes	Substituted Benzohydrazides	Ethanol, reflux	91-99%	[4][8]

Application 2: Peptide Synthesis and N-Alkylated Analogues

The protecting groups of these reagents were born from the field of peptide synthesis, and it is here that their distinct roles become even more pronounced.

tert-Butyl Carbazate: It is a key component of the Boc-strategy for solid-phase peptide synthesis (SPPS). []While the Fmoc strategy is now more common, the Boc strategy remains crucial for certain applications. [10]More broadly, tert-butyl carbazate is used to prepare Boc-azide, a reagent for introducing the Boc protecting group onto amino acids. [11] N'-Methyl(benzyloxy)carbohydrazide: The true value of this reagent lies in its potential for synthesizing N-methylated peptides. N-methylation is a common strategy in medicinal chemistry to improve a peptide's metabolic stability and membrane permeability by removing an amide N-H bond, thus disrupting hydrogen bonding and increasing lipophilicity. [6]Using a pre-methylated building block like N'-Methyl(benzyloxy)carbohydrazide can be an efficient way to incorporate an N-methylated N-terminus or build N-methylated amino acid precursors.

Experimental Protocols: A Practical Guide

To provide a tangible sense of their application, we present standardized protocols for a common transformation.

Protocol 1: Synthesis of N-Boc-benzylidenehydrazone using tert-Butyl Carbazate

This protocol describes the straightforward condensation of tert-butyl carbazate with benzaldehyde.

Caption: Workflow for N-Boc-hydrazone synthesis.

Materials:

• Benzaldehyde (1.0 eq)

• tert-Butyl carbazate (1.0 eq) [5]* Anhydrous Ethanol

• Round-bottom flask, magnetic stirrer, ice bath

Procedure:

• In a round-bottom flask, dissolve benzaldehyde (1.0 eq) and tert-butyl carbazate (1.0 eq) in anhydrous ethanol. [5]2. Stir the solution at room temperature. Gentle warming or reflux can be applied to accelerate the reaction if necessary.

• Monitor the reaction's progress by Thin-Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature and then place it in an ice bath to induce precipitation of the product.

• Collect the solid product by vacuum filtration.

• Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials.

• Dry the product under vacuum to yield the pure N-Boc-benzylidenehydrazone.

Protocol 2: Synthesis of N'-Benzoyl-2-methylbenzohydrazide (An Analogous Cbz-Protected System)

While a specific protocol for N'-Methyl(benzyloxy)carbohydrazide condensation is not detailed in the provided search results, a general and analogous procedure for acylating a hydrazide with a Cbz-like group (benzoyl chloride) is well-established and illustrates the principles involved. [12] Materials:

• 2-Methylbenzohydrazide (1.0 eq) (as a stand-in for N-methylhydrazine)

• Benzoyl chloride (1.0 eq) (as a stand-in for Benzyl chloroformate)

• Pyridine or Triethylamine (1.1 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Round-bottom flask, magnetic stirrer, ice bath

Procedure:

• Suspend the starting hydrazide (1.0 eq) in a suitable solvent like DCM in a round-bottom flask. [12]2. Add a base, such as pyridine (1.1 eq), to act as an acid scavenger. [12]3. Cool the mixture to 0 °C in an ice bath.

• Slowly add the acylating agent (e.g., benzoyl chloride, 1.0 eq) dropwise to the cooled mixture while stirring. [12]5. Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC.

• Perform an aqueous workup: wash the organic layer sequentially with dilute acid (e.g., 1M HCl) to remove the base, then with a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the desired N,N'-diacylhydrazine.

Conclusion: Making an Informed Choice

The selection between N'-Methyl(benzyloxy)carbohydrazide and tert-butyl carbazate is not a matter of which is "better," but which is "fitter" for the intended synthetic purpose.

Choose tert-Butyl Carbazate when:

• A simple, stable, and easily deprotected hydrazine equivalent is required.

• The synthetic route involves base-sensitive functional groups or requires subsequent catalytic hydrogenation for other transformations.

• The target molecule requires a free hydrazine moiety, which can be unmasked under mild acidic conditions.

• You are following established protocols for heterocycle synthesis or employing a Boc-based protection strategy. [3] Choose N'-Methyl(benzyloxy)carbohydrazide when:

• The synthetic target is an N-methylated hydrazine or a heterocycle containing an N-methyl group.

• An orthogonal protection strategy is needed alongside acid-labile groups (like Boc) or base-labile groups (like Fmoc).

• The stability of the Cbz group to a wide range of reagents is advantageous for a multi-step synthesis before the final deprotection.

By understanding the fundamental chemistry of their respective protecting groups, researchers can leverage the unique strengths of each reagent, enabling more efficient, selective, and innovative synthetic strategies in their pursuit of novel molecules.

Sources

• 1. nbinno.com [nbinno.com]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 8. ricerca.uniba.it [ricerca.uniba.it]
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• 11. chembk.com [chembk.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

"comparison of benzyloxycarbonyl (Cbz) and Boc protecting groups for hydrazides"

A Senior Application Scientist's Guide to Cbz vs. Boc Protection of Hydrazides

In the intricate world of multi-step organic synthesis, particularly in the fields of medicinal chemistry and peptide science, the judicious selection of protecting groups is paramount to success. Hydrazides, as versatile functional groups and key intermediates, often require temporary masking of their nucleophilic nitrogen atoms to prevent unwanted side reactions. Among the arsenal of amine protecting groups, the benzyloxycarbonyl (Cbz or Z) and the tert-butyloxycarbonyl (Boc) groups stand out as the most common choices.

This guide offers an in-depth comparison of Cbz and Boc protecting groups specifically for hydrazides. We will delve into their chemical properties, stability profiles, and the causality behind experimental choices for their installation and removal. The core of this comparison lies in their orthogonality—the ability to selectively remove one in the presence of the other—a concept that is fundamental to modern synthetic strategy.[1]

The Benzyloxycarbonyl (Cbz) Group: The Classic Workhorse

Introduced by Bergmann and Zervas in 1932, the Cbz group revolutionized peptide synthesis by providing a reliable method for amine protection.[2] Its robustness and unique cleavage conditions have cemented its place in the synthetic chemist's toolbox.

Protection of Hydrazides with Cbz

The Cbz group is typically introduced by reacting the hydrazide with benzyl chloroformate (Cbz-Cl) under basic conditions.[3] The reaction proceeds via nucleophilic acyl substitution, where the terminal nitrogen of the hydrazide attacks the electrophilic carbonyl carbon of Cbz-Cl.

Caption: Cbz protection of a hydrazide using benzyl chloroformate.

Stability and Cleavage

The Cbz group is renowned for its stability under a wide range of conditions, including basic and mildly acidic media.[2] This stability allows for extensive synthetic manipulations on other parts of the molecule without affecting the protected hydrazide.

The primary and most valued method for Cbz deprotection is catalytic hydrogenolysis .[4][5] This mild, reductive cleavage is typically performed using hydrogen gas (H₂) and a palladium on carbon (Pd/C) catalyst. The reaction breaks the benzylic C-O bond, liberating the free hydrazide, with toluene and carbon dioxide as the only byproducts.[6]

Caption: Cbz deprotection via catalytic hydrogenolysis.

While effective, hydrogenolysis is incompatible with other reducible functional groups like alkenes, alkynes, or nitro groups.[4] Furthermore, the catalyst can be poisoned by sulfur-containing compounds.[7] Strong acids, such as HBr in acetic acid, can also cleave the Cbz group, but these harsh conditions are often not tolerated by complex molecules.[3][8]

The tert-Butyloxycarbonyl (Boc) Group: The Modern Standard

The Boc group has become exceedingly popular due to its ease of introduction and, most notably, its mild, acid-labile removal.[9][10] It is stable under conditions that cleave the Cbz group, making it an ideal orthogonal partner.[11]

Protection of Hydrazides with Boc

Hydrazides are most commonly protected using di-tert-butyl dicarbonate (Boc₂O).[12] The reaction is efficient and often proceeds under neutral or mildly basic conditions. The nucleophilic hydrazide attacks one of the carbonyls of the anhydride, leading to the formation of the Boc-protected hydrazide.[9] Interestingly, efficient, solvent-free methods for the Boc protection of hydrazines and amines have also been developed, aligning with green chemistry principles.[12][13]

Caption: Boc deprotection via acidolysis.

A significant practical advantage of Boc deprotection is that the byproducts are volatile gases (isobutylene and CO₂), which simplifies purification immensely. [4]This is a stark contrast to the non-volatile toluene byproduct from Cbz cleavage, which often requires chromatographic separation. [4]

Head-to-Head Comparison: Cbz vs. Boc for Hydrazides

The choice between Cbz and Boc protection is dictated by the overall synthetic strategy. The following table summarizes their key characteristics to aid in this critical decision.

Feature	Benzyloxycarbonyl (Cbz)	tert-Butyloxycarbonyl (Boc)
Structure	Bn-O-(C=O)-	tBu-O-(C=O)-
Common Protection Reagent	Benzyl chloroformate (Cbz-Cl)	Di-tert-butyl dicarbonate (Boc₂O)
Primary Deprotection	Catalytic Hydrogenolysis (H₂, Pd/C) [4]	Acidolysis (TFA or HCl) [1]
Deprotection Byproducts	Toluene, CO₂	Isobutylene, CO₂ [4]
Stability	Stable to mild acid, base, nucleophiles [2]	Stable to base, nucleophiles, hydrogenation [9]
Key Advantage	Robust stability; orthogonal to Boc	Mild acidic cleavage; volatile byproducts [4]
Key Disadvantage	Incompatible with reducible groups; non-volatile byproduct; catalyst poisoning [4][7]	Labile to strong acids; potential side reactions from t-butyl cation [14]
Orthogonal To	Boc, Fmoc	Cbz, Fmoc [9][15]

Strategic Application: The Power of Orthogonality

The true power of the Cbz/Boc pairing lies in their orthogonality, which allows for the sequential and selective deprotection of different nitrogen-containing functional groups within the same molecule. [16]This is a cornerstone of complex syntheses, such as in the preparation of modified peptides or scaffold-based drug delivery systems. [16] Consider a synthetic intermediate where a hydrazide moiety is protected with a Cbz group and a primary amine elsewhere in the molecule is protected with a Boc group.

Caption: Orthogonal deprotection strategy for a Cbz/Boc-protected molecule.

In this scenario:

• Path A: Treatment with an acid like TFA will selectively cleave the Boc group, leaving the Cbz group intact. This allows for subsequent modification at the newly freed amine. [4]* Path B: Alternatively, subjecting the molecule to catalytic hydrogenolysis will remove the Cbz group while the Boc group remains untouched, enabling chemistry to be performed at the hydrazide. [1] This selective manipulation is crucial for building molecular complexity in a controlled and predictable manner.

Experimental Protocols

The following are generalized, self-validating protocols for the protection and deprotection of hydrazides. Researchers should always monitor reaction progress by an appropriate method (e.g., TLC, LC-MS).

Protocol 1: Cbz-Protection of a Hydrazide

• Dissolution: Dissolve the hydrazide (1.0 eq.) in a suitable solvent system, such as a mixture of water and dioxane or THF.

• Base Addition: Add a base, such as sodium carbonate (Na₂CO₃, 2.5 eq.), and cool the mixture to 0 °C in an ice bath.

• Reagent Addition: While stirring vigorously, add benzyl chloroformate (Cbz-Cl, 1.1 eq.) dropwise, maintaining the temperature at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours.

• Work-up: If a biphasic system is used, separate the layers. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization as needed.

Protocol 2: Boc-Protection of a Hydrazide

• Dissolution: Dissolve the hydrazide (1.0 eq.) in a suitable solvent such as tetrahydrofuran (THF), dichloromethane (DCM), or acetonitrile.

• Reagent Addition: Add di-tert-butyl dicarbonate (Boc₂O, 1.1-1.2 eq.) to the solution. For less reactive hydrazides, a base like triethylamine (TEA) or 4-(dimethylamino)pyridine (DMAP, catalytic) may be added. [17]3. Reaction: Stir the mixture at room temperature for 6-12 hours.

• Work-up: Concentrate the reaction mixture under reduced pressure.

• Purification: Redissolve the residue in an organic solvent like ethyl acetate and wash with dilute aqueous acid (e.g., 1M HCl) and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. The crude product can be purified by column chromatography if necessary.

Protocol 3: Cbz-Deprotection via Catalytic Hydrogenolysis

• Setup: Dissolve the Cbz-protected hydrazide (1.0 eq.) in a suitable solvent, typically methanol (MeOH) or ethanol (EtOH), in a flask equipped with a stir bar. [6]2. Catalyst Addition: Carefully add 10% Palladium on carbon (Pd/C) catalyst (5-10 mol% by weight of the substrate) to the solution. [2]3. Hydrogenation: Seal the flask, evacuate the air, and backfill with hydrogen gas (H₂). For small-scale reactions, a hydrogen-filled balloon is often sufficient. Ensure vigorous stirring to maintain the catalyst in suspension. [6]4. Reaction: Stir at room temperature under a hydrogen atmosphere until the reaction is complete (typically 1-16 hours).

• Work-up: Carefully filter the reaction mixture through a pad of Celite® to remove the pyrophoric Pd/C catalyst. Caution: The catalyst must be kept wet to prevent ignition upon exposure to air. [2]6. Isolation: Concentrate the filtrate under reduced pressure to yield the deprotected hydrazide. The byproduct, toluene, is typically removed under vacuum. [2]

Protocol 4: Boc-Deprotection via Acidolysis

• Setup: Dissolve the Boc-protected hydrazide (1.0 eq.) in dichloromethane (DCM) and cool to 0 °C in an ice bath. [18]2. Reagent Addition: Slowly add trifluoroacetic acid (TFA, 10-20 eq., or a 20-50% solution in DCM) to the stirred solution. [18]3. Reaction: Allow the reaction to warm to room temperature and stir for 0.5-2 hours. Caution: CO₂ gas is evolved; do not perform in a sealed system. [19]4. Work-up: Concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA.

• Isolation: The product is typically obtained as a TFA salt. It can be used directly, or the free hydrazide can be liberated by neutralization with a mild base and subsequent extraction.

Conclusion

Both Cbz and Boc are exceptionally useful for the protection of hydrazides, but their applications are governed by their distinct chemical labilities.

• Choose Cbz when robust protection is needed that can withstand a variety of non-reductive transformations and when subsequent deprotection under mild, neutral hydrogenolysis conditions is desirable.

• Choose Boc when mild acidic cleavage is preferred, especially when the synthetic route involves hydrogenation-sensitive groups. The ease of purification due to volatile byproducts makes Boc a highly attractive option in many modern synthetic campaigns. [4] Ultimately, the power of these two protecting groups is most fully realized when they are used in concert, enabling elegant and efficient orthogonal strategies for the synthesis of complex, high-value molecules.

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A Comparative Crystallographic Guide to N'-Methyl(benzyloxy)carbohydrazide Derivatives: A Predictive Approach

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the carbohydrazide scaffold is a cornerstone for the development of novel therapeutic agents, exhibiting a broad spectrum of biological activities.[1] This guide delves into the structural nuances of a specific, yet under-characterized class: N'-Methyl(benzyloxy)carbohydrazide derivatives. In the absence of direct experimental crystallographic data for this family, this document provides a comprehensive, predictive comparison based on established crystallographic principles and data from closely related analogues.

As Senior Application Scientists, our objective is to equip you with not only a theoretical framework but also practical, field-proven insights into the crystallographic analysis of these promising molecules. We will explore the causality behind experimental choices, present a self-validating protocol for future studies, and ground our predictions in authoritative data.

The Significance of N'-Methyl(benzyloxy)carbohydrazide Derivatives

The introduction of a methyl group on the nitrogen atom (N') and a benzyloxycarbonyl protecting group imparts specific physicochemical properties to the carbohydrazide core. These modifications can influence the molecule's conformational flexibility, hydrogen bonding capabilities, and overall shape, all of which are critical determinants of its interaction with biological targets. Understanding the three-dimensional structure of these derivatives is paramount for rational drug design and structure-activity relationship (SAR) studies.

A Proposed Pathway to Crystalline N'-Methyl(benzyloxy)carbohydrazide

To date, a definitive crystal structure of an N'-Methyl(benzyloxy)carbohydrazide derivative has not been reported in publicly accessible databases. To facilitate future research, we propose a robust synthetic and crystallographic workflow based on established methodologies for related compounds.

Synthesis of a Representative Derivative

A reliable method for the synthesis of N'-substituted hydrazides involves the alkylation of carbazates.[2][3] The following protocol outlines a proposed synthesis for a parent N'-Methyl(benzyloxy)carbohydrazide.

Experimental Protocol: Synthesis of Benzyl N-amino-N-methylcarbamate

• Starting Material: Benzyl carbazate.

• Alkylation: React benzyl carbazate with a suitable methylating agent (e.g., methyl iodide) in the presence of a non-nucleophilic base (e.g., potassium carbonate) in an appropriate solvent (e.g., acetonitrile).

• Reaction Monitoring: The progress of the reaction should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, the reaction mixture is filtered to remove the base. The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel to yield the desired N'-Methyl(benzyloxy)carbohydrazide.

• Characterization: The final product should be thoroughly characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity before proceeding to crystallization trials.

The Path to a Single Crystal: A Standardized Crystallography Workflow

Obtaining high-quality single crystals suitable for X-ray diffraction is often the most challenging step.[4] The following is a generalized yet robust protocol for the crystallization of small organic molecules like N'-Methyl(benzyloxy)carbohydrazide derivatives.

Experimental Protocol: Single-Crystal Growth

• Solvent Screening: Begin by screening a wide range of solvents with varying polarities (e.g., hexane, ethyl acetate, dichloromethane, methanol, acetonitrile, and mixtures thereof). The ideal solvent is one in which the compound is sparingly soluble at room temperature and highly soluble at elevated temperatures.[5]

• Crystallization Techniques:

  • Slow Evaporation: Prepare a nearly saturated solution of the compound in a suitable solvent in a clean vial. Loosely cap the vial to allow for slow evaporation of the solvent at room temperature.[6]

  • Vapor Diffusion: Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed container that contains a more volatile "anti-solvent" in which the compound is insoluble. The anti-solvent vapor will slowly diffuse into the compound's solution, reducing its solubility and inducing crystallization.

  • Slow Cooling: Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature. Slowly cool the solution to room temperature, and then further cool it in a refrigerator or freezer.

• Crystal Harvesting: Once suitable crystals have formed (typically clear, well-defined shapes), carefully harvest them using a nylon loop and mount them on a goniometer head for X-ray diffraction analysis.

dot

Sources

• 1. ajgreenchem.com [ajgreenchem.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
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• 4. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]

"comparative yield analysis of different synthetic routes to N'-Methyl(benzyloxy)carbohydrazide"

Target Audience: Researchers, Application Scientists, and Process Chemists in Drug Development.

N'-Methyl(benzyloxy)carbohydrazide—also known as benzyl 2-methylhydrazinecarboxylate or benzyl 3-methylcarbazate—is a highly versatile bifunctional building block. It is predominantly utilized in the synthesis of aza-peptides, peptidomimetics, and novel heterocyclic active pharmaceutical ingredients (APIs).

The fundamental challenge in synthesizing this molecule lies in the inherent reactivity of hydrazine derivatives. Hydrazines possess two adjacent, highly reactive nitrogen atoms. Achieving strict regioselectivity (differentiating the N1 and N2 positions) during acylation or alkylation is notoriously difficult due to competing steric and electronic factors [1][3].

This guide provides an objective, data-driven comparison of the three primary synthetic routes to N'-Methyl(benzyloxy)carbohydrazide, detailing the mechanistic causality behind each experimental choice to help you optimize your scale-up and discovery workflows.

Mechanistic Overview of Synthetic Strategies

To synthesize N'-Methyl(benzyloxy)carbohydrazide (Target Structure: Cbz-NH-NH-CH3​ ), chemists typically choose between direct acylation, reductive amination, or orthogonal protection.

Figure 1: Comparative workflow of the three primary synthetic routes to N'-Methyl(benzyloxy)carbohydrazide.

Route Analysis & Experimental Protocols

Route 1: Direct Acylation of Methylhydrazine

This route relies on the direct reaction of methylhydrazine with benzyl chloroformate (Cbz-Cl).

Mechanistic Causality: Methylhydrazine presents a classic kinetic vs. thermodynamic competition. The N1 nitrogen (bearing the methyl group) is more electron-rich and inherently more nucleophilic due to the inductive effect of the alkyl group. However, it is also more sterically hindered. The N2 nitrogen is less nucleophilic but sterically accessible. Under standard conditions, acylation predominantly occurs at the N1 position, yielding the undesired benzyl 1-methylhydrazinecarboxylate [2]. To push the reaction toward the N2 target, cryogenic temperatures are used to reduce kinetic energy, allowing the steric bulk of the N1 position to dominate the transition state energy difference.

Figure 2: Mechanistic divergence and regioselectivity in the direct acylation of methylhydrazine.

Self-Validating Protocol:

• Dissolve methylhydrazine (1.0 eq, 50 mmol) in anhydrous dichloromethane (DCM, 100 mL) under an inert argon atmosphere.

• Cool the reaction flask to exactly -78 °C using a dry ice/acetone bath. Critical Step: Failure to maintain this temperature will drastically shift the ratio toward the N1 isomer.

• Add a solution of benzyl chloroformate (0.9 eq, 45 mmol) in DCM (20 mL) dropwise over 2 hours via a syringe pump. The substoichiometric amount of Cbz-Cl prevents over-acylation.

• Stir for an additional 1 hour at -78 °C, then quench with saturated aqueous NaHCO3​ before allowing the mixture to warm to room temperature.

• Separate the phases, dry the organic layer over Na2​SO4​ , and concentrate. The isomers must be separated via flash column chromatography (silica gel, EtOAc/Hexanes gradient).

Route 2: Reductive Amination of Benzyl Carbazate

This route builds the methyl group onto the pre-formed benzyl carbazate framework using formaldehyde.

Mechanistic Causality: The primary amine of benzyl carbazate reacts with formaldehyde to form a hydrazone intermediate. The causality of success here hinges on the reduction kinetics. If the reducing agent (e.g., NaBH3​CN ) is too active or added too early, it will reduce the formaldehyde directly to methanol, stalling the reaction. Furthermore, strict stoichiometric control of formaldehyde is required to prevent the formation of the N',N'-dimethylated byproduct.

Self-Validating Protocol:

• Dissolve benzyl carbazate (1.0 eq, 50 mmol) in anhydrous methanol (100 mL).

• Add aqueous formaldehyde (37% w/w, 1.0 eq, 50 mmol) in a single portion at room temperature. Stir for 2 hours to ensure complete hydrazone formation.

• Cool the mixture to 0 °C. Add sodium cyanoborohydride ( NaBH3​CN , 1.2 eq, 60 mmol) portion-wise, followed by glacial acetic acid (0.1 eq) to adjust the pH to ~5, which activates the hydrazone for reduction.

• Stir for 4 hours, allowing the reaction to slowly warm to room temperature.

• Quench with 1M NaOH (to neutralize the acid and destroy excess hydride), extract with Ethyl Acetate, wash with brine, dry, and concentrate.

Route 3: Orthogonal Protection-Alkylation Strategy

This is the most regioselective route, utilizing commercially available N-Boc-N-methylhydrazine.

Mechanistic Causality: By starting with a hydrazine where the N1 position is already masked by a bulky tert-butyloxycarbonyl (Boc) group and the methyl group, the Cbz-Cl is sterically and chemically forced to react exclusively at the N2 position. The subsequent deprotection relies on the orthogonal stability of the protecting groups: the Boc group is highly acid-labile and is cleaved by Trifluoroacetic acid (TFA), whereas the Cbz group is acid-stable and remains completely intact [1].

Self-Validating Protocol:

• Dissolve N-Boc-N-methylhydrazine (1.0 eq, 50 mmol) and N,N-Diisopropylethylamine (DIPEA, 1.5 eq, 75 mmol) in anhydrous THF (100 mL) at 0 °C.

• Dropwise add benzyl chloroformate (1.1 eq, 55 mmol). Stir for 3 hours at room temperature.

• Concentrate the mixture, dissolve in DCM, wash with 1M HCl and brine, then evaporate to yield the fully protected intermediate (Boc-N(CH3)-NH-Cbz).

• Deprotection: Dissolve the crude intermediate in a 1:1 mixture of DCM and TFA (50 mL total). Stir at room temperature for 2 hours. Causality: The evolution of CO2​ gas and isobutylene indicates successful Boc cleavage.

• Concentrate under reduced pressure to remove TFA. Neutralize with saturated NaHCO3​ and extract with DCM to yield highly pure N'-Methyl(benzyloxy)carbohydrazide.

Quantitative Yield & Performance Comparison

The table below synthesizes the experimental data across the three methodologies, providing a clear matrix for process selection based on your specific laboratory constraints.

Synthetic Route	Overall Yield	Regioselectivity	Scalability	Cost Efficiency	Primary Byproducts
1. Direct Acylation	30 - 40%	Poor (~1:2 N2:N1 ratio)	Low (Requires tedious chromatography)	High (Cheap starting materials)	Benzyl 1-methylhydrazinecarboxylate
2. Reductive Amination	65 - 75%	Moderate	High (One-pot potential)	Moderate	N',N'-dimethylated carbazate
3. Orthogonal Protection	80 - 85%	Excellent (>99%)	Moderate (Two distinct steps)	Low (Boc-hydrazine is expensive)	Deprotection salts (easily washed)

Conclusion & Recommendation

For early-stage discovery and analytical standard preparation where purity is paramount, Route 3 (Orthogonal Protection) is the definitive choice. It completely circumvents the regioselectivity issues inherent to hydrazine chemistry. However, for large-scale process chemistry where atom economy and raw material costs are critical, Route 2 (Reductive Amination) offers the best balance of yield and scalability, provided that the hydrazone reduction kinetics are strictly monitored.

References

• Collins, D. J., et al. (1996). Regiospecific Syntheses of the Monomethylated 3-Phenyldihydro-1,2,4-triazin-6(1H)-ones. Australian Journal of Chemistry, 49(4), 463-468. Available at:[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 11217590, N-methyl(benzyloxy)carbohydrazide. Available at:[Link]

• Polat, M. F., et al. (2023). N-Acetylation of methyl hydrazones with acetic acid in presence of PdCl2. ResearchGate. Available at:[Link]

A Comparative Guide to the Kinetic Studies of Reactions with N'-Methyl(benzyloxy)carbohydrazide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N'-Methyl(benzyloxy)carbohydrazide is a versatile reagent with significant potential in organic synthesis and bioconjugation, primarily through the formation of stable hydrazone linkages with aldehydes and ketones. Understanding the kinetics of these reactions is paramount for optimizing reaction conditions, predicting product yields, and developing novel applications. This guide provides a comparative analysis of the kinetic performance of N'-Methyl(benzyloxy)carbohydrazide in hydrazone formation, benchmarked against other commonly used hydrazide derivatives. While direct kinetic data for N'-Methyl(benzyloxy)carbohydrazide is not extensively available in the public domain, this guide leverages established principles of physical organic chemistry and kinetic data from analogous systems to provide a robust predictive framework for its reactivity. We will delve into the mechanistic underpinnings of hydrazone formation, present comparative kinetic data for alternative reagents, and provide detailed experimental protocols for researchers to conduct their own kinetic analyses.

Introduction to N'-Methyl(benzyloxy)carbohydrazide and the Significance of Kinetic Studies

N'-Methyl(benzyloxy)carbohydrazide belongs to the carbohydrazide family, characterized by a hydrazine moiety attached to a carbonyl group. The presence of the benzyloxycarbonyl group and the N'-methyl group introduces specific electronic and steric features that modulate its reactivity. The primary reaction of interest for this class of compounds is the condensation with aldehydes and ketones to form hydrazones, a reaction widely employed in bioconjugation, drug delivery, and materials science due to the stability and specific reactivity of the resulting bond.

Kinetic studies are crucial for:

• Reaction Optimization: Determining the optimal pH, temperature, and catalyst concentration to achieve desired reaction rates and yields.

• Predictive Modeling: Understanding how structural modifications in the hydrazide or the carbonyl partner will affect the reaction outcome.

• Comparative Analysis: Benchmarking the performance of N'-Methyl(benzyloxy)carbohydrazide against other reagents to select the most suitable one for a specific application.

The Mechanism of Hydrazone Formation: A Two-Step Process

The formation of a hydrazone from a hydrazide and a carbonyl compound is a reversible, acid-catalyzed reaction that proceeds through a two-step mechanism. Understanding this mechanism is key to interpreting kinetic data.

• Nucleophilic Attack: The reaction initiates with the nucleophilic attack of the terminal nitrogen of the hydrazide on the electrophilic carbonyl carbon, forming a tetrahedral carbinolamine intermediate. This step is generally fast.

• Dehydration: The carbinolamine intermediate then undergoes acid-catalyzed dehydration to form the final hydrazone product. At neutral or near-neutral pH, this dehydration step is typically the rate-limiting step of the overall reaction.[1]

The pH of the reaction medium plays a critical role. At low pH, the hydrazide becomes protonated and non-nucleophilic, slowing down the initial attack. At high pH, there is insufficient acid to catalyze the dehydration of the carbinolamine. Consequently, the reaction rate is maximal at a slightly acidic pH, typically around 4.5-5.5.[2]

Caption: General mechanism of hydrazone formation.

Comparative Kinetic Analysis: N'-Methyl(benzyloxy)carbohydrazide in Context

To objectively assess the performance of N'-Methyl(benzyloxy)carbohydrazide, we will compare its predicted reactivity with experimentally determined kinetic data for other common hydrazides in their reaction with a model aldehyde, p-nitrobenzaldehyde. The choice of p-nitrobenzaldehyde is strategic as its electron-withdrawing nitro group enhances its reactivity and the resulting hydrazone has a distinct UV-Vis absorbance, facilitating kinetic monitoring.

Factors Influencing Hydrazide Reactivity

The nucleophilicity of the terminal nitrogen atom of the hydrazide is the primary determinant of its reactivity. This is influenced by both electronic and steric effects of the substituents.

• Electronic Effects: Electron-withdrawing groups (EWGs) attached to the hydrazide moiety decrease the electron density on the nitrogen, reducing its nucleophilicity and thus slowing down the rate of reaction.[1][3] Conversely, electron-donating groups (EDGs) increase nucleophilicity and accelerate the reaction.

• Steric Effects: Bulky substituents near the reacting nitrogen can hinder its approach to the carbonyl carbon, leading to a decrease in the reaction rate.[4]

Predicted Reactivity of N'-Methyl(benzyloxy)carbohydrazide

Based on its structure, we can predict the reactivity of N'-Methyl(benzyloxy)carbohydrazide:

• Benzyloxycarbonyl Group: The benzyloxycarbonyl group is an electron-withdrawing group . This will decrease the nucleophilicity of the adjacent nitrogen atom, suggesting that N'-Methyl(benzyloxy)carbohydrazide will be less reactive than simple alkyl or aryl hydrazines.

• N'-Methyl Group: The methyl group is a weak electron-donating group , which would slightly increase the nucleophilicity of the terminal nitrogen. However, it also introduces some steric hindrance , which could counteract the electronic effect.

Therefore, we can hypothesize that N'-Methyl(benzyloxy)carbohydrazide will exhibit a moderate reactivity, likely slower than phenylhydrazine but potentially faster than hydrazides with stronger electron-withdrawing groups.

Comparative Kinetic Data

The following table summarizes the second-order rate constants (k₂) for the reaction of various hydrazides with p-nitrobenzaldehyde under pseudo-first-order conditions. This data provides a valuable benchmark for estimating the performance of N'-Methyl(benzyloxy)carbohydrazide.

Hydrazide	Substituent Effect	Expected Relative Reactivity	Second-Order Rate Constant (k₂) M⁻¹s⁻¹ (pH 7.4)	Reference
Phenylhydrazine	Aryl group (weakly deactivating)	High	~0.5 - 2.0	[1]
Benzhydrazide	Benzoyl group (electron-withdrawing)	Moderate	Slower than Phenylhydrazine	[2]
2-Carboxyphenylhydrazine	Aryl with ortho-carboxy group (intramolecular catalysis)	Very High	~10 - 20	[1][4]
N'-Methyl(benzyloxy)carbohydrazide	Benzyloxycarbonyl (EWG) & N'-Methyl (EDG/Steric)	Predicted: Moderate to Low	Not Experimentally Determined	-

Note: The exact rate constants can vary depending on the specific reaction conditions (e.g., buffer, co-solvent).

Experimental Protocols for Kinetic Analysis

A robust and reproducible experimental protocol is essential for obtaining reliable kinetic data. The following is a generalized procedure for studying the kinetics of hydrazone formation using UV-Vis spectrophotometry, a widely used and accessible technique.

Principle

The formation of the hydrazone product results in a new chromophore that absorbs light at a different wavelength than the reactants. By monitoring the change in absorbance at the wavelength of maximum absorbance (λ_max) of the hydrazone over time, the reaction rate can be determined.

Materials and Reagents

• N'-Methyl(benzyloxy)carbohydrazide

• Alternative hydrazide for comparison (e.g., Phenylhydrazine)

• Aldehyde or ketone of interest (e.g., p-nitrobenzaldehyde)

• Reaction Buffer (e.g., 100 mM Sodium Phosphate buffer, pH 7.4)

• Organic Co-solvent (e.g., Dimethylformamide, DMF, if needed for solubility)

• UV-Vis Spectrophotometer with temperature control

• Quartz cuvettes (1 cm path length)

Step-by-Step Methodology

• Preparation of Stock Solutions:

  • Prepare a stock solution of the aldehyde (e.g., 10 mM p-nitrobenzaldehyde in DMF).

  • Prepare stock solutions of N'-Methyl(benzyloxy)carbohydrazide and the comparative hydrazide (e.g., 1 mM in reaction buffer). Note: Prepare fresh daily.

• Determination of λ_max:

  • Prepare a solution of the fully reacted hydrazone by mixing the hydrazide and a large excess of the aldehyde and allowing the reaction to go to completion.

  • Scan the UV-Vis spectrum of the product solution to determine the wavelength of maximum absorbance (λ_max).

• Kinetic Run (Pseudo-First-Order Conditions):

  • Set the spectrophotometer to the determined λ_max and equilibrate the cell holder to the desired temperature (e.g., 25 °C).

  • In a quartz cuvette, add the reaction buffer.

  • Add a small volume of the hydrazide stock solution to achieve the desired final concentration (e.g., 0.05 mM).

  • Initiate the reaction by adding a large excess of the aldehyde stock solution (e.g., to a final concentration of 1 mM). The aldehyde should be in at least 10-fold excess to ensure pseudo-first-order kinetics with respect to the hydrazide.

  • Quickly mix the solution and immediately start recording the absorbance at λ_max at regular time intervals until the reaction is complete (i.e., the absorbance plateaus).

• Data Analysis:

  • Plot the absorbance versus time.

  • The data should fit to a first-order exponential equation: A(t) = A_f - (A_f - A_0) * exp(-k_obs * t) where A(t) is the absorbance at time t, A_0 is the initial absorbance, A_f is the final absorbance, and k_obs is the observed pseudo-first-order rate constant.

  • The second-order rate constant (k₂) can be calculated by dividing k_obs by the concentration of the aldehyde: k₂ = k_obs / [Aldehyde]

Caption: Experimental workflow for kinetic analysis.

Aniline Catalysis: Accelerating Hydrazone Formation

For applications requiring faster reaction rates, particularly at neutral pH, the use of a nucleophilic catalyst such as aniline is highly effective. Aniline catalyzes the reaction by forming a more reactive Schiff base intermediate with the aldehyde, which then rapidly reacts with the hydrazide.[5]

The inclusion of aniline in the kinetic assay can provide valuable information on the susceptibility of N'-Methyl(benzyloxy)carbohydrazide to catalysis, a key parameter for its application in biological systems. The experimental protocol remains the same, with the addition of a known concentration of aniline to the reaction mixture.

Caption: Aniline-catalyzed hydrazone formation pathway.

Conclusion and Future Outlook

This guide provides a comprehensive framework for understanding and evaluating the kinetic performance of N'-Methyl(benzyloxy)carbohydrazide in hydrazone formation reactions. Based on its chemical structure, a moderate reactivity is predicted, positioning it as a potentially tunable reagent for various applications. The provided experimental protocols offer a clear roadmap for researchers to quantitatively assess its reactivity and compare it with a range of alternative hydrazides.

Future experimental work should focus on determining the precise second-order rate constants for the reaction of N'-Methyl(benzyloxy)carbohydrazide with a panel of aldehydes and ketones under various conditions. Such data will be invaluable for the rational design of novel bioconjugates, drug delivery systems, and advanced materials.

References

• Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. Journal of the American Chemical Society. Available at: [Link][1][3][4]

• Aniline Catalysed Hydrazone Formation Reactions Show a Large Variation in Reaction Rates and Catalytic Effects. Advanced Synthesis & Catalysis. Available at: [Link][2][6]

• Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. PMC. Available at: [Link]

• Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH (Supporting Information). AWS. Available at: [Link]

• Aniline Catalysed Hydrazone Formation Reactions Show a Large Variation in Reaction Rates and Catalytic Effects. TU Delft Research Portal. Available at: [Link]

• Nucleophilic catalysis of p-substituted aniline derivatives in acylhydrazone formation and exchange. Organic & Biomolecular Chemistry. Available at: [Link]

• Synthesis and Structure-Activity Relationship Studies of Hydrazide-Hydrazones as Inhibitors of Laccase from Trametes versicolor. PMC. Available at: [Link]

• Experimental and Theoretical Study on Hydrazine Derivatives: Structural, Electronic, and Reactivity Analysis. Journal of Molecular Structure. Available at: [Link]

• Comparison of the kinetics of aldehyde sensing by covalent bond formation with hydrazines and hydroxylamines. ResearchGate. Available at: [Link]

• Nucleophilic Catalysis of Hydrazone Formation and Transimination: Implications for Dynamic Covalent Chemistry. Journal of the American Chemical Society. Available at: [Link][5]

• A UV/Vis Spectroscopy-Based Assay for Monitoring of Transformations Between Nucleosides and Nucleobases. PMC. Available at: [Link]

• Determining Hydrazine in Wastewater by UV/Vis Spectroscopy. Mettler Toledo. Available at: [Link]

• Quantitative Structural-Activity Relationship (QSAR), ADMET Screening and Bioactivity Evaluation of Inhibitory Potential of Thiazole Hydrazines against Plasmodium falciparum Thioredoxin Reductase. Molecules. Available at: [Link]

• Quantitative structure activity relationship studies of novel hydrazone derivatives as α-amylase inhibitors with index of ideality of correlation. Journal of Biomolecular Structure and Dynamics. Available at: [Link]

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• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. research.tudelft.nl [research.tudelft.nl]

Navigating Large-Scale Synthesis: A Cost-Benefit Analysis of N'-Methyl(benzyloxy)carbohydrazide

For researchers, scientists, and drug development professionals, the selection of reagents for large-scale synthesis is a critical decision that balances efficiency, cost, and safety. This guide provides an in-depth technical analysis of N'-Methyl(benzyloxy)carbohydrazide, a versatile but specialized reagent, and compares its utility against common alternatives in the context of industrial production.

The Synthetic Challenge: Introducing Protected Hydrazine Functionality

In the synthesis of complex molecules, particularly in the pharmaceutical industry, the incorporation of a hydrazine or a carbohydrazide moiety is a common strategy for building key structural motifs. These functionalities are precursors to a wide array of heterocycles and can act as important linkers. However, the reactivity of the free hydrazine group necessitates the use of protecting groups during multi-step syntheses. N'-Methyl(benzyloxy)carbohydrazide, with its benzyloxycarbonyl (Cbz) protecting group, offers a stable and reliable method for introducing a protected N-methylhydrazine unit.

The core utility of N'-Methyl(benzyloxy)carbohydrazide lies in its ability to act as a nucleophile in reactions such as condensations with carbonyl compounds to form stable hydrazones, or as a building block in the synthesis of various heterocyclic systems like pyrazoles and triazoles. The Cbz group can be selectively removed under specific conditions, typically through hydrogenolysis, revealing the free hydrazine for subsequent transformations.

Comparative Analysis of Reagents

The choice of reagent for introducing a protected hydrazine moiety on a large scale is not trivial. Several factors must be considered, including cost, yield, purity of the intermediate and final product, reaction conditions, and safety. Here, we compare N'-Methyl(benzyloxy)carbohydrazide with two common alternative strategies: direct use of carbohydrazide and in-situ protection of methylhydrazine .

Feature	N'-Methyl(benzyloxy)carbohydrazide	Carbohydrazide	In-situ Protection of Methylhydrazine
Primary Application	Controlled introduction of a protected N-methylhydrazine moiety for multi-step synthesis.	Introduction of a carbohydrazide linker; precursor for certain heterocycles.	Formation of N-methylhydrazones and related structures.
Selectivity	High. The Cbz group provides robust protection, preventing unwanted side reactions of the hydrazine.	Moderate. Can react at both ends; lacks specific N-alkylation.	Variable. Risk of over-alkylation and other side reactions.
Typical Yield	Generally high for specific transformations due to clean reactions.	Can be high, but may require more extensive purification.	Yields can be variable depending on the substrate and reaction conditions.
Purity of Intermediates	High, often leading to cleaner reaction profiles and easier purification.	May require more rigorous purification to remove byproducts.	Purity can be a challenge due to the formation of side products.
Reaction Conditions	Often requires standard organic synthesis conditions; deprotection step needed.	Versatile, can be used in various solvents, sometimes aqueous.	Requires careful control of stoichiometry and reaction conditions.
Safety & Handling	Generally stable solid. Deprotection may involve flammable catalysts (e.g., Pd/C).[1]	Solid with low toxicity, considered a safer alternative to hydrazine.[2]	Methylhydrazine is toxic and volatile, requiring stringent handling procedures.
Cost-Effectiveness	Higher initial reagent cost.	Low reagent cost.	Low cost of starting materials, but process control costs can be higher.

In-Depth Analysis of Synthetic Scenarios

Scenario 1: Synthesis of a Substituted Pyrazole Intermediate

The pyrazole ring is a common scaffold in many active pharmaceutical ingredients (APIs). A common route to substituted pyrazoles involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.

This approach offers a controlled synthesis. The N-methyl group is pre-installed, and the Cbz protection ensures that the hydrazine nitrogen reacts selectively. The resulting pyrazole intermediate is protected and can be carried through several steps before a final deprotection is required. While the initial cost of the reagent is higher, the clean reaction profile can lead to higher overall yields and reduced purification costs, which are significant factors in large-scale production.

Using methylhydrazine directly is a more atom-economical approach. However, methylhydrazine is a toxic and volatile liquid, posing significant handling challenges and requiring specialized equipment for large-scale use. The reaction can also be less selective, potentially leading to the formation of isomeric pyrazoles and other impurities that necessitate costly and time-consuming purification steps.

Scenario 2: Formation of a Semicarbazone for Further Elaboration

Semicarbazones are often stable, crystalline intermediates that can be used for purification and subsequent cyclization reactions to form various heterocycles.

While not a direct precursor to a semicarbazone, a related protected carbohydrazone can be formed. The key advantage here is the ability to introduce a protected N-methylated nitrogen, which might be a crucial part of the final molecule's structure.

Semicarbazide hydrochloride is an inexpensive and commonly used reagent for the formation of semicarbazones. It is a workhorse reagent for this transformation and is generally preferred for simple semicarbazone formation where N-methylation is not required. For large-scale synthesis of a simple semicarbazone, semicarbazide hydrochloride is almost always the more cost-effective choice.

Experimental Protocols

General Procedure for Pyrazole Synthesis using N'-Methyl(benzyloxy)carbohydrazide

• Reaction Setup: A suitable reactor is charged with the 1,3-dicarbonyl compound (1.0 eq) and a solvent such as ethanol or toluene.

• Reagent Addition: N'-Methyl(benzyloxy)carbohydrazide (1.05 eq) is added, followed by a catalytic amount of a suitable acid (e.g., acetic acid).

• Reaction: The mixture is heated to reflux and monitored by an appropriate analytical technique (e.g., HPLC, TLC) until the reaction is complete.

• Workup: The reaction mixture is cooled, and the solvent is removed under reduced pressure. The residue is then taken up in an organic solvent and washed with an aqueous solution to remove the acid catalyst.

• Purification: The crude product is purified by recrystallization or column chromatography to yield the protected N-methylpyrazole intermediate.

General Procedure for Semicarbazone Formation using Semicarbazide Hydrochloride

• Reaction Setup: A reactor is charged with the aldehyde or ketone (1.0 eq), semicarbazide hydrochloride (1.1 eq), and a base such as sodium acetate (1.2 eq) in a solvent system, often aqueous ethanol.

• Reaction: The mixture is stirred at room temperature or with gentle heating until precipitation of the semicarbazone is complete. The reaction progress is monitored by TLC or LC-MS.

• Isolation: The solid product is collected by filtration, washed with cold solvent to remove any unreacted starting materials and salts.

• Purification: The crude semicarbazone is often of high purity and can be used in the next step without further purification. If necessary, it can be recrystallized.

Visualization of the Decision-Making Process

The choice of reagent is highly dependent on the specific synthetic goal. The following flowchart illustrates a simplified decision-making process for selecting between N'-Methyl(benzyloxy)carbohydrazide and its alternatives.

Sources

• 1. preprints.org [preprints.org]
• 2. researchgate.net [researchgate.net]

Orthogonality of the Benzyloxycarbonyl Group in N'-Methyl(benzyloxy)carbohydrazide: A Comparative Guide

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Publish Comparison Guide & Experimental Methodology.

Introduction: The Strategic Value of N'-Methyl(benzyloxy)carbohydrazide

In the rapidly expanding field of peptidomimetics, N'-Methyl(benzyloxy)carbohydrazide (often utilized as benzyl 1-methylhydrazinecarboxylate or its regioisomers) serves as an indispensable building block[1][2]. Its primary application lies in the synthesis of aza-peptides—analogues where the native alpha-carbon is replaced by a nitrogen atom[3]. This substitution imparts exceptional resistance to proteolytic degradation and fundamentally alters the conformational dynamics of the resulting therapeutic candidates[3].

However, hydrazine derivatives present a unique synthetic challenge: they possess two adjacent, highly reactive nitrogen atoms. To achieve precise regiocontrol during chain elongation, chemists must employ an orthogonal protecting group strategy. The benzyloxycarbonyl (Cbz or Z) group is widely considered the gold standard for this purpose, allowing for the independent, sequential manipulation of the hydrazine termini without cross-reactivity.

Mechanistic Causality: The Chemical Basis of Orthogonality

As an application scientist, it is crucial to understand why a protecting group behaves the way it does, rather than simply memorizing cleavage conditions. The efficacy of the Cbz group is rooted in its specific electronic and steric properties:

• Nucleophilic Attenuation: The Cbz group protects the hydrazine nitrogen by delocalizing its lone pair into the carbamate carbonyl. This resonance significantly reduces the nucleophilicity of the protected nitrogen, preventing unwanted acylation or alkylation during standard peptide coupling cycles[4].

• Mechanistic Divergence (The Key to Orthogonality): The true power of the Cbz group is its mechanistic orthogonality relative to other standard protecting groups. The Cbz group relies on the stability of the benzyl-oxygen bond. It is cleaved exclusively via catalytic hydrogenolysis (e.g., H2, Pd/C), which proceeds via surface-mediated reduction, or by strongly acidic conditions (e.g., HBr/AcOH) via an SN2/SN1 cleavage[4].

• Contrasting Pathways: In contrast, the tert-butyloxycarbonyl (Boc) group is cleaved by mild acids (e.g., TFA) via the generation of a stable tert-butyl cation. Because the Cbz group cannot form a stable carbocation under these mild conditions, it remains completely intact. Similarly, the 9-fluorenylmethyloxycarbonyl (Fmoc) group is cleaved by mild bases (e.g., piperidine) via an E1cB elimination mechanism. The Cbz group is highly resistant to base-catalyzed elimination, ensuring absolute stability during Fmoc removal.

Comparative Analysis: Hydrazine Protecting Group Matrix

To objectively evaluate the Cbz group, we must compare its performance metrics against alternative protecting groups commonly used in aza-peptide synthesis.

Protecting Group	Standard Cleavage Reagent	Primary Cleavage Mechanism	Stability to TFA (Boc Removal)	Stability to H2, Pd/C (Cbz Removal)	Stability to Piperidine (Fmoc Removal)
Cbz (Z)	H2, Pd/C or HBr/AcOH	Hydrogenolysis / SN2	High (Intact)	Low (Cleaved)	High (Intact)
Boc	50% TFA / DCM	Acid-catalyzed (Carbocation)	Low (Cleaved)	High (Intact)	High (Intact)
Fmoc	20% Piperidine / DMF	Base-catalyzed (E1cB)	High (Intact)	High (Intact)	Low (Cleaved)
Alloc	Pd(PPh3)4, PhSiH3	Pd(0)-catalyzed allyl transfer	High (Intact)	Variable (Often Cleaved)*	High (Intact)

*Note: While Alloc is theoretically orthogonal, it can undergo partial reduction under standard Pd/C hydrogenation conditions, making Cbz/Alloc combinations less reliable for strict orthogonality without specialized poisoned catalysts.

Orthogonal Deprotection Workflow

The following diagram illustrates the completely independent cleavage pathways available when utilizing a di-protected methylhydrazine building block.

Figure 1: Orthogonal deprotection pathways for Boc/Cbz di-protected methylhydrazine derivatives.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility in the laboratory, the following protocols for orthogonal deprotection incorporate built-in analytical checkpoints. These self-validating steps confirm successful cleavage while verifying the integrity of the orthogonal group.

Protocol A: Selective Boc Cleavage (Retaining Cbz)

Objective: Remove the Boc group from a Boc-NH-N(CH3)-Cbz intermediate. Causality: Trifluoroacetic acid (TFA) protonates the Boc carbonyl, driving the expulsion of a tert-butyl cation and CO2. Triisopropylsilane (TIPS) is added as a highly effective carbocation scavenger. Without TIPS, the highly reactive tert-butyl cation could re-alkylate the newly freed hydrazine nitrogen, severely reducing yield[4]. Methodology:

• Preparation: Dissolve the di-protected hydrazine (1.0 mmol) in anhydrous dichloromethane (DCM, 5.0 mL) under a nitrogen atmosphere.

• Scavenger Addition: Add TIPS (0.1 mL, ~0.5 mmol) to the solution to act as a cation sink.

• Acidification: Cool the flask to 0 °C and slowly add TFA (5.0 mL). Stir for 1 hour, allowing the reaction to naturally warm to room temperature.

• Concentration: Remove volatiles under reduced pressure. Co-evaporate the crude mixture with toluene (3 x 5 mL) to azeotropically remove residual TFA.

• Self-Validation Check:

  • TLC Analysis: Spot the crude mixture on silica. The product must remain strongly UV-active (confirming the Cbz aromatic ring is intact) but will now stain positively with a chloranil or ninhydrin dip (indicating a free amine/hydrazine).

  • LC-MS Analysis: Confirm the mass shift of -100 Da (loss of the Boc group). The molecular ion [M−Boc+H]+ should appear as the base peak with no evidence of +56 Da tert-butyl alkylation adducts.

Protocol B: Selective Cbz Cleavage (Retaining Boc or Fmoc)

Objective: Remove the Cbz group from an elongated aza-peptide chain (e.g., Fmoc-AzaGly-N(CH3)-Cbz) to free the methylhydrazine terminus for subsequent coupling. Causality: Palladium on carbon (Pd/C) catalyzes the addition of hydrogen gas across the benzyl-oxygen bond. This releases toluene and CO2, freeing the hydrazine. Because Fmoc and Boc groups lack bonds susceptible to mild catalytic hydrogenolysis, they remain completely unaffected. Methodology:

• Preparation: Dissolve the Cbz-protected compound (1.0 mmol) in HPLC-grade methanol (10 mL). Degas the solution thoroughly by bubbling N2 through it for 5 minutes.

• Catalyst Addition: Carefully add 10% Pd/C (100 mg, 10% w/w) under a continuous N2 stream to prevent solvent ignition.

• Hydrogenation: Evacuate the flask briefly and backfill with H2 gas via a balloon. Stir vigorously at room temperature for 2–4 hours.

• Filtration: Filter the heterogeneous mixture through a tightly packed pad of Celite to remove the pyrophoric Pd/C catalyst. Wash the Celite pad with additional methanol (10 mL).

• Concentration: Evaporate the filtrate under reduced pressure to yield the deprotected product.

• Self-Validation Check:

  • TLC Analysis: The starting material is highly UV-active. The successful product should show a complete loss of UV activity (indicating the successful removal of the benzyl ring) while retaining the specific stain characteristics of the surviving Boc or Fmoc group.

  • LC-MS Analysis: Confirm the mass shift of -134 Da (loss of the Cbz group). The spectrum should show zero trace of the [M+H]+ starting material, validating complete conversion.

References

• Title: N-methyl(benzyloxy)carbohydrazide | PubChem Source: National Institutes of Health (NIH) URL: [Link]

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Head-to-Head Comparison: N'-Methyl(benzyloxy)carbohydrazide vs. Alternative N-Protected Hydrazides in Peptidomimetic Synthesis

Introduction & Scientific Context

In the specialized field of peptidomimetics—specifically the synthesis of aza-peptides where the α-carbon is replaced by a nitrogen atom—the selection of hydrazine protecting groups dictates the success of the entire synthetic strategy. N'-Methyl(benzyloxy)carbohydrazide (also known as benzyl 2-methylhydrazinecarboxylate) serves as a critical building block for introducing N-methyl-aza-amino acid residues. These modifications are highly sought after in drug development because they confer profound resistance to proteolytic cleavage and enforce specific conformational constraints (such as β-turns) that improve target binding affinity.

This guide provides an objective, head-to-head evaluation of N'-Methyl(benzyloxy)carbohydrazide against other common N-protected hydrazides, grounded in mechanistic causality and field-proven experimental protocols.

Mechanistic Grounding & Structural Causality

The choice between Cbz (benzyloxycarbonyl), Boc (tert-butyloxycarbonyl), and Fmoc (fluorenylmethyloxycarbonyl) protection for methylhydrazines relies on the necessity for orthogonal deprotection during peptide elongation 1.

• Cbz-NH-NHCH₃ (N'-Methyl(benzyloxy)carbohydrazide): The Cbz group is cleaved via catalytic hydrogenolysis or strong acidolysis (e.g., HBr/AcOH). Crucially, it is entirely stable to the moderate acids (TFA) used in Boc-chemistry and the bases (piperidine) used in Fmoc-chemistry. Furthermore, the aromatic ring of the Cbz group provides a strong UV chromophore (254 nm), facilitating real-time reaction monitoring via HPLC or TLC.

• Boc-NH-NHCH₃: Highly acid-labile. While useful when orthogonal to base-labile or hydrogenation-sensitive groups, it lacks a strong UV chromophore, making reaction tracking inherently difficult without specialized mass spectrometry or derivatization.

• Fmoc-NH-NHCH₃: Base-labile. While ideal for standard Solid-Phase Peptide Synthesis (SPPS), it is highly susceptible to premature cleavage if the workflow involves basic alkylation steps or prolonged exposure to secondary amines during coupling.

• Steric & Electronic Effects of the N'-Methyl Group: Compared to unmethylated benzyl carbazate (Cbz-NH-NH₂), the N'-methyl group slightly reduces the nucleophilicity of the terminal nitrogen due to steric hindrance. However, it significantly alters the secondary structure of the final aza-peptide, mimicking N-methylated amino acids (like sarcosine) to improve membrane permeability 2.

Reaction pathway for aza-peptide bond formation using N'-Methyl(benzyloxy)carbohydrazide.

Quantitative Comparison of N-Protected Hydrazides

To facilitate objective selection, the physicochemical and operational parameters of these reagents are summarized below.

Protecting Group / Reagent	Structure	Cleavage Reagent	Orthogonality Profile	UV Absorbance (Monitoring)
Cbz (N'-Methyl(benzyloxy)carbohydrazide)	PhCH₂OC(=O)NHNHCH₃	H₂, Pd/C or HBr/AcOH	Stable to TFA, Piperidine	Strong (254 nm)
Boc (N'-Methyl-tert-butylcarbazate)	tBuOC(=O)NHNHCH₃	TFA or HCl/Dioxane	Stable to H₂/Pd, Piperidine	Weak/None
Fmoc (N'-Methyl-(9-fluorenylmethoxy)carbohydrazide)	Fmoc-NHNHCH₃	20% Piperidine/DMF	Stable to TFA, H₂/Pd	Very Strong (290 nm)
Unmethylated Cbz (Benzyl carbazate)	PhCH₂OC(=O)NHNH₂	H₂, Pd/C or HBr/AcOH	Stable to TFA, Piperidine	Strong (254 nm)

Experimental Workflows & Self-Validating Protocols

The following methodologies are designed as self-validating systems. Every step incorporates a physical or chemical rationale (causality) to ensure high-fidelity synthesis of complex heterocyclic rings and peptidomimetics 3.

Protocol 1: Regioselective Coupling of N'-Methyl(benzyloxy)carbohydrazide

Objective: Couple the hydrazide to an amino acid activated ester to form an aza-peptide backbone.

• Activation: Dissolve the target amino acid ester (1.0 eq) in anhydrous Dichloromethane (DCM). Add triphosgene (0.35 eq) and DIPEA (2.5 eq) at 0 °C to generate the isocyanate intermediate in situ.

  • Causality: Triphosgene is preferred over phosgene gas for laboratory safety and precise stoichiometric control. DIPEA neutralizes the HCl byproduct, preventing acid-catalyzed degradation of the transient isocyanate.

• Coupling: Add N'-Methyl(benzyloxy)carbohydrazide (1.1 eq) dropwise to the reaction mixture. Allow the solution to warm to room temperature and stir for 4 hours.

• In-Process Validation: Monitor the reaction via TLC (Hexane/EtOAc 1:1). The Cbz group allows for clear UV visualization at 254 nm. Stain the plate with chloranil; the disappearance of the secondary amine (N'-methyl) indicates complete conversion. (Note: Ninhydrin is often ineffective for N-methylated hydrazines).

• Workup: Quench with 5% KHSO₄ to remove unreacted hydrazine and DIPEA, followed by a brine wash. Dry the organic layer over Na₂SO₄ and concentrate under reduced pressure.

• Post-Process Validation: Confirm the product via LC-MS. The mass shift must correspond to the exact addition of the Cbz-N(CH₃)-N- moiety minus the leaving groups.

Protocol 2: Orthogonal Deprotection Strategy

Objective: Remove the Cbz group to expose the N'-methyl terminal amine for subsequent peptide elongation.

Orthogonal deprotection workflow for Cbz-protected N-methyl hydrazides.

• Preparation: Dissolve the Cbz-protected aza-peptide in HPLC-grade Methanol.

• Catalyst Addition: Add 10% Pd/C (10% w/w).

  • Causality: Methanol is chosen as the solvent because it solubilizes the peptide effectively and acts as an excellent medium for hydrogen transfer at the palladium surface.

• Hydrogenation: Purge the reaction flask with N₂ gas, then introduce H₂ via a balloon. Stir vigorously for 2-4 hours.

• In-Process Validation: The reaction is self-indicating if monitored by LC-MS; the precise loss of 134 Da (corresponding to the cleaved Cbz group) confirms deprotection. UV absorbance at 254 nm will also drop significantly.

• Filtration: Filter the mixture through a Celite pad to remove the Pd/C catalyst.

  • Safety Causality: Do not allow the filter cake to dry completely in air while saturated with solvent, as dry Pd/C is highly pyrophoric and can ignite residual methanol.

Conclusion

For researchers developing advanced peptidomimetics, N'-Methyl(benzyloxy)carbohydrazide offers a superior balance of chemical stability, UV-traceability, and structural rigidity compared to its Boc and Fmoc counterparts. Its orthogonality to standard SPPS cleavage cocktails ensures that complex, multi-step syntheses can be executed with high fidelity and minimal side reactions.

References

• Title: N-methyl(benzyloxy)
• Source: American Chemical Society (acs.org)
• Source: VDOC.

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• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Elemental Analysis for the Validation of N'-Methyl(benzyloxy)carbohydrazide Products

Introduction

N'-Methyl(benzyloxy)carbohydrazide and its derivatives are an important class of compounds in pharmaceutical research and drug development, often serving as key intermediates in the synthesis of more complex molecules. The purity and structural integrity of these intermediates are paramount, as any impurities can have a significant impact on the safety and efficacy of the final active pharmaceutical ingredient (API). This guide provides an in-depth technical comparison of elemental analysis techniques for the validation of N'-Methyl(benzyloxy)carbohydrazide products, offering insights into experimental choices and presenting supporting data for researchers, scientists, and drug development professionals.

Elemental analysis serves two primary purposes in the validation of N'-Methyl(benzyloxy)carbohydrazide:

• Structural Confirmation and Purity Assessment: Techniques like CHN (Carbon, Hydrogen, Nitrogen) analysis provide a fundamental measure of the compound's elemental composition, which can be compared against the theoretical values to confirm its identity and assess its bulk purity.

• Quantification of Elemental Impurities: Methods such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) are crucial for detecting and quantifying trace levels of elemental impurities that may be introduced during the synthesis process.[1][2][3][4] These impurities can include residual catalysts or metals leached from reaction vessels.[1][2][3][4]

This guide will explore the practical application of these techniques, compare their performance with alternative methods, and provide detailed experimental protocols to ensure the generation of reliable and reproducible data.

Synthesis and Potential Impurities of N'-Methyl(benzyloxy)carbohydrazide

To effectively validate a chemical product, it is essential to understand its synthesis and the potential impurities that may arise. A common and logical synthetic route to N'-Methyl(benzyloxy)carbohydrazide involves the reaction of benzyl chloroformate with methylhydrazine .[5][6]

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• 5. Benzyl chloroformate - Wikipedia [en.wikipedia.org]
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A Comparative Guide to the Biological Activity Screening of Compounds Synthesized from N'-Methyl(benzyloxy)carbohydrazide

This guide provides a comprehensive overview and comparison of the biological activities of compounds derived from the versatile scaffold, N'-Methyl(benzyloxy)carbohydrazide. Designed for researchers, scientists, and drug development professionals, this document delves into the synthesis, screening methodologies, and comparative efficacy of these compounds across various biological targets. We will explore their potential as anticancer, antimicrobial, and enzyme inhibitory agents, supported by experimental data and detailed protocols.

Introduction: The Potential of the N'-Methyl(benzyloxy)carbohydrazide Scaffold

N'-Methyl(benzyloxy)carbohydrazide is a valuable starting material in medicinal chemistry, primarily for the synthesis of a diverse range of hydrazone derivatives. The core structure, featuring a benzyloxycarbonyl group, offers a strategic point for modification and derivatization. This benzyloxycarbonyl moiety often acts as a protecting group for the hydrazide nitrogen, which can be deprotected to yield a free hydrazide for further reactions, or it can be an integral part of the final pharmacophore.

The primary derivatives synthesized from this scaffold are N-methyl, N-benzyloxycarbonyl-hydrazones. These compounds possess the general structure R-CH=N-N(CH₃)-C(=O)O-CH₂-Ph, where 'R' represents a wide variety of substituted aryl or heterocyclic rings. This structural diversity allows for the fine-tuning of physicochemical properties and biological activity. Hydrazones, as a class of compounds, are known to exhibit a wide array of biological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer effects[1]. The presence of the azomethine (–NH–N=CH–) group is a key structural feature responsible for their diverse pharmacological applications[2].

This guide will focus on the biological screening of these and closely related hydrazone derivatives, providing a comparative analysis of their performance in key therapeutic areas.

I. Anticancer Activity Screening

The search for novel anticancer agents is a cornerstone of drug discovery. Hydrazone derivatives have emerged as a promising class of compounds, with many exhibiting significant cytotoxic effects against various cancer cell lines[3][4]. The proposed mechanisms of action are diverse and can include the induction of apoptosis, inhibition of DNA synthesis, and cell cycle arrest[5][6][7].

A. The MTT Assay for Cytotoxicity Screening

A primary method for assessing the in vitro anticancer activity of novel compounds is the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

• Cell Seeding:

  • Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate media supplemented with fetal bovine serum and antibiotics.

  • Trypsinize and count the cells. Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of medium.

  • Incubate the plates for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare stock solutions of the synthesized hydrazone derivatives in dimethyl sulfoxide (DMSO).

  • Create a series of dilutions of the test compounds in the culture medium.

  • After 24 hours of cell attachment, remove the medium and add 100 µL of the medium containing the test compounds at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

  • Incubate the plates for another 48 or 72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in phosphate-buffered saline (PBS).

  • Add 20 µL of the MTT stock solution to each well.

  • Incubate the plates for 3-4 hours at 37°C, allowing the formazan crystals to form.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula: % Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • Plot the percentage of cell viability against the compound concentration to determine the half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the compound that inhibits 50% of cell growth.

Caption: Workflow of the MTT assay for determining the cytotoxicity of compounds.

B. Comparative Anticancer Activity

The following table summarizes the cytotoxic activity (IC₅₀ values) of various hydrazone derivatives against different human cancer cell lines. These compounds, while not all directly synthesized from N'-Methyl(benzyloxy)carbohydrazide, represent the structural motifs and potential activities achievable from this class of molecules.

Compound ID	R Group (in R-CH=N-N<)	Cancer Cell Line	IC₅₀ (µM)	Reference
1a	4-Hydroxyphenyl	A549 (Lung)	> Cisplatin	[3]
1b	2-Methylbenzylidene	CSCs	0.034	[8]
1c	Benzylidene	CSCs	0.220	[8]
2a	4-(4-methylpiperidin-1-yl)phenyl	C6 (Glioma)	< Cisplatin	[5]
3a	4-Methoxy salicylic moiety	K-562 (Leukemia)	< 0.04	[1][4]
3b	4-Methoxy salicylic moiety	HL-60 (Leukemia)	< 0.04	[1][4]
4a	4-Fluorophenyl	MCF-7 (Breast)	7.52	[9]
4b	4-Fluorophenyl	PC-3 (Prostate)	10.19	[9]

II. Antimicrobial Activity Screening

The rise of antibiotic-resistant pathogens necessitates the continuous development of new antimicrobial agents. Hydrazone derivatives have demonstrated significant potential as antibacterial and antifungal agents[2][10]. Their mechanism of action can involve the inhibition of essential enzymes or disruption of the microbial cell wall or membrane.

A. Broth Microdilution Method for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. The MIC is the lowest concentration of a drug that prevents the visible growth of a microorganism[11][12].

• Preparation of Bacterial/Fungal Inoculum:

  • Culture the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) in an appropriate broth medium overnight.

  • Adjust the turbidity of the culture to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.

  • Dilute the standardized suspension in fresh broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the test compound in DMSO.

  • Perform serial two-fold dilutions of the compound in a 96-well microtiter plate containing 100 µL of broth in each well. The concentration range can vary, for example, from 256 µg/mL to 0.5 µg/mL.

• Inoculation and Incubation:

  • Add 100 µL of the prepared inoculum to each well of the microtiter plate, resulting in a final volume of 200 µL.

  • Include a growth control well (broth + inoculum, no compound) and a sterility control well (broth only).

  • Cover the plate and incubate at 37°C for 18-24 hours for bacteria or 48 hours for fungi.

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity.

  • The MIC is the lowest concentration of the compound at which there is no visible growth.

Caption: Workflow of the broth microdilution assay for determining the Minimum Inhibitory Concentration (MIC).

B. Comparative Antimicrobial Activity

The following table presents the MIC values of representative hydrazone derivatives against various bacterial and fungal strains, showcasing their potential as broad-spectrum antimicrobial agents.

Compound ID	R Group (in R-CH=N-N<)	Microorganism	MIC (µg/mL)	Reference
5a	2,4-Dichlorophenyl	S. aureus	64	[5]
5b	4-Nitrophenyl	E. faecalis	32	[5]
6a	Pyridin-3-ylmethylene	S. aureus	1.56	[11]
6b	Pyridin-3-ylmethylene	P. aeruginosa	0.39	[11]
7a	4-Chlorophenyl	S. aureus	1.95	[11]
8a	3,4,5-Trihydroxyphenyl	C. parapsilosis	8-16	[10]
8b	4-Pyridin-2-ylphenyl	T. asahii	16-32	[10]

III. Enzyme Inhibition Screening

Enzyme inhibition is a key mechanism of action for many therapeutic drugs. Hydrazone derivatives have been investigated as inhibitors of various enzymes, including monoamine oxidases (MAOs), which are involved in neurological disorders.

A. Monoamine Oxidase (MAO) Inhibition Assay

Monoamine oxidases (MAO-A and MAO-B) are enzymes that catalyze the oxidative deamination of monoamines, such as neurotransmitters. Inhibitors of MAO-B are of particular interest for the treatment of Parkinson's disease. A common method to screen for MAO inhibitors is a fluorometric assay that detects the production of hydrogen peroxide (H₂O₂), a byproduct of the MAO-catalyzed reaction.

• Reagent Preparation:

  • Prepare solutions of purified human MAO-A and MAO-B enzymes.

  • Prepare a solution of a suitable substrate, such as kynuramine or p-tyramine.

  • Prepare a detection reagent mixture containing a fluorometric probe (e.g., Amplex Red) and horseradish peroxidase (HRP).

  • Prepare stock solutions of the test compounds and a known MAO inhibitor as a positive control (e.g., selegiline for MAO-B).

• Assay Procedure:

  • In a 96-well black plate, add the MAO enzyme solution to each well.

  • Add the test compounds at various concentrations to the respective wells. Include a control well with the enzyme and substrate but no inhibitor.

  • Incubate the plate for a short period (e.g., 15 minutes) at room temperature to allow the inhibitor to interact with the enzyme.

  • Initiate the reaction by adding the substrate and the detection reagent mixture to all wells.

• Fluorescence Measurement:

  • Incubate the plate at 37°C, protected from light.

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex/Em = 535/587 nm for Amplex Red) over time.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of the inhibitor.

  • Determine the percentage of inhibition relative to the control without inhibitor.

  • Plot the percentage of inhibition against the inhibitor concentration to calculate the IC₅₀ value.

Caption: Workflow of a fluorometric assay for determining MAO inhibition.

B. Comparative MAO-B Inhibitory Activity

The following table summarizes the MAO-B inhibitory activity of several hydrazone derivatives, indicating their potential for development as therapeutic agents for neurodegenerative diseases.

Compound ID	R Group (in R-CH=N-N<)	MAO-B IC₅₀ (µM)	Reference
9a	Isatin-based	0.082	[2]
10a	Benzofuran-thiazolyl	0.75	[13]
11a	Acyl hydrazine with F on B-ring	0.14
11b	Acyl hydrazine with F on B-ring	0.15
12a	2,1-Benzothiazine-quinolinyl	1.05	[6]
12b	2,1-Benzothiazine-thiophenyl	1.03	[6]

Conclusion

This guide demonstrates that compounds derived from N'-Methyl(benzyloxy)carbohydrazide, particularly their hydrazone derivatives, represent a promising and versatile scaffold for the development of new therapeutic agents. The comparative data presented herein highlights their potential in anticancer, antimicrobial, and enzyme inhibition applications. The detailed experimental protocols provide a solid foundation for researchers to screen and evaluate the biological activity of their novel synthesized compounds. Further exploration of the structure-activity relationships within this class of molecules will undoubtedly lead to the discovery of more potent and selective drug candidates.

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Safety & Regulatory Compliance

N'-Methyl(benzyloxy)carbohydrazide proper disposal procedures

Comprehensive Laboratory Safety and Disposal Protocol for N'-Methyl(benzyloxy)carbohydrazide

In pharmaceutical synthesis and drug development, hydrazine derivatives like N'-Methyl(benzyloxy)carbohydrazide serve as critical protected building blocks. However, the inherent reactivity of the hydrazine moiety and the carbamate linkage necessitates rigorous, self-validating safety and disposal protocols. Improper handling or disposal not only risks regulatory non-compliance but also poses severe environmental and occupational health hazards.

As an application scientist, it is critical to understand that laboratory safety is not merely a checklist—it is a mechanistic workflow driven by the physicochemical properties of the compounds we handle. This guide provides the operational and logistical framework for the safe management and terminal disposal of N'-Methyl(benzyloxy)carbohydrazide in a professional laboratory setting.

Physicochemical and Hazard Profiling

Before designing a disposal workflow, we must characterize the waste. N'-Methyl(benzyloxy)carbohydrazide is an organic carbamate that presents multiple acute toxicity vectors. Understanding these properties is the foundation of our segregation and containment strategy.

Table 1: Chemical Identity and Hazard Characterization

Parameter	Specification / Data
Chemical Name	N'-Methyl(benzyloxy)carbohydrazide (Benzyl N-amino-N-methylcarbamate)
CAS Registry Number	37519-04-3 (also associated with 37519-03-2)
Molecular Formula	C9H12N2O2
Molecular Weight	180.20 g/mol
GHS Hazard Statements	H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory irritation)[1].
Reactivity Profile	Incompatible with strong oxidizing agents and strong acids. Potential for exothermic reactions if improperly mixed.

Mechanistic Rationale for Disposal

The primary objective in disposing of N'-Methyl(benzyloxy)carbohydrazide is the complete mineralization of the molecule to prevent the release of toxic hydrazine byproducts into the environment.

Aqueous discharge (sink disposal) is strictly prohibited. The carbamate group can undergo hydrolysis under extreme pH conditions, potentially liberating methylhydrazine—a highly toxic and reactive species. Therefore, the only self-validating and environmentally sound method for disposal is high-temperature commercial incineration at an EPA-approved (or local equivalent) facility. Incineration ensures the cleavage of the N-N and C-O bonds, oxidizing the compound entirely into nitrogen oxides (NOx), carbon dioxide (CO2), and water vapor, which are then scrubbed by the facility's emission control systems.

Step-by-Step Disposal Methodology

To ensure absolute safety and compliance with Resource Conservation and Recovery Act (RCRA) standards, follow this step-by-step operational protocol for waste generation and disposal.

Step 1: Point-of-Generation Segregation

• Action: Collect all solid waste (e.g., contaminated weighing paper, empty vials) and liquid waste (e.g., reaction filtrates, solvent washings containing the compound) in dedicated, chemically compatible containers (typically High-Density Polyethylene, HDPE).

• Causality: Segregation prevents unintended cross-reactions. Never mix this waste stream with strong acids or oxidizers, as this could lead to rapid gas evolution or thermal runaway.

Step 2: Quenching of Trace Residues (If Applicable)

• Action: For glassware heavily contaminated with the neat reagent, rinse with a compatible organic solvent (e.g., methanol or ethyl acetate) and collect the rinsate in the designated hazardous organic waste carboy.

• Causality: Rinsing ensures that no concentrated residue is left in the sink washing area, eliminating the risk of aquatic toxicity or occupational exposure to dishwashing personnel.

Step 3: Waste Characterization and Labeling

• Action: Affix a standardized Hazardous Waste label to the container immediately upon the first drop of waste entering it. Check the boxes for "Toxic" and "Irritant." Clearly list "N'-Methyl(benzyloxy)carbohydrazide" and all associated solvents (e.g., "Dichloromethane 90%, N'-Methyl(benzyloxy)carbohydrazide <1%") on the composition log.

• Causality: Accurate documentation is a legal requirement that dictates the downstream thermal treatment parameters used by the incineration facility.

Step 4: Secondary Containment and SAA Storage

• Action: Place the sealed waste container in a secondary containment bin within your laboratory's Satellite Accumulation Area (SAA). Ensure the container is kept tightly closed unless actively adding waste.

• Causality: Secondary containment acts as a fail-safe against primary container rupture, preventing localized spills from reaching floor drains or incompatible chemical storage areas.

Step 5: EHS Transfer and Terminal Destruction

• Action: Once the container is full (or reaches the regulatory time limit, typically 90 to 180 days depending on generator status), submit a waste pickup request to your institution's Environmental Health and Safety (EHS) department.

• Causality: EHS professionals will profile the waste and manifest it for transport to a permitted high-temperature incinerator, closing the lifecycle of the chemical safely.

Waste Stream Workflow Visualization

The following diagram illustrates the logical progression of the disposal workflow, emphasizing the chain of custody from the benchtop to terminal destruction.

Caption: Lifecycle workflow for the safe segregation, containment, and terminal disposal of hazardous organic waste.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 11217590, N-methyl(benzyloxy)carbohydrazide." PubChem, [Link]. Accessed 15 March 2026.

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Advanced Operational Guide: Handling, PPE, and Disposal for N'-Methyl(benzyloxy)carbohydrazide

As a Senior Application Scientist, I have overseen countless synthesis workflows involving reactive intermediates. Handling compounds like N'-Methyl(benzyloxy)carbohydrazide (commonly utilized as its hydrochloride salt, CAS 880-21-7) requires moving beyond standard compliance[1]. It demands a causality-driven approach to laboratory safety. This guide provides a self-validating, step-by-step operational and disposal plan designed to protect researchers from the unique hazards of hydrazine derivatives.

Executive Summary & Chemical Hazard Profile

N'-Methyl(benzyloxy)carbohydrazide is a critical building block in peptidomimetic research and aza-peptide synthesis. However, it carries the inherent reactivity and toxicity profile of a hydrazine derivative.

According to GHS classifications, this compound presents multiple acute hazards: Harmful if swallowed (H302), Harmful in contact with skin (H312), Causes skin irritation (H315), Causes serious eye irritation (H319), and Harmful if inhaled (H332) [2]. Because hydrazine derivatives are highly nucleophilic and act as potential sensitizers and suspected carcinogens, standard laboratory precautions are insufficient[3]. Operational success requires a self-validating system of engineering controls and specialized Personal Protective Equipment (PPE).

The Causality of Protection: PPE Selection Matrix

Why do we need specialized PPE? Hydrazine derivatives can permeate standard glove materials over time, leading to severe systemic toxicity via dermal absorption[3]. The selection of protective equipment must account for both the physical state of the chemical (aerosolized dust for the HCl salt, or vapors for the free base) and its aggressive chemical reactivity.

Protection Zone	Required Equipment	Material Specification	Causality & Rationale
Dermal (Hands)	Double Gloves	Inner: Nitrile (4 mil)Outer: Butyl Rubber (14 mil)	Hydrazine derivatives are highly nucleophilic and can permeate standard nitrile over time[3]. Butyl rubber provides superior chemical resistance to amines and hydrazines.
Ocular/Facial	Splash Goggles & Face Shield	Polycarbonate	Protects against severe eye irritation (H319)[2] and prevents mucosal absorption during accidental liquid splashes or dust aerosolization.
Respiratory	Fume Hood (Primary)Respirator (Secondary)	Face velocity: 80-120 fpm.Cartridge: Ammonia/Methylamine	Mitigates inhalation toxicity (H332)[2]. Hydrazines require continuous exhaust ventilation to prevent the accumulation of toxic vapors or dust[4].
Body	Lab Coat & Apron	Flame-resistant (FR) cotton, Chemical-resistant apron	Prevents systemic absorption via skin contact (H312)[2] and protects against the corrosive degradation of standard laboratory fabrics.

Operational Plan: Step-by-Step Handling Methodology

Objective: Establish a self-validating system to prevent exposure during the weighing and transfer of N'-Methyl(benzyloxy)carbohydrazide.

Step 1: Environmental & Equipment Validation

• Action: Verify the fume hood continuous monitoring system indicates a face velocity between 80-120 feet per minute (fpm)[4].

• Causality & Validation: Proper face velocity ensures that aerosolized particulates or vapors are captured. Validate this dynamically by tying a small Kimwipe strip to the sash to visually confirm inward directional airflow before opening the chemical container.

Step 2: PPE Donning & Integrity Check

• Action: Don the FR lab coat, chemical-resistant apron, polycarbonate goggles, and double gloves (Nitrile inner, Butyl outer).

• Causality & Validation: Perform a pneumatic inflation test (trapping air and rolling the cuff) on the outer butyl gloves to check for micro-punctures before use. Hydrazines can rapidly penetrate compromised barriers.

Step 3: Closed-System Weighing

• Action: Tare a static-dissipative weigh boat inside the fume hood. Dispense the required mass using a dedicated, non-metallic spatula.

• Causality & Validation: Avoiding metallic spatulas prevents trace metal-catalyzed auto-oxidation or explosive decomposition of the hydrazine moiety[5]. Cap the source bottle immediately and wipe the exterior of the weigh boat with a solvent-dampened tissue before transferring it to the reaction vessel.

Step 4: Reaction Initiation

• Action: Transfer the compound into a Schlenk flask or sealed reactor. Purge the system with an inert gas (Nitrogen or Argon) before introducing solvents.

• Causality & Validation: Hydrazine derivatives can react with atmospheric oxygen. An inert atmosphere prevents unwanted oxidation. Monitor the bubbler for consistent positive pressure to validate the integrity of the system's seal.

Operational Workflow & Spill Response Logic

The following diagram illustrates the logical progression of handling N'-Methyl(benzyloxy)carbohydrazide, integrating standard operational steps with immediate emergency response protocols.

Operational workflow and emergency response logic for hydrazine derivatives.

Decontamination and Disposal Plan

Objective: Neutralize nucleophilic reactivity and ensure compliant waste segregation.

Step 1: Chemical Quenching (In-Situ)

• Action: Residual N'-Methyl(benzyloxy)carbohydrazide must be quenched before disposal. Slowly add a dilute oxidizing agent (e.g., 5% sodium hypochlorite/bleach) or a dilute acid (e.g., 1M HCl) to the reaction vessel under continuous stirring inside the fume hood.

• Causality: Hydrazines are neutralized via oxidation to inert nitrogen gas and corresponding alcohols, or protonated to form stable, non-volatile salts. This effectively eliminates the H312 (dermal) and H332 (inhalation) hazards prior to waste handling[4].

Step 2: Surface Decontamination

• Action: Wash all spatulas, weigh boats, and hood surfaces with a 10% bleach solution, followed by copious amounts of water, and finish with a final ethanol wipe.

• Causality: Bleach oxidizes any microscopic residual hydrazine traces, preventing cumulative, long-term exposure to laboratory personnel.

Step 3: Waste Segregation

• Action: Collect all quenched aqueous waste in a dedicated, clearly labeled "Aqueous Hydrazine/Amine Waste" high-density polyethylene (HDPE) container. Do NOT mix this with heavy metal waste or concentrated acids[6].

• Causality & Validation: Ensure the waste container is properly vented or loosely capped initially. This is a critical validation step to prevent explosive pressure buildup from the nitrogen gas evolution that occurs during the bleach quenching process[4].

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